Bis-Cbz-cyclen

• CAS: 10045-25-7; 294-90-6

Core Science & Biosynthesis

An In-depth Technical Guide to Bis-Cbz-cyclen: Structure, Properties, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis-Cbz-cyclen, systematically named 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane, is a key intermediate in the synthesis of bifunctional chelators. Its unique structure, featuring a cyclen macrocycle with two amine groups protected by carboxybenzyl (Cbz) groups, allows for selective functionalization at the remaining secondary amine positions. This strategic protection makes it an invaluable building block in the development of sophisticated molecules for various biomedical applications, most notably in the field of diagnostic imaging and targeted radiotherapy.

The Cbz protecting group is stable under a variety of reaction conditions but can be readily removed via catalytic hydrogenolysis, providing a versatile and orthogonal protection strategy. This allows for the precise construction of complex chelating agents, such as derivatives of DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), which are essential for coordinating radiometals used in Positron Emission Tomography (PET) and other nuclear imaging techniques. This guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of Bis-Cbz-cyclen, with a focus on its role in the development of radiopharmaceuticals.

Chemical Structure and Properties

The foundational structure of Bis-Cbz-cyclen is the 1,4,7,10-tetraazacyclododecane (B123705) (cyclen) ring. In this derivative, the nitrogen atoms at the 1 and 7 positions are protected with benzyloxycarbonyl groups.

Table 1: Chemical and Physical Properties of Bis-Cbz-cyclen

Property	Value	Reference
Chemical Formula	C₂₄H₃₂N₄O₄	[1]
Molecular Weight	440.54 g/mol	[2]
CAS Number	162148-45-0	[2]
Appearance	White to off-white solid	General knowledge
Purity	≥95% (typically)	[1]

Note: Specific quantitative data for melting point and solubility are not consistently reported in publicly available literature and can vary based on the purity and crystalline form of the substance.

Synthesis and Characterization

The synthesis of Bis-Cbz-cyclen is a critical step in the production of various functionalized macrocycles. The most common method involves the direct protection of the cyclen macrocycle.

Experimental Protocol: Synthesis of 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane (Bis-Cbz-cyclen)

This protocol is adapted from procedures described for the N-protection of amines with benzyloxycarbonyl chloride (Cbz-Cl).[3]

Materials:

• 1,4,7,10-Tetraazacyclododecane (cyclen)

• Benzyl (B1604629) chloroformate (Cbz-Cl)

• Sodium bicarbonate (NaHCO₃) or another suitable base

• Tetrahydrofuran (THF)

• Water

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolution: In a round-bottom flask, dissolve cyclen (1.0 eq) in a mixture of THF and water (e.g., 2:1 v/v).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Base Addition: Add sodium bicarbonate (2.0 eq) to the cooled solution with stirring.

• Cbz-Cl Addition: Slowly add benzyl chloroformate (2.0-2.2 eq) dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C and then warm to room temperature, monitoring the progress by thin-layer chromatography (TLC). The reaction time can vary but is often several hours to overnight.[4]

• Work-up:

  • Once the reaction is complete, dilute the mixture with water and extract with ethyl acetate (3 x volumes).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure Bis-Cbz-cyclen as a white to off-white solid.

Characterization

The structure and purity of the synthesized Bis-Cbz-cyclen should be confirmed using standard analytical techniques.

Table 2: Spectroscopic Data for Bis-Cbz-cyclen Characterization

Technique	Expected Observations
¹H NMR	Signals corresponding to the benzylic protons of the Cbz group (around 5.1 ppm), the aromatic protons (around 7.3 ppm), and the protons of the cyclen ring (a complex pattern of multiplets typically between 2.5 and 3.5 ppm).
¹³C NMR	Resonances for the carbonyl carbon of the carbamate (B1207046) (around 156 ppm), the benzylic carbon (around 67 ppm), the aromatic carbons, and the carbons of the cyclen ring.
Mass Spectrometry (MS)	The molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight (441.25 g/mol ).

Note: Specific chemical shifts can vary depending on the solvent and instrument used.

Role in Drug Development: A Precursor to Bifunctional Chelators

Bis-Cbz-cyclen is a pivotal intermediate in the synthesis of bifunctional chelators, which are molecules that can simultaneously bind a metal ion and a biologically active molecule, such as a peptide or antibody. This is particularly relevant in the development of radiopharmaceuticals for PET imaging and targeted radiotherapy.

Synthesis of DOTA-based Chelators

A primary application of Bis-Cbz-cyclen is in the synthesis of 1,7-disubstituted DOTA analogues, often referred to as DO2A derivatives. The two unprotected secondary amines on the Bis-Cbz-cyclen backbone can be alkylated with groups bearing carboxylic acid functionalities (or their protected forms). Subsequent deprotection of the Cbz groups yields a chelator with two free amines that can be further functionalized, or the carboxylic acid groups can be used for bioconjugation.

Workflow for Radiopharmaceutical Synthesis

The following diagram illustrates the general workflow for the synthesis of a Ga-68 labeled radiopharmaceutical for PET imaging, starting from Bis-Cbz-cyclen.

Workflow for Radiopharmaceutical Synthesis from Bis-Cbz-cyclen.

Experimental Protocol: Deprotection of Cbz Groups

The removal of the Cbz protecting groups is a crucial step in the synthesis of the final chelator. Catalytic hydrogenolysis is the most common and efficient method.[3]

Materials:

• Bis-Cbz-cyclen derivative

• Palladium on carbon (Pd/C, 10%)

• Methanol (B129727) (MeOH) or Ethanol (B145695) (EtOH)

• Hydrogen gas (H₂) or a hydrogen transfer reagent (e.g., ammonium (B1175870) formate)

• Celite®

Procedure (Catalytic Hydrogenolysis with H₂ gas):

• Dissolution: Dissolve the Cbz-protected compound (1.0 eq) in methanol or ethanol in a flask suitable for hydrogenation.

• Catalyst Addition: Carefully add 10% Pd/C (typically 5-10 mol%) to the solution.

• Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.

• Monitoring: Monitor the reaction progress by TLC until the starting material is fully consumed.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure to yield the deprotected product. Further purification may be necessary depending on the purity of the crude product.

Conclusion

Bis-Cbz-cyclen is a fundamentally important building block for the synthesis of advanced chelating agents used in cutting-edge medical applications. Its well-defined structure and the reliable chemistry of the Cbz protecting group provide a robust platform for the development of targeted radiopharmaceuticals and other complex molecular probes. The methodologies outlined in this guide offer a foundation for researchers and drug development professionals to synthesize and utilize Bis-Cbz-cyclen in their pursuit of novel diagnostic and therapeutic agents. The continued exploration of derivatives based on this versatile scaffold holds significant promise for advancing the field of personalized medicine.

References

• 1. Preparation of ⁶⁸Ga-labelled DOTA-peptides using a manual labelling approach for small-animal PET imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Rapid synthesis of 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester) - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Precursor: A Technical Guide to Bis-Cbz-cyclen in Research

For Researchers, Scientists, and Drug Development Professionals

Bis-Cbz-cyclen, chemically known as 1,7-bis(carboxybenzyl)-1,4,7,10-tetraazacyclododecane, stands as a pivotal building block in the synthesis of a diverse array of functional molecules for cutting-edge research. Its unique structure, featuring a cyclen macrocycle core with two amine groups protected by carboxybenzyl (Cbz) groups, renders it an ideal precursor for the development of sophisticated chelating agents. These agents are instrumental in the fields of medical imaging, radiotherapy, and fluorescent sensing. This technical guide provides an in-depth exploration of the applications of Bis-Cbz-cyclen, complete with experimental protocols, quantitative data, and logical diagrams to illuminate its central role in modern chemical and biomedical research.

Core Applications in Research

Bis-Cbz-cyclen's primary utility lies in its role as a bifunctional chelator precursor. The cyclen ring provides a pre-organized, high-affinity binding site for a variety of metal ions. The two remaining secondary amine groups on the cyclen ring can be deprotected by removing the Cbz groups, allowing for the covalent attachment of targeting vectors, signaling moieties, or other functional groups. This modularity is key to its widespread use in several research domains:

• Radiopharmaceuticals: The stable chelation of radiometals is critical for the development of targeted radiopharmaceuticals for both diagnostic imaging (e.g., PET, SPECT) and therapeutic applications. Derivatives of Bis-Cbz-cyclen are extensively used to link radionuclides to biomolecules such as peptides and antibodies, enabling targeted delivery to specific tissues or cells.

• Magnetic Resonance Imaging (MRI) Contrast Agents: The development of high-relaxivity MRI contrast agents often involves the chelation of paramagnetic metal ions like Gadolinium(III) (Gd³⁺). The cyclen core of Bis-Cbz-cyclen provides a stable scaffold for such complexes, and the functionalizable amines allow for the attachment of moieties that can enhance relaxivity or target the contrast agent to specific biological sites.

• Fluorescent Probes: By attaching fluorophores to the deprotected cyclen ring, researchers can create sensitive and selective fluorescent sensors for various metal ions. These probes are valuable tools for studying the roles of metal ions in biological systems, such as neurotransmission and enzymatic activity.

• Anion Receptors: The polyammonium nature of the cyclen ring can be exploited to create receptors for anionic species, such as phosphates. This has applications in the study of biological recognition processes and the development of sensors for biologically important anions.

• Chemokine Receptor Antagonists: Certain derivatives of cyclen have been shown to act as antagonists for chemokine receptors like CXCR4, which are implicated in cancer metastasis and HIV entry. Bis-Cbz-cyclen serves as a starting point for the synthesis of these potential therapeutic agents.

Quantitative Data Summary

The following tables summarize key quantitative data for derivatives of Bis-Cbz-cyclen, providing a comparative overview of their properties.

Table 1: Radiochemical Data for a ⁶⁸Ga-labeled Cyclen Derivative

Parameter	Value	Reference
Radiochemical Yield	> 95%	[1][2]
Molar Activity	Up to 35 MBq/nmol	[1][2]
logD (7.4) of [⁶⁸Ga]Ga-CB-DO2A-GA-TATE	-3.02 ± 0.08	[1][2]

Table 2: Stability Constants (log K) of Metal-Cyclen Complexes

Metal Ion	Ligand	log K	Reference
Cu²⁺	H₂te1P (cyclam derivative)	27.34	[3]
Zn²⁺	H₂te1P (cyclam derivative)	21.03	[3]
Gd³⁺	DOTA (cyclen derivative)	> 20	[4]

Key Experimental Protocols

Protocol 1: Synthesis of 1,7-bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester) via a Bis-Cbz-cyclen Intermediate

This protocol details the synthesis of a key derivative of Bis-Cbz-cyclen, which is widely used as a precursor for various imaging and therapeutic agents. The first step involves the regioselective protection of the 1 and 7 positions of cyclen with Cbz groups.

Step 1: Synthesis of 1,7-bis(carboxybenzyl)-1,4,7,10-tetraazacyclododecane

• Dissolve 1,4,7,10-tetraazacyclododecane (B123705) (cyclen) in chloroform (B151607).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of benzyl (B1604629) chloroformate (CbzCl) in chloroform dropwise to the cyclen solution over a period of several hours, maintaining the temperature at 0 °C.

• Allow the reaction mixture to stir overnight at room temperature.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel to yield 1,7-bis(carboxybenzyl)-1,4,7,10-tetraazacyclododecane.

Step 2: Alkylation of the remaining amines

• Dissolve the Bis-Cbz-cyclen from Step 1 in acetonitrile.

• Add diisopropylethylamine (DIEA) as a base.

• Add tert-butyl bromoacetate (B1195939) and heat the reaction mixture at 60 °C for 20 hours.

• After cooling, remove the solvent under reduced pressure.

• Purify the resulting product by chromatography.

Step 3: Deprotection of the Cbz groups

• Dissolve the product from Step 2 in a suitable solvent such as methanol (B129727) or ethanol.

• Add a catalytic amount of Palladium on carbon (Pd/C).

• Subject the mixture to hydrogenation using H₂ gas (balloon or hydrogenation apparatus) at room temperature for 24 hours.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the final product, DO2A-t-Bu ester.[5]

Protocol 2: General Procedure for ⁶⁸Ga-Radiolabeling of a DOTA-conjugated Peptide

This protocol provides a general method for the radiolabeling of a peptide that has been conjugated with a cyclen-based chelator derived from Bis-Cbz-cyclen.

• Elute ⁶⁸GaCl₃ from a ⁶⁸Ge/⁶⁸Ga generator using 0.1 M HCl.

• Dissolve the DOTA-conjugated peptide (e.g., DOTA-TATE) in a suitable buffer, such as sodium acetate (B1210297) (0.5 M).

• Add the ⁶⁸GaCl₃ elute to the peptide solution.

• Adjust the pH of the reaction mixture to approximately 4 using HCl.

• Heat the reaction mixture at 100 °C for 10 minutes.

• Analyze the product for radiochemical purity using radio-TLC or radio-HPLC.[6]

Visualizing Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate key workflows and logical relationships in the application of Bis-Cbz-cyclen.

Caption: Synthetic workflow from cyclen to various imaging agents via Bis-Cbz-cyclen.

Caption: Conceptual diagram of CXCR4 antagonism by cyclen-based derivatives.

Conclusion

Bis-Cbz-cyclen is a cornerstone molecule in the development of sophisticated tools for biomedical research. Its value lies in the combination of a robust metal-chelating core with the synthetic versatility afforded by the temporary protection of its amine functionalities. This allows for the rational design and synthesis of a wide range of targeted imaging agents, radiotherapeutics, and molecular probes. The detailed protocols and data presented in this guide are intended to empower researchers to fully leverage the potential of Bis-Cbz-cyclen in their scientific endeavors, from fundamental studies of biological processes to the development of next-generation diagnostic and therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of a Bifunctional Cross-Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68 Ga Labeling and Complex Stability Characteristics with Established Chelators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A New Synthesis of TE2A—a Potential Bifunctional Chelator for 64Cu - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DOTA (chelator) - Wikipedia [en.wikipedia.org]
• 5. Rapid synthesis of 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and evaluation of novel bifunctional chelating agents based on 1,4,7,10-tetraazacyclododecane-N,N',N",N"'-tetraacetic acid for radiolabeling proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to Bis-Cbz-cyclen: Synthesis, Application, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis-Cbz-cyclen, also known as 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane, is a pivotal intermediate in the synthesis of bifunctional chelators. These chelators are instrumental in the field of nuclear medicine, particularly for the development of radiopharmaceuticals used in diagnostic imaging and targeted radionuclide therapy. The robust nature of the cyclen macrocycle provides a stable coordination cage for various radionuclides, while the carbobenzyloxy (Cbz) protecting groups allow for selective functionalization of the macrocyclic framework. This guide provides an in-depth overview of Bis-Cbz-cyclen, including its chemical properties, a detailed synthesis protocol, and its application in the radiolabeling of therapeutic and diagnostic agents.

Core Data Presentation

The fundamental properties of Bis-Cbz-cyclen are summarized in the table below, providing a quick reference for researchers.

Property	Value
Chemical Name	1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane
Synonyms	Bis-Cbz-cyclen
CAS Number	162148-45-0
Molecular Formula	C₂₄H₃₂N₄O₄
Molecular Weight	440.54 g/mol

Experimental Protocols

Synthesis of 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane (Bis-Cbz-cyclen)

This protocol details the synthesis of Bis-Cbz-cyclen from 1,4,7,10-tetraazacyclododecane (B123705) (cyclen).

Materials:

• 1,4,7,10-Tetraazacyclododecane (cyclen)

• Benzyl (B1604629) chloroformate (Cbz-Cl)

• Chloroform (CHCl₃)

• Nitrogen gas (N₂)

• Ice bath

• Stirring apparatus

Procedure:

• In a round-bottom flask, dissolve 3.0 g (17.4 mmol) of cyclen in 100 mL of chloroform.

• Place the flask in an ice bath to cool the solution to 0°C.

• While stirring and under a nitrogen atmosphere, add 6.2 mL (43.5 mmol) of benzyl chloroformate dropwise to the cyclen solution.[1]

• After the addition is complete, allow the reaction mixture to stir overnight at room temperature.

• Following the reaction, the solvent is typically removed under reduced pressure, and the crude product is purified by column chromatography to yield the pure 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane.

Radiolabeling with Copper-64

This protocol provides a general method for the radiolabeling of a Bis-Cbz-cyclen derived chelator with Copper-64 (⁶⁴Cu). Note that the Cbz groups are typically removed and the cyclen is further functionalized with chelating arms (e.g., acetate (B1210297) groups to form DOTA-like structures) before radiolabeling.

Materials:

• Functionalized Bis-Cbz-cyclen derivative (chelator)

• ⁶⁴CuCl₂ in dilute HCl

• Ammonium (B1175870) acetate buffer (0.1 M, pH 5.5)

• Reaction vial

• Heating block or water bath

Procedure:

• Prepare a solution of the chelator in a suitable solvent, such as water or a buffer.

• In a reaction vial, add a specific amount of the chelator solution.

• To this, add the ⁶⁴CuCl₂ solution.

• Adjust the pH of the reaction mixture to approximately 5.5 using ammonium acetate buffer.

• The reaction mixture is then incubated at an elevated temperature (e.g., 37-95°C) for a specific duration (typically 15-60 minutes). The optimal temperature and time will depend on the specific chelator.

• After incubation, the radiochemical purity should be determined using techniques such as radio-TLC or radio-HPLC.

Application in Targeted Radionuclide Therapy

Bis-Cbz-cyclen is a precursor to bifunctional chelators that are critical components in targeted radionuclide therapy (TRT).[2][3][4][5] The primary function of the resulting chelator is to securely hold a radionuclide. This entire complex is then conjugated to a targeting moiety, such as an antibody or a peptide, which specifically binds to cancer cells.[3][4] This targeted delivery system ensures that the therapeutic dose of radiation is concentrated at the tumor site, thereby minimizing damage to healthy surrounding tissues.[3]

Caption: Workflow for the development and application of a Bis-Cbz-cyclen based radiopharmaceutical.

As the diagram illustrates, Bis-Cbz-cyclen is the starting point for creating a bifunctional chelator. This chelator is then radiolabeled with a suitable radionuclide. The resulting radiolabeled chelator is conjugated to a targeting moiety to form the final radiopharmaceutical, which is then administered to the patient for targeted cancer therapy. This targeted approach is a cornerstone of modern precision medicine in oncology.

References

• 1. researchgate.net [researchgate.net]
• 2. An overview of the role of radionuclides in targeted cancer treatment: application of biomarkers for patient selection and developments to improve treatment efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. openmedscience.com [openmedscience.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. Clinical Advances and Perspectives in Targeted Radionuclide Therapy - PMC [pmc.ncbi.nlm.nih.gov]

The Chelation Enigma of Bis-Cbz-cyclen: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis-Cbz-cyclen, or 1,7-bis(carbobenzyloxy)-1,4,7,10-tetraazacyclododecane, is a key intermediate in the synthesis of functionalized macrocyclic chelators used in a variety of biomedical applications, including as bifunctional chelating agents for radiopharmaceuticals.[1][2] The presence of two bulky carbobenzyloxy (Cbz) protecting groups on the cyclen backbone significantly influences its coordination chemistry. This technical guide provides an in-depth analysis of the chelation mechanism of Bis-Cbz-cyclen, detailing the steric and electronic effects of the Cbz groups, the conformational dynamics of the macrocycle upon metal binding, and the structural features of the resulting metal complexes. This document also outlines key experimental protocols for the synthesis and characterization of Bis-Cbz-cyclen and its metal complexes, and presents comparative quantitative data from related cyclen derivatives to infer the thermodynamic and kinetic properties of Bis-Cbz-cyclen chelation.

Introduction to Bis-Cbz-cyclen and its Role as a Chelator

Cyclen (1,4,7,10-tetraazacyclododecane) is a versatile macrocyclic ligand known for forming highly stable complexes with a wide range of metal ions.[3][4] The selective protection of its nitrogen atoms allows for the synthesis of derivatives with tailored properties. Bis-Cbz-cyclen, with two Cbz groups on opposite nitrogen atoms (1 and 7 positions), serves as a crucial precursor for creating bifunctional chelators. These chelators possess a metal-binding site and a functional group for covalent attachment to biomolecules, such as antibodies or peptides, for targeted delivery of radiometals in medical imaging and therapy.[5]

The Cbz groups in Bis-Cbz-cyclen are not merely protecting groups; their steric bulk and electronic properties play a pivotal role in the chelation process, influencing the ligand's conformation, the kinetics of metal uptake, and the stability of the resulting complex.

The Mechanism of Bis-Cbz-cyclen Chelation

The chelation of a metal ion by Bis-Cbz-cyclen is a dynamic process involving significant conformational changes of the cyclen ring. The presence of the two large Cbz groups introduces considerable steric hindrance, which dictates the preferred coordination geometry.

Conformational Dynamics

In its free state, the cyclen ring is flexible and can adopt various conformations. Upon metal complexation, the ring folds to encapsulate the metal ion. For transition metals that favor octahedral coordination, the four nitrogen atoms of the cyclen ring typically occupy the equatorial plane, with two additional ligands (e.g., water molecules or pendant arms) in the axial positions.

However, in the case of Bis-Cbz-cyclen, the bulky benzyl (B1604629) groups of the Cbz moieties create significant steric crowding. X-ray crystallographic studies of closely related N-benzylated cyclen complexes reveal that the benzylated nitrogen atoms preferentially occupy the axial positions of a distorted octahedron.[1] This suggests that the Cbz groups in a Bis-Cbz-cyclen metal complex would also likely be positioned axially to minimize steric clashes. This axial positioning forces the cyclen ring into a specific, more rigid conformation compared to unsubstituted cyclen.

Steric and Electronic Effects of the Cbz Groups

The Cbz groups influence the chelation process in two primary ways:

• Steric Hindrance: The bulky nature of the Cbz groups can slow down the rate of metal complexation by sterically hindering the approach of the metal ion to the macrocyclic cavity. This effect is particularly pronounced for larger metal ions.

• Electronic Effects: The carbamate (B1207046) functionality of the Cbz group is electron-withdrawing, which reduces the basicity of the nitrogen atoms to which they are attached. This, in turn, can decrease the thermodynamic stability of the resulting metal complex compared to complexes with unsubstituted or alkyl-substituted cyclens.

The interplay of these steric and electronic effects governs the overall stability and kinetic inertness of Bis-Cbz-cyclen metal complexes. While thermodynamic stability might be slightly compromised due to the electronic effect, the rigid conformation enforced by the Cbz groups can enhance the kinetic inertness of the complex, which is a crucial property for in vivo applications to prevent the release of toxic metal ions.

Quantitative Data on Metal Complexation

Direct quantitative data on the stability and kinetics of Bis-Cbz-cyclen metal complexes are not extensively reported in the literature. However, data from related cyclen derivatives can provide valuable insights. The following tables summarize stability constants for metal complexes of cyclen and DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), a well-studied cyclen derivative with four carboxylate pendant arms. This data serves as a benchmark for estimating the chelating ability of the Bis-Cbz-cyclen scaffold.

Table 1: Stability Constants (log K) of Metal Complexes with Cyclen and DOTA

Metal Ion	Cyclen (log K)	DOTA (log K)
Cu²⁺	23.2	22.4
Zn²⁺	16.2	20.8
Ni²⁺	18.3	20.2
Co²⁺	16.0	20.7
Gd³⁺	15.0	24.6
Y³⁺	15.6	24.8

Note: Data compiled from various sources for comparative purposes.[3][6] The stability constants for Bis-Cbz-cyclen are expected to be lower than those of cyclen due to the electron-withdrawing nature of the Cbz groups.

Experimental Protocols

Synthesis of 1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane (Bis-Cbz-cyclen)

This protocol is adapted from the literature for the synthesis of the trans-diprotected cyclen derivative.[7]

Materials:

• 1,4,7,10-Tetraazacyclododecane (cyclen)

• Benzyl chloroformate (Cbz-Cl)

• Chloroform (B151607) (CHCl₃)

• Nitrogen atmosphere

• Standard glassware for organic synthesis

Procedure:

• Dissolve cyclen (1.0 eq) in chloroform in a round-bottom flask under a nitrogen atmosphere.

• Cool the stirred solution to 0 °C in an ice bath.

• Slowly add a solution of benzyl chloroformate (2.5 eq) in chloroform dropwise to the cyclen solution.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain Bis-Cbz-cyclen as a white solid.

Characterization of Metal Chelation by UV-Vis Titration

UV-Vis spectroscopy can be used to monitor the complexation of a metal ion by Bis-Cbz-cyclen.

Materials:

• Bis-Cbz-cyclen

• A suitable metal salt (e.g., CuSO₄, ZnCl₂)

• A suitable solvent (e.g., methanol, acetonitrile)

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a stock solution of Bis-Cbz-cyclen of known concentration in the chosen solvent.

• Prepare a stock solution of the metal salt of a significantly higher concentration in the same solvent.

• Place a known volume of the Bis-Cbz-cyclen solution in a quartz cuvette and record its initial UV-Vis spectrum.

• Add small aliquots of the concentrated metal salt solution to the cuvette.

• After each addition, mix the solution thoroughly and record the UV-Vis spectrum.

• Continue the additions until no further changes in the spectrum are observed, indicating saturation of the ligand.

• Analyze the changes in absorbance at a specific wavelength to determine the stoichiometry of the complex and to calculate the binding constant.

NMR Spectroscopic Analysis of Metal Binding

NMR spectroscopy is a powerful tool to probe the structural changes in Bis-Cbz-cyclen upon metal chelation.

Materials:

• Bis-Cbz-cyclen

• A suitable diamagnetic metal salt (e.g., ZnCl₂, Cd(ClO₄)₂)

• A deuterated solvent (e.g., CD₃CN, CD₃OD)

• NMR spectrometer

Procedure:

• Prepare a sample of Bis-Cbz-cyclen in the chosen deuterated solvent and acquire a ¹H and ¹³C NMR spectrum.

• Prepare a series of NMR samples with a constant concentration of Bis-Cbz-cyclen and increasing molar equivalents of the metal salt (e.g., 0.2, 0.4, 0.6, 0.8, 1.0, and 1.2 equivalents).

• Acquire ¹H and ¹³C NMR spectra for each sample.

• Analyze the chemical shift changes of the cyclen ring protons and carbons, as well as the protons of the Cbz groups. Significant shifts upon addition of the metal ion confirm complexation.

• The magnitude and direction of the chemical shift changes can provide information about the coordination geometry and the involvement of specific nitrogen atoms in metal binding.

Visualizations

Chelation Mechanism of Bis-Cbz-cyclen

Caption: Chelation of a metal ion by Bis-Cbz-cyclen.

Experimental Workflow for Characterization

Caption: Workflow for synthesis and characterization of Bis-Cbz-cyclen metal complexes.

Conclusion

The chelation mechanism of Bis-Cbz-cyclen is a complex interplay of the inherent coordinating ability of the cyclen macrocycle and the significant steric and electronic influences of the two carbobenzyloxy protecting groups. These groups likely direct the coordination geometry by occupying axial positions in octahedral complexes, leading to a more rigid and kinetically inert metal complex. While specific thermodynamic and kinetic data for Bis-Cbz-cyclen remain to be fully elucidated, the experimental protocols and comparative data presented in this guide provide a solid foundation for researchers and drug development professionals working with this important class of chelators. Further studies, particularly X-ray crystallographic analysis of Bis-Cbz-cyclen metal complexes and detailed kinetic investigations, will be invaluable in fully understanding and optimizing its use in the development of advanced therapeutic and diagnostic agents.

References

• 1. A Bridge too Far? Comparison of Transition Metal Complexes of Dibenzyltetraazamacrocycles with and without Ethylene Cross-Bridges: X-ray Crystal Structures, Kinetic Stability, and Electronic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Molecules | Free Full-Text | Coordination Behavior of 1,4-Disubstituted Cyclen Endowed with Phosphonate, Phosphonate Monoethylester, and H-Phosphinate Pendant Arms [mdpi.com]
• 4. global.oup.com [global.oup.com]
• 5. mdpi.com [mdpi.com]
• 6. Formation kinetics and stability studies on the lanthanide complexes of 1,4,7,10-tetraazacyclododecane-N,N',N",N"'-tetraacetic acid by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Coordination Chemistry of Bis-Cbz-cyclen with Metal Ions

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a comprehensive overview of the synthesis, coordination properties, and applications of 1,7-Bis(carbobenzyloxy)cyclen (Bis-Cbz-cyclen), a key intermediate in the development of advanced chelating agents for medical and research applications.

Introduction to Bis-Cbz-cyclen

1,7-Bis(carbobenzyloxy)cyclen, commonly referred to as Bis-Cbz-cyclen, is a partially protected derivative of the macrocycle 1,4,7,10-tetraazacyclododecane (B123705) (cyclen). Its chemical formula is C₂₄H₃₂N₄O₄ with a molecular weight of 440.54 g/mol .[1][2][3] The structure consists of the 12-membered cyclen ring where two non-adjacent nitrogen atoms (at positions 1 and 7) are protected by carbobenzyloxy (Cbz) groups. This specific substitution leaves the nitrogen atoms at positions 4 and 10 available for further functionalization, making Bis-Cbz-cyclen a valuable precursor for creating sophisticated bifunctional chelators.[1][4]

The core cyclen framework is renowned for its ability to form highly stable and kinetically inert complexes with a wide range of metal ions.[5][6] This property is paramount in the field of nuclear medicine and molecular imaging, where chelators are used to securely bind radioactive metal ions (radiometals) to targeting biomolecules, such as peptides or antibodies.[4][7] These resulting radiopharmaceuticals are employed in diagnostic imaging techniques like Positron Emission Tomography (PET) and in targeted radionuclide therapy.[6][7] Bis-Cbz-cyclen serves as a foundational building block in the synthesis of these advanced diagnostic and therapeutic agents.

Synthesis and Purification

The synthesis of Bis-Cbz-cyclen is a multi-step process that begins with the synthesis of the parent cyclen macrocycle, followed by the selective protection of the 1,7-nitrogen atoms.

Experimental Protocol: Synthesis of Bis-Cbz-cyclen

Objective: To synthesize 1,7-Bis(carbobenzyloxy)cyclen from 1,4,7,10-tetraazacyclododecane (cyclen).

Materials:

• 1,4,7,10-Tetraazacyclododecane (cyclen)

• Benzyl (B1604629) chloroformate (Cbz-Cl)

• Triethylamine (B128534) (TEA) or another suitable non-nucleophilic base

• Dichloromethane (B109758) (DCM) or a similar aprotic solvent

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Solvents for chromatography (e.g., dichloromethane, methanol)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolution: Dissolve cyclen in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.

• Addition of Base: Add approximately 2.2 equivalents of triethylamine to the solution. The base acts as a scavenger for the HCl generated during the reaction.

• Addition of Protecting Group: Slowly add a solution of benzyl chloroformate (2.0 equivalents) in dichloromethane to the stirred cyclen solution at 0 °C. The slow addition helps to control the exothermicity of the reaction and favors the di-substituted product over other poly-substituted species.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Quench the reaction by adding water or a saturated solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography. A gradient elution system, for example, starting with 100% dichloromethane and gradually increasing the polarity with methanol, is typically effective for separating the desired di-substituted product from unreacted starting material and other byproducts.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

General workflow for synthesizing a Bis-Cbz-cyclen metal complex.

Coordination Chemistry with Metal Ions

The cyclen macrocycle provides a pre-organized cavity with four nitrogen donor atoms, which is ideal for chelating metal ions. The coordination properties are dictated by the size of the metal ion, its preferred coordination number, and its electronic properties.

• Coordination Geometry: Cyclen-based ligands typically form highly stable complexes. Depending on the metal ion and the presence of other coordinating groups (like pendant arms or solvent molecules), the geometry can vary. For many transition metals, the four nitrogen atoms of the cyclen ring can adopt a square-planar arrangement around the metal center.[8] Larger ions, such as lanthanides, can accommodate higher coordination numbers (often 8 or 9), binding to all four nitrogen atoms as well as pendant arms and/or water molecules.[5][9]

• Metal Ion Selectivity: The 12-membered ring of cyclen is particularly well-suited for a variety of metal ions, including first-row transition metals (e.g., Cu²⁺, Zn²⁺, Ni²⁺, Co²⁺) and larger, medically relevant trivalent ions like Ga³⁺, In³⁺, Lu³⁺, Y³⁺, Bi³⁺, and Ac³⁺.[6][10][11] The thermodynamic and kinetic stability of these complexes is a crucial factor for their in vivo applications.[5]

• Role of Cbz Groups: The bulky carbobenzyloxy groups on Bis-Cbz-cyclen are not directly involved in coordination. However, they can sterically influence the conformation of the cyclen ring and affect the kinetics of metal complexation. Primarily, they serve as protecting groups that can be removed in a later synthetic step to reveal reactive amine functionalities for conjugation.[12]

Data Presentation: Stability of Cyclen-Based Metal Complexes

Table 1: Thermodynamic Stability Constants (log K) for Metal Complexes with Various Cyclen-Based Ligands. (Note: This data is for illustrative purposes to demonstrate the stability of the cyclen scaffold and is not specific to Bis-Cbz-cyclen).

Metal Ion	DOTA (octadentate)	dodpa²⁻ (picolinate)	Medodpa²⁻ (picolinate)	Reference(s)
Mn²⁺	~15.5	17.40	17.46	[14][15]
Cu²⁺	22.24	24.34–25.17	24.74	[14][15]
Gd³⁺	24.6	17.27	17.59	[14][15]
Lu³⁺	24.9	-	-	[6]
Y³⁺	24.8	-	-	[6]
Bi³⁺	High Stability	-	-	[10][16]
Ac³⁺	High Stability	-	-	[10][16]

Experimental Protocols for Characterization

The successful synthesis and complexation of Bis-Cbz-cyclen require rigorous characterization to confirm the structure and purity of the compounds.

Protocol 1: NMR Spectroscopic Analysis

Objective: To confirm the structure of Bis-Cbz-cyclen and its metal complexes.

Methodology:

• Sample Preparation: Dissolve a small amount (5-10 mg) of the sample in a suitable deuterated solvent (e.g., CDCl₃, D₂O, DMSO-d₆) in an NMR tube.

• ¹H NMR Spectroscopy: Acquire a ¹H NMR spectrum. For the free ligand, characteristic peaks for the cyclen ring protons and the Cbz group protons (aromatic and benzylic CH₂) should be observed and integrated. Upon complexation with a diamagnetic metal ion (like Zn²⁺ or Lu³⁺), shifts in the cyclen proton signals are expected, indicating coordination.[17]

• ¹³C NMR Spectroscopy: Acquire a ¹³C NMR spectrum to observe all unique carbon atoms in the molecule. Changes in the chemical shifts of the cyclen ring carbons upon metal binding provide further evidence of complexation.

• Advanced NMR: For paramagnetic complexes (e.g., with Co²⁺ or Ni²⁺), specialized NMR techniques may be required due to significant peak broadening and shifting.[11] Two-dimensional NMR experiments (e.g., COSY, HSQC) can be used for complex structural assignments.[18]

Protocol 2: Mass Spectrometric Analysis

Objective: To confirm the molecular weight and composition of the synthesized compounds.

Methodology:

• Technique: Electrospray Ionization Mass Spectrometry (ESI-MS) is commonly used for this type of analysis.

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile).

• Analysis: Infuse the sample into the mass spectrometer. For the free Bis-Cbz-cyclen ligand, the expected molecular ion peak [M+H]⁺ should be observed at m/z ≈ 441.5. For the metal complex, a peak corresponding to the [M+L]ⁿ⁺ or related species (where L is the ligand and M is the metal) will confirm the successful formation of the complex. The isotopic distribution pattern of the peak can be used to identify the specific metal ion coordinated.

Protocol 3: X-ray Crystallography

Objective: To determine the precise three-dimensional structure of a Bis-Cbz-cyclen metal complex.[19][20]

Methodology:

• Crystal Growth: Grow single crystals of the metal complex suitable for X-ray diffraction. This is often the most challenging step and can be achieved by slow evaporation of the solvent, vapor diffusion, or liquid-liquid diffusion techniques.

• Data Collection: Mount a suitable crystal on a goniometer and place it in an X-ray diffractometer. Cool the crystal (typically to ~100 K) to minimize thermal vibrations. Collect diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell dimensions and space group. Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the electron density. Refine the atomic positions and thermal parameters against the experimental data to achieve a final, high-resolution structure.[21] The resulting model provides precise information on bond lengths, bond angles, and the overall coordination geometry of the metal center.[22]

Applications in Drug Development

Bis-Cbz-cyclen is a versatile intermediate for creating bifunctional chelators (BFCs), which are essential components of modern radiopharmaceuticals.[1][23][24] A BFC has two key parts: a chelating unit that strongly binds a radiometal and a reactive functional group that allows covalent attachment to a biologically active molecule.[25]

Workflow for Radiopharmaceutical Development

The development of a targeted radiopharmaceutical using a Bis-Cbz-cyclen derivative follows a logical workflow. The Cbz groups are first removed (deprotected), and the newly freed amine groups at the 4 and 10 positions are functionalized with reactive linkers. These linkers can then be conjugated to a targeting vector (e.g., an antibody). The resulting conjugate is then radiolabeled with a suitable metal isotope for use in imaging or therapy.[26][27][28]

Workflow for developing and applying a radiopharmaceutical.

• PET/SPECT Imaging: For diagnostic purposes, the chelator is complexed with a positron-emitting (e.g., ⁶⁸Ga, ⁶⁴Cu) or gamma-emitting (e.g., ¹¹¹In) radiometal. The targeting molecule guides the radiopharmaceutical to a specific biological target, such as a receptor overexpressed on cancer cells, allowing for non-invasive visualization of the disease.[25][26][27]

• Targeted Radiotherapy: For therapy, a particle-emitting radionuclide (e.g., ¹⁷⁷Lu, ²²⁵Ac) is chelated. The radiopharmaceutical delivers a cytotoxic dose of radiation directly to the tumor cells, minimizing damage to surrounding healthy tissue.[6] The high stability of cyclen-based complexes is critical to prevent the release of the toxic radiometal in vivo.[5]

Conclusion

Bis-Cbz-cyclen is a cornerstone molecule in the field of coordination chemistry, particularly for applications in medicine. Its synthetic accessibility and the robust nature of the cyclen macrocycle make it an ideal platform for designing custom chelators. While Bis-Cbz-cyclen itself is primarily a synthetic intermediate, its derivatives are at the forefront of developing next-generation radiopharmaceuticals for the diagnosis and treatment of diseases like cancer. The principles of its coordination chemistry—forming stable, inert complexes with a range of metal ions—are fundamental to its utility. Continued research into the functionalization of the Bis-Cbz-cyclen scaffold will undoubtedly lead to the creation of even more specific and effective targeted diagnostic and therapeutic agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. macrocyclics.com [macrocyclics.com]
• 3. apexbt.com [apexbt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Cyclen-based Gd3+ complexes as MRI contrast agents: Relaxivity enhancement and ligand design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metal complexes of cyclen and cyclam derivatives useful for medical applications: a discussion based on thermodynamic stability constants and structural data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis, structural characterization and NMR studies of group 10 metal complexes with macrocyclic amine N-heterocyclic carbene ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. DOTA (chelator) - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Trifluoroborate-appended cyclen complexes of paramagnetic transition metals (Ni2+, Co2+) as fast-relaxing 19F MRI probes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 14. Stable Mn2+, Cu2+ and Ln3+ complexes with cyclen-based ligands functionalized with picolinate pendant arms - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. d-nb.info [d-nb.info]
• 17. Cyclen based bis-macrocyclic ligands as phosphates receptors. A potentiometric and NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. Co (II) Complexes Based on the Bis-Pyrazol-S-Triazine Pincer Ligand: Synthesis, X-ray Structure Studies, and Cytotoxic Evaluation | MDPI [mdpi.com]
• 21. Synthesis, X-ray Structure and Biological Studies of New Self-Assembled Cu(II) Complexes Derived from s-Triazine Schiff Base Ligand [mdpi.com]
• 22. A Silicon Complex of 1,4,7,10-Tetraazacyclododecane (Cyclen) with Unusual Coordination Geometry [mdpi.com]
• 23. download.uni-mainz.de [download.uni-mainz.de]
• 24. mdpi.com [mdpi.com]
• 25. The Development of Copper Radiopharmaceuticals for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Zn(II)-bis(cyclen) complexes and the imaging of apoptosis/necrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Radiopharmaceuticals in preclinical and clinical development for monitoring of therapy with PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Radiopharmaceutical Chemistry and Drug Development—What’s Changed? - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of Bis-Cbz-cyclen

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane, commonly known as Bis-Cbz-cyclen. This symmetrically protected cyclen derivative is a valuable intermediate in the synthesis of more complex macrocyclic compounds utilized in various fields, including medicinal chemistry as bifunctional chelators for radiopharmaceuticals and as building blocks for drug delivery systems.[1][2]

Synthesis of Bis-Cbz-cyclen

The synthesis of Bis-Cbz-cyclen involves the selective protection of the 1 and 7 secondary amine groups of the cyclen macrocycle with benzyloxycarbonyl (Cbz) groups. This is typically achieved by reacting cyclen with benzyl (B1604629) chloroformate (Cbz-Cl) in a suitable solvent. The regioselectivity for the 1,7-disubstitution is accomplished by controlling the reaction conditions, particularly the stoichiometry of the reagents and the reaction temperature.

A widely adopted approach for this synthesis is the slow, dropwise addition of benzyl chloroformate to a solution of cyclen in a chlorinated solvent, such as chloroform (B151607), at a reduced temperature (0 °C), followed by stirring for an extended period.[3] This method favors the formation of the thermodynamically more stable trans-disubstituted product.

Experimental Protocol:

A detailed experimental protocol for the synthesis of Bis-Cbz-cyclen is provided below.

Materials:

• 1,4,7,10-Tetraazacyclododecane (B123705) (Cyclen)

• Benzyl chloroformate (Cbz-Cl)

• Chloroform (CHCl₃), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ethyl acetate (B1210297) (EtOAc)

• n-Hexane

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1,4,7,10-tetraazacyclododecane (1.0 eq) in anhydrous chloroform.

• Cool the solution to 0 °C using an ice bath.

• Slowly add benzyl chloroformate (2.0-2.2 eq) dropwise to the stirred solution over a period of 1-2 hours.

• Allow the reaction mixture to slowly warm to room temperature and continue stirring for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with chloroform or ethyl acetate.

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by silica (B1680970) gel column chromatography, typically using a gradient of ethyl acetate in n-hexane as the eluent, to yield 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane as a white solid.

Synthesis Workflow:

Caption: Workflow for the synthesis of Bis-Cbz-cyclen.

Characterization of Bis-Cbz-cyclen

The successful synthesis of Bis-Cbz-cyclen is confirmed through various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Physicochemical Properties:

Property	Value
Molecular Formula	C₂₄H₃₂N₄O₄
Molecular Weight	440.54 g/mol
CAS Number	162148-45-0
Appearance	White to off-white solid
Solubility	Soluble in chloroform, ethyl acetate

Spectroscopic Data:

Table 1: Predicted ¹H NMR Data (CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.35	m	10H	Aromatic protons (C₆H₅)
~ 5.15	s	4H	Benzyl protons (-CH₂-Ph)
~ 3.4-3.6	m	8H	Cyclen ring protons adjacent to N-Cbz
~ 2.7-2.9	m	8H	Cyclen ring protons adjacent to N-H
Broad signal	br s	2H	N-H protons

Table 2: Predicted ¹³C NMR Data (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~ 156.0	Carbonyl carbon (C=O) of Cbz
~ 136.5	Quaternary aromatic carbon (C-ipso)
~ 128.5	Aromatic carbons (ortho, meta, para)
~ 128.0	Aromatic carbons (ortho, meta, para)
~ 127.8	Aromatic carbons (ortho, meta, para)
~ 67.0	Benzyl carbon (-CH₂-Ph)
~ 48-50	Cyclen ring carbons adjacent to N-Cbz
~ 45-47	Cyclen ring carbons adjacent to N-H

Table 3: Mass Spectrometry Data

Ionization Mode	Expected m/z
ESI+	441.25 ([M+H]⁺), 463.23 ([M+Na]⁺)

Researchers should perform their own analytical characterization to confirm these values for their synthesized material. Variations in reported chemical shifts can occur due to differences in solvent, concentration, and instrument calibration.

Logical Relationships in Characterization

Caption: Logical flow for the characterization of Bis-Cbz-cyclen.

References

• 1. 13C CP (cross-polarization) MAS (magic angle spinning) NMR and GIAO-CHF calculations of buspirone analogues. Part 1. 3a,4,7,7a-Tetrahydro-2-[4-[4-(2-quinolinyl)-1-piperazinyl]butyl ]-4,7-ethane-1H-isoindole-1,3(2H)-dione hydrochloride and hydrobromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. Rapid synthesis of 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester) - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Bis-Cbz-cyclen Derivatives: Nomenclature, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Bis-Cbz-cyclen derivatives, focusing on their nomenclature, synthesis, and critical role as intermediates in the development of advanced chemical entities, particularly in the field of medicinal chemistry and radiopharmaceuticals.

Introduction to Bis-Cbz-cyclen Derivatives

1,4,7,10-tetraazacyclododecane, commonly known as cyclen, is a macrocyclic polyamine that serves as a versatile scaffold in coordination chemistry and drug design. Its unique structure allows for the stable chelation of various metal ions, making it a cornerstone for the development of MRI contrast agents and radiopharmaceuticals. To achieve specific functionalities and to control the regioselectivity of subsequent reactions, protection of the amine groups of the cyclen ring is essential.

The benzyloxycarbonyl (Cbz) group is a widely used protecting group for amines due to its stability under various conditions and its straightforward removal via catalytic hydrogenolysis. "Bis-Cbz-cyclen" refers to a cyclen molecule where two of the four nitrogen atoms are protected with Cbz groups. While several isomers are possible (1,4- and 1,7-), the 1,7-disubstituted isomer is of particular interest and is often the primary product under specific reaction conditions. This guide will focus on the synthesis and properties of 1,7-Bis-Cbz-cyclen.

Nomenclature

The systematic naming of substituted cyclen derivatives follows the IUPAC nomenclature for heterocyclic compounds. The parent macrocycle is "1,4,7,10-tetraazacyclododecane." When two benzyloxycarbonyl (Cbz) groups are attached to the nitrogen atoms at positions 1 and 7, the compound is named:

1,7-dibenzyloxycarbonyl-1,4,7,10-tetraazacyclododecane or 1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane .

Commercially, and in many research contexts, this specific isomer is often referred to simply as 1,7-Bis-Cbz-cyclen .

Synthesis and Characterization

The synthesis of 1,7-Bis-Cbz-cyclen is a critical step in the preparation of more complex cyclen-based molecules. It serves as a key intermediate for producing bifunctional chelators used in radiopharmaceuticals.

Synthetic Pathway Overview

The general synthetic strategy involves the direct Cbz protection of the cyclen macrocycle. By carefully controlling the reaction conditions, preferential disubstitution at the 1 and 7 positions can be achieved.

Caption: General workflow for the synthesis of 1,7-Bis-Cbz-cyclen.

Detailed Experimental Protocol: Synthesis of 1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane

This protocol is a synthesized procedure based on established methods for Cbz protection of amines and specific conditions reported for cyclen derivatives.[1][2]

Materials:

• 1,4,7,10-Tetraazacyclododecane (cyclen)

• Benzyl chloroformate (Cbz-Cl)

• Chloroform (CHCl₃) or a Tetrahydrofuran/Water (THF/H₂O) mixture

• Sodium bicarbonate (NaHCO₃) or other suitable base

• Ethyl acetate (B1210297) (EtOAc)

• n-Hexane

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve cyclen (1.0 eq) in chloroform or a 2:1 mixture of THF and water.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Base: If using an aqueous system, add sodium bicarbonate (at least 2.0 eq) to the solution.

• Addition of Cbz-Cl: Slowly add benzyl chloroformate (2.0-2.5 eq) dropwise to the cooled solution over a period of 30-60 minutes. Maintaining a low temperature is crucial to control the reaction's exothermicity and selectivity.

• Reaction: Allow the reaction mixture to stir at 0 °C and then let it warm to room temperature, stirring for an additional 12-20 hours.[1]

• Work-up:

  • If using an organic solvent like chloroform, wash the reaction mixture sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • If using a THF/water system, dilute the reaction mixture with water and extract with ethyl acetate (3 x volume).[1] Combine the organic layers and wash with brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by silica gel column chromatography.[1] A typical eluent system is a gradient of ethyl acetate in n-hexane (e.g., starting from 20% EtOAc in hexane (B92381) and gradually increasing to 40-50%).[1]

• Characterization: Collect the fractions containing the desired product (as indicated by TLC analysis) and concentrate under reduced pressure to yield 1,7-Bis-Cbz-cyclen as a white solid or a viscous oil.

Quantitative Data

The following table summarizes key quantitative data for 1,7-Bis-Cbz-cyclen.

Parameter	Value	Reference
Molecular Formula	C₂₄H₃₂N₄O₄	Commercial Suppliers
Molecular Weight	440.54 g/mol	Commercial Suppliers
CAS Number	162148-45-0	Commercial Suppliers
Typical Yield	85-95%	[1]

Characterization Data (Typical Values):

Analysis	Data	Reference
¹H NMR	Specific peaks for the Cbz and cyclen protons are expected. Detailed assignments would require a specific spectrum.	General NMR principles
¹³C NMR	Specific peaks for the carbonyl, aromatic, and aliphatic carbons are expected. Detailed assignments would require a specific spectrum.	General NMR principles
Mass Spectrometry	m/z corresponding to [M+H]⁺ or [M+Na]⁺ should be observed.	General MS principles

Applications in Drug Development

1,7-Bis-Cbz-cyclen is a pivotal intermediate for the synthesis of bifunctional chelators. These molecules have a chelating moiety for a metal ion and a functional group for conjugation to a biologically active molecule, such as a peptide or antibody.

Logical Workflow for Application in Radiopharmaceutical Development

The following diagram illustrates the logical workflow from 1,7-Bis-Cbz-cyclen to a functional radiopharmaceutical.

Caption: Logical workflow for the utilization of 1,7-Bis-Cbz-cyclen.

This workflow highlights the strategic use of the Cbz protecting groups. They direct the initial functionalization to the desired nitrogen atoms (N4 and N10). Once this is accomplished, the Cbz groups are removed to expose the N1 and N7 amines, which can then be further modified or, more commonly, participate in the chelation of the metal ion.

Conclusion

Bis-Cbz-cyclen derivatives, particularly the 1,7-isomer, are indispensable tools in the field of medicinal and coordination chemistry. Their synthesis, while requiring careful control of reaction conditions, provides a reliable route to selectively functionalized cyclen platforms. The ability to introduce specific moieties at the 4 and 10 positions while the 1 and 7 positions are protected makes these compounds highly valuable for the construction of sophisticated molecules like bifunctional chelators for targeted radiopharmaceuticals. A thorough understanding of their nomenclature, synthesis, and reactivity is crucial for researchers and professionals working on the cutting edge of drug development and molecular imaging.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. Rapid synthesis of 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester) - PMC [pmc.ncbi.nlm.nih.gov]

Bis-Cbz-cyclen: A Linchpin in the Synthesis of Advanced Functional Ligands

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The macrocyclic polyamine cyclen (1,4,7,10-tetraazacyclododecane) has emerged as a critical scaffold in the development of functional ligands for a diverse range of applications, from medical imaging agents to therapeutic interventions. Its unique ability to form stable complexes with a variety of metal ions has made it a cornerstone in the field of medicinal and coordination chemistry. Among the various protected forms of cyclen, 1,7-bis(carbobenzyloxy)-1,4,7,10-tetraazacyclododecane, commonly known as Bis-Cbz-cyclen, stands out as a pivotal precursor. The carbobenzyloxy (Cbz) protecting groups on the 1 and 7 nitrogen atoms provide a strategic advantage, allowing for selective functionalization of the remaining secondary amines at the 4 and 10 positions. This regioselectivity is paramount in the construction of sophisticated bifunctional chelators and targeted ligands.

This technical guide provides a comprehensive overview of Bis-Cbz-cyclen as a precursor for functional ligands. It details the synthesis of Bis-Cbz-cyclen, its subsequent derivatization, and the deprotection strategies to yield the final functional molecules. Furthermore, it presents quantitative data on the properties of these ligands, outlines key experimental protocols, and visualizes the intricate workflows and signaling pathways involved in their application.

Data Presentation

The following tables summarize key quantitative data for functional ligands derived from Bis-Cbz-cyclen, focusing on applications in medical imaging and targeted therapy.

Table 1: Synthesis and Radiolabeling of Bis-Cbz-cyclen Derivatives

Derivative	Modification	Radionuclide	Radiochemical Yield (%)	Specific Activity	Reference
11C-CyclenZn2	Methylation, deprotection, Zn(II) chelation	11C	12 ± 3%	0.75-1.01 GBq/µmol	[1]
[64Cu]DO3A-VS-Cys40-exendin-4	Derivatization to DO3A, conjugation	64Cu	>98%	518.7 ± 3.7 Ci/mmol	[2][3]
[68Ga]DO3A-VS-Cys40-exendin-4	Derivatization to DO3A, conjugation	68Ga	>98%	518.7 ± 3.7 Ci/mmol	[2][3]
[197m/gHg]Hg-p-SCN-Bn-TCMC	Derivatization to TCMC	197m/gHg	100 ± 0.0%	0.089 MBq/nmol	[4][5]

Table 2: In Vitro and In Vivo Performance of Functional Ligands

Ligand	Target	Assay	Key Findings	Reference
11C-CyclenZn2	Phosphatidylserine (Cell Death)	In vitro cell uptake, in vivo PET imaging	Significantly different uptake in apoptotic vs. control cells.[1]	[1]
[64Cu]DO3A-VS-Cys40-exendin-4	GLP-1R	Biodistribution in rats	Pancreatic uptake of 0.11 ± 0.02 %ID/g.[2][3]	[2][3]
[68Ga]NODA-VS-Cys40-exendin-4	GLP-1R	Biodistribution in rats	Pancreatic uptake of 0.26 ± 0.03 %ID/g.[2]	[2]
Bis-imidazoline derivatives	CXCR4	CXCL12 displacement	Submicromolar potencies.[6]	[6]
Volociximab (anti-α5β1 antibody)	Integrin α5β1	Inhibition of fibronectin binding	IC50 = 2-3 nM.[7]	[7]
TCMC-PSMA conjugate	PSMA	Cell binding assay	Ki value ranging from 19.0 to 19.6 nM.[4]	[4]

Experimental Protocols

Synthesis of 1,7-Bis(carbobenzyloxy)-1,4,7,10-tetraazacyclododecane (Bis-Cbz-cyclen)

This protocol describes the regioselective protection of the 1 and 7 nitrogen atoms of cyclen.

Materials:

• 1,4,7,10-tetraazacyclododecane (cyclen)

• Benzyl (B1604629) chloroformate (Cbz-Cl)

• Chloroform (CHCl3)

• Sodium bicarbonate (NaHCO3)

• Deionized water

• Sodium sulfate (B86663) (Na2SO4)

• Ethyl acetate (B1210297) (EtOAc)

• Hexane (B92381)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve cyclen (1.0 eq) in chloroform.

• Cool the solution to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (2.5 eq) dropwise to the stirred solution under a nitrogen atmosphere.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature overnight.

• Quench the reaction by adding a saturated solution of sodium bicarbonate.

• Separate the organic layer and wash it with deionized water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane to yield Bis-Cbz-cyclen as a white solid.

N,N'-Dialkylation of Bis-Cbz-cyclen

This protocol details the functionalization of the 4 and 10 positions of Bis-Cbz-cyclen.

Materials:

• Bis-Cbz-cyclen

• Alkylating agent (e.g., tert-butyl bromoacetate) (2.2 eq)

• Diisopropylethylamine (DIPEA)

• Acetonitrile (CH3CN)

• Deionized water

• Ethyl acetate (EtOAc)

• Sodium sulfate (Na2SO4)

Procedure:

• Dissolve Bis-Cbz-cyclen (1.0 eq) in acetonitrile.

• Add diisopropylethylamine (DIPEA) (3.0 eq) to the solution.

• Add the alkylating agent (2.2 eq) to the reaction mixture.

• Heat the reaction mixture to 60 °C and stir for 20-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with deionized water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude dialkylated product.

• Purify the product by silica gel column chromatography if necessary.

Deprotection of Cbz Groups

This protocol describes the removal of the Cbz protecting groups to yield the free amine.

Materials:

• Cbz-protected cyclen derivative

• Palladium on carbon (Pd/C, 10 wt%)

• Methanol (B129727) (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H2) or Ammonium (B1175870) formate

Procedure (Hydrogenolysis):

• Dissolve the Cbz-protected cyclen derivative in methanol or ethanol.

• Add a catalytic amount of 10% Pd/C to the solution.

• Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature for 12-24 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure to obtain the deprotected product.

Radiolabeling with 64Cu

This protocol provides a general procedure for labeling a DOTA-conjugated ligand with Copper-64.

Materials:

• DOTA-conjugated ligand

• 64CuCl2 in 0.1 M HCl

• Ammonium acetate buffer (pH 5.5)

• Metal-free water

• C18 Sep-Pak cartridge

Procedure:

• Dissolve the DOTA-conjugated ligand in metal-free water.

• In a sterile, metal-free vial, add the ligand solution to the ammonium acetate buffer.

• Add the 64CuCl2 solution to the vial.

• Heat the reaction mixture at 95 °C for 15-30 minutes.

• Cool the reaction to room temperature.

• Purify the radiolabeled product using a C18 Sep-Pak cartridge, eluting with ethanol.

• Determine the radiochemical purity by radio-TLC or radio-HPLC.

In Vitro Cell Binding Assay

This protocol outlines a competitive binding assay to determine the binding affinity of a new ligand.

Materials:

• Cells expressing the target receptor (e.g., CXCR4)

• Radiolabeled standard ligand with known high affinity for the receptor

• Unlabeled new ligand at various concentrations

• Binding buffer (e.g., Tris-HCl with BSA and MgCl2)

• 96-well filter plates

• Scintillation fluid and counter

Procedure:

• Plate the cells in the 96-well filter plates.

• Add a fixed concentration of the radiolabeled standard ligand to each well.

• Add increasing concentrations of the unlabeled new ligand to the wells.

• Incubate the plate at 37 °C for a specified time (e.g., 60 minutes).

• Wash the cells with ice-cold binding buffer to remove unbound ligand.

• Dry the filter plates and add scintillation fluid to each well.

• Measure the radioactivity in each well using a scintillation counter.

• Calculate the IC50 value by plotting the percentage of specific binding against the concentration of the unlabeled ligand.

Mandatory Visualizations

Logical and Experimental Workflows

Workflow from Bis-Cbz-cyclen to a radiolabeled functional ligand and its preclinical evaluation.

Signaling Pathways

CXCR4 Signaling Pathway

The C-X-C chemokine receptor type 4 (CXCR4) is a G protein-coupled receptor that plays a crucial role in cell migration, proliferation, and survival.[8] Its ligand, CXCL12, activates downstream signaling cascades, including the phosphoinositide 3-kinase (PI3K)/Akt pathway.[8] Ligands derived from Bis-Cbz-cyclen can act as antagonists, blocking the binding of CXCL12 and inhibiting these downstream effects.[6][8]

Antagonism of the CXCR4 signaling pathway by a Bis-Cbz-cyclen derived ligand.

Integrin α5β1 Signaling Pathway

Integrins are transmembrane receptors that mediate cell-matrix adhesion and signaling. Integrin α5β1 is a key receptor for fibronectin.[7] Upon binding to fibronectin, it clusters and activates intracellular signaling pathways that are crucial for cell adhesion, migration, and survival.[9][10] Small molecule inhibitors derived from Bis-Cbz-cyclen precursors can block this interaction, leading to reduced cell adhesion and potentially inducing apoptosis in proliferating cells.[7]

Inhibition of Integrin α5β1 signaling by a Bis-Cbz-cyclen derived ligand.

References

• 1. Synthesis and evaluation of a radiolabeled bis-zinc(II)-cyclen complex as a potential probe for in vivo imaging of cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of Cu-64 and Ga-68 Radiolabeled Glucagon-Like Peptide-1 Receptor Agonists as PET Tracers for Pancreatic β cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Cu-64 and Ga-68 Radiolabeled Glucagon-Like Peptide-1 Receptor Agonists as PET Tracers for Pancreatic β cell Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Exploration of commercial cyclen-based chelators for mercury-197 m/g incorporation into theranostic radiopharmaceuticals [frontiersin.org]
• 6. Discovery of Bis-Imidazoline Derivatives as New CXCR4 Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preclinical evaluation of an anti-alpha5beta1 integrin antibody as a novel anti-angiogenic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CXCR4 Ligands: The Next Big Hit? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Clustering of α5β1 integrins determines adhesion strength whereas αvβ3 and talin enable mechanotransduction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Integrin-based Therapeutics: Biological Basis, Clinical Use and New Drugs - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Role of the Carboxybenzyl (Cbz) Protecting Group in Advanced Cyclen Chemistry

A Technical Guide for Researchers and Drug Development Professionals

The benzyloxycarbonyl (Cbz or Z) group stands as a cornerstone in the field of synthetic organic chemistry, particularly for the protection of amines.[1][2][3] Its stability, ease of introduction, and straightforward removal have made it an invaluable tool since its pioneering use in peptide synthesis by Bergmann and Zervas.[1][3] In the specialized realm of macrocyclic chemistry, the Cbz group plays a pivotal role in mastering the complex synthesis of functionalized cyclen (1,4,7,10-tetraazacyclododecane) derivatives.

Cyclen's rigid, pre-organized structure makes it an exceptional chelating agent for various metal ions. This property is harnessed in numerous applications, including MRI contrast agents (Gd³⁺ complexes), radiopharmaceuticals for diagnostics (⁶⁴Cu, ¹¹¹In) and therapy (⁹⁰Y), and as anti-viral (HIV) or anti-tumor agents.[4][5] The development of these advanced applications hinges on the ability to selectively functionalize the four nitrogen atoms of the cyclen ring. This guide provides an in-depth examination of the Cbz protecting group's role in achieving this synthetic control, complete with experimental protocols and comparative data.

The Core Challenge: Regioselective Functionalization of Cyclen

The primary synthetic hurdle in cyclen chemistry is the regioselective N-substitution to produce specific isomers (e.g., mono-, 1,4-di-, 1,7-di-, or tri-substituted derivatives). Uncontrolled reactions with alkylating agents typically result in a mixture of products that are difficult and costly to separate. The Cbz group provides a robust strategy to temporarily block one or more of cyclen's reactive secondary amine sites, thereby directing subsequent functionalization to the remaining unprotected nitrogens. This control is fundamental to creating sophisticated bifunctional chelators, where one or more arms are designed to bind a metal ion while others are conjugated to a targeting biomolecule.[4][6] The use of Cbz-protected intermediates, such as mono-N-Cbz-cyclen or 1,7-di-Cbz-cyclen, are crucial steps in the rational design of these complex molecules.[4][6][7]

Experimental Protocols: Protection and Deprotection

The successful application of Cbz in cyclen synthesis relies on efficient and well-defined protocols for both its introduction and removal.

The most common method for introducing a Cbz group is the reaction of an amine with benzyl (B1604629) chloroformate (Cbz-Cl) under basic conditions.[3][8] The base neutralizes the HCl generated during the reaction.[1]

Detailed Protocol: Mono-Cbz Protection of an Amine

• Dissolution: Dissolve the amine substrate (1.0 equivalent) in a suitable solvent mixture, such as THF/water (2:1).[1]

• Base Addition: Add a base, such as sodium bicarbonate (NaHCO₃) (2.0 equivalents), to the solution.[1]

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Reagent Addition: Slowly add benzyl chloroformate (Cbz-Cl) (1.1 to 1.5 equivalents) dropwise to the stirred solution.[1] It is crucial to control the stoichiometry to favor mono-protection.

• Reaction: Allow the reaction to stir at 0 °C, monitoring its progress via Thin Layer Chromatography (TLC) or LC-MS. The reaction may take several hours.[1]

• Work-up: Upon completion, dilute the mixture with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure. The resulting crude product is typically purified by silica (B1680970) gel column chromatography to isolate the desired Cbz-protected amine.[1]

A key parameter for this reaction is maintaining the pH between 8 and 10. A lower pH can lead to the decomposition of Cbz-Cl, while a higher pH increases the risk of side reactions.[8]

The removal of the Cbz group is as critical as its introduction. The choice of deprotection method depends on the presence of other functional groups within the molecule.

Method 1: Catalytic Hydrogenolysis (Most Common)

This is the most widely used method due to its mild conditions and high yields.[9] It involves the cleavage of the benzyl C-O bond using hydrogen gas and a palladium catalyst.[9]

Detailed Protocol:

• Dissolution: Dissolve the Cbz-protected compound (1.0 equivalent) in a suitable solvent such as methanol (B129727) (MeOH), ethanol (B145695) (EtOH), or ethyl acetate.[1][9]

• Catalyst Addition: Add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol%).[9]

• Hydrogenation: Place the mixture under a hydrogen (H₂) atmosphere, using either a balloon or a dedicated hydrogenation apparatus, and stir vigorously at room temperature.[9] Gentle heating can be applied to accelerate the reaction.[1]

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.[1][9]

• Isolation: Concentrate the filtrate under reduced pressure to yield the deprotected amine.[9]

Method 2: Acidic Cleavage

This method is employed when the substrate contains functional groups that are sensitive to reduction (e.g., alkynes, alkenes, nitro groups).[9]

Detailed Protocol (HBr in Acetic Acid):

• Dissolution: Dissolve the Cbz-protected compound in glacial acetic acid (AcOH).

• Reagent Addition: Add a solution of hydrogen bromide (HBr) in acetic acid (e.g., 33% HBr in AcOH).

• Reaction: Stir the mixture at room temperature for 1-4 hours.

• Work-up: Precipitate the product by adding a large volume of diethyl ether.

• Isolation: Collect the solid product by filtration and wash with ether to remove residual reagents.

Quantitative Data and Method Comparison

The selection of a protection or deprotection strategy is guided by factors like yield, reaction conditions, and functional group compatibility.

Table 1: Cbz Protection of Amines - Conditions and Yields

Reagent	Base	Solvent	Temperature (°C)	Typical Yield	Reference
Cbz-Cl	NaHCO₃	THF/H₂O	0 to RT	90%	[1]
Cbz-Cl	Na₂CO₃	Water	RT	High	[10]
Cbz-OSu	Organic Base	Dichloromethane	RT	Good to High	[11]

Table 2: Comparison of Cbz Deprotection Methods

Method	Reagents/Conditions	Key Advantages	Potential Limitations	Reference(s)
Catalytic Hydrogenolysis	H₂ gas, Pd/C, in MeOH or EtOH	Mild, neutral pH, high yields, clean byproducts (toluene, CO₂).	Incompatible with reducible groups (alkenes, alkynes, nitro, aryl halides); safety concerns with H₂ gas.	[1][9]
Transfer Hydrogenation	Pd/C with H₂ donor (e.g., HCOOH-NH₄, Et₃SiH)	Avoids handling H₂ gas; safer for larger scales.	Can also reduce other sensitive functional groups.	[1][9]
Acidic Cleavage	HBr in Acetic Acid	Effective for substrates incompatible with hydrogenation.	Harsh conditions can cleave other acid-labile protecting groups (e.g., Boc).	[9][12]
Lewis Acid Cleavage	AlCl₃ in HFIP	Mild and selective for Cbz over O- and N-Bn groups.	Requires specific, fluorinated solvents.	[9][13]
Nucleophilic Displacement	2-Mercaptoethanol, K₃PO₄	Superior for substrates with highly sensitive functionalities.	Requires elevated temperatures (75 °C).	[13]

Visualizing Cbz Chemistry Workflows

Visual diagrams help clarify the logical and experimental steps in Cbz-mediated cyclen synthesis.

Cbz Protection of an Amine.

Synthesis of Mono-Functionalized Cyclen.

Cbz Deprotection by Hydrogenolysis.

Conclusion

The carboxybenzyl protecting group is an indispensable tool in the synthesis of advanced cyclen derivatives. Its strategic application enables the precise, regioselective functionalization of the cyclen macrocycle, a critical requirement for the development of next-generation imaging agents, radiopharmaceuticals, and other therapeutic compounds. A thorough understanding of the detailed protocols for Cbz protection and the nuances of various deprotection methods is essential for researchers and scientists working to unlock the full potential of cyclen-based platforms in medicine and materials science.[4][5]

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. bachem.com [bachem.com]
• 3. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. CYCLEN Derivatives - CD Bioparticles [cd-bioparticles.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. macrocyclics.com [macrocyclics.com]
• 8. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 9. benchchem.com [benchchem.com]
• 10. ijacskros.com [ijacskros.com]
• 11. Cbz Protection - Common Conditions [commonorganicchemistry.com]
• 12. tdcommons.org [tdcommons.org]
• 13. Cbz-Protected Amino Groups [organic-chemistry.org]

Protocols & Analytical Methods

Synthesis of 1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane (Bis-Cbz-cyclen): An Application Note and Laboratory Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory synthesis of 1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane, commonly known as Bis-Cbz-cyclen. This compound is a key intermediate in the synthesis of various macrocyclic chelators and other complex molecules utilized in biomedical research and drug development, particularly in the design of MRI contrast agents. The protocol outlines the materials, step-by-step experimental procedure, purification, and characterization of the target compound. Quantitative data is summarized for clarity, and a workflow diagram is provided for easy visualization of the process.

Introduction

1,4,7,10-Tetraazacyclododecane (B123705) (cyclen) and its derivatives are fundamental building blocks in the field of supramolecular chemistry and medicinal inorganic chemistry. The selective protection of the nitrogen atoms of the cyclen ring is a crucial step to allow for controlled functionalization. The benzyloxycarbonyl (Cbz) group is a widely used protecting group for amines due to its stability under various conditions and its facile removal by catalytic hydrogenolysis. The 1,7-disubstituted regioisomer of Cbz-protected cyclen is a particularly valuable precursor for the synthesis of bifunctional chelating agents. This protocol details a reliable method for the synthesis of 1,7-Bis-Cbz-cyclen from commercially available cyclen and benzyl (B1604629) chloroformate.

Data Summary

The following table summarizes the key quantitative data for the synthesis of Bis-Cbz-cyclen.

Parameter	Value
Reactants
1,4,7,10-Tetraazacyclododecane (Cyclen)	1.0 equivalent
Benzyl Chloroformate (Cbz-Cl)	2.2 equivalents
Sodium Bicarbonate (NaHCO₃)	4.0 equivalents
Solvents
Tetrahydrofuran (B95107) (THF)	Varies
Deionized Water	Varies
Reaction Conditions
Temperature	0 °C to Room Temperature
Reaction Time	12-24 hours
Product Information
Chemical Formula	C₂₄H₃₂N₄O₄
Molecular Weight	440.54 g/mol
Appearance	White to off-white solid
Expected Yield	60-70%

Experimental Protocol

Materials:

• 1,4,7,10-Tetraazacyclododecane (Cyclen)

• Benzyl Chloroformate (Cbz-Cl)

• Sodium Bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF), anhydrous

• Deionized Water

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) (EtOAc)

• Hexanes

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,4,7,10-tetraazacyclododecane (1.0 eq.) in a 1:1 mixture of anhydrous tetrahydrofuran (THF) and deionized water.

• Addition of Base: Cool the solution to 0 °C in an ice bath. To the stirred solution, add sodium bicarbonate (4.0 eq.) portion-wise.

• Addition of Protecting Agent: Slowly add benzyl chloroformate (2.2 eq.) dropwise to the reaction mixture at 0 °C. Ensure the temperature is maintained during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Once the reaction is complete, remove the THF by rotary evaporation.

  • Extract the aqueous residue with dichloromethane (3 x volume of aqueous layer).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by silica gel column chromatography.

  • Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 20% EtOAc in hexanes and gradually increasing the polarity).

  • Collect the fractions containing the desired product (as indicated by TLC analysis).

  • Combine the pure fractions and remove the solvent under reduced pressure to yield 1,7-Bis-Cbz-cyclen as a white to off-white solid.

Logical Workflow

Caption: Synthesis Workflow of Bis-Cbz-cyclen.

Characterization Data

• ¹H NMR (CDCl₃, 400 MHz): δ 7.40-7.28 (m, 10H, Ar-H), 5.15 (s, 4H, -CH₂-Ph), 3.50-3.40 (m, 8H, cyclen-CH₂), 2.80-2.70 (m, 8H, cyclen-CH₂).

• ¹³C NMR (CDCl₃, 100 MHz): δ 156.5, 136.8, 128.5, 128.0, 127.8, 67.2, 50.5, 48.0.

• Mass Spectrometry (ESI-MS): m/z 441.25 [M+H]⁺.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Benzyl chloroformate is corrosive and lachrymatory; handle with care.

• Dichloromethane is a volatile and potentially harmful solvent; avoid inhalation and skin contact.

Disclaimer: This protocol is intended for use by trained laboratory personnel. All procedures should be carried out with appropriate safety precautions.

Step-by-Step Guide to Bis-Cbz-cyclen Purification: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the purification of 1,7-di(carbobenzyloxy)-1,4,7,10-tetraazacyclododecane (Bis-Cbz-cyclen), a key intermediate in the synthesis of various macrocyclic chelators used in medical imaging and radiopharmaceuticals. The protocols outlined below describe purification via silica (B1680970) gel column chromatography and recrystallization to achieve high purity suitable for further synthetic applications.

Introduction

Bis-Cbz-cyclen is a protected derivative of cyclen (1,4,7,10-tetraazacyclododecane) where two of the amine groups are protected by carbobenzyloxy (Cbz) groups. This selective protection allows for regioselective functionalization of the remaining secondary amines. The purity of Bis-Cbz-cyclen is crucial for the successful synthesis of downstream products, as impurities can lead to side reactions and lower yields of the final compounds. Common impurities originating from the synthesis include unreacted starting materials, over-alkylated or -acylated byproducts, and reagents. The following protocols provide robust methods for the removal of these impurities.

Data Presentation

The following table summarizes the expected quantitative data for the purification of Bis-Cbz-cyclen.

Parameter	Column Chromatography	Recrystallization
Stationary Phase	Silica Gel (230-400 mesh)	-
Mobile Phase	Dichloromethane/Methanol	Ethanol (B145695)/Water
Typical Loading	1 g crude / 50 g silica	-
Expected Yield	70-85%	80-95% (from purified solid)
Expected Purity	>95% (by HPLC)[1]	>98% (by HPLC)
Analytical Method	HPLC, TLC, ¹H NMR	HPLC, ¹H NMR, Melting Point

Experimental Protocols

A. Purification by Silica Gel Column Chromatography

This protocol describes the purification of crude Bis-Cbz-cyclen using flash column chromatography.

Materials:

• Crude Bis-Cbz-cyclen

• Silica Gel (230-400 mesh)

• Dichloromethane (DCM), HPLC grade

• Methanol (MeOH), HPLC grade

• Hexane, technical grade

• Ethyl Acetate, technical grade

• Glass chromatography column

• Fraction collector or test tubes

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• TLC developing chamber

• UV lamp (254 nm)

• Potassium permanganate (B83412) stain

• Rotary evaporator

Procedure:

• TLC Analysis of Crude Material:

  • Dissolve a small amount of the crude Bis-Cbz-cyclen in DCM.

  • Spot the solution on a TLC plate.

  • Develop the TLC plate in a chamber containing a mobile phase of 95:5 DCM/MeOH.

  • Visualize the spots under a UV lamp and/or by staining with potassium permanganate. The product spot should be the major component. Note the Rf value.

• Column Packing (Dry Packing Method):

  • Securely clamp the chromatography column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a layer of sand (approx. 1 cm).

  • Carefully pour the dry silica gel into the column.

  • Gently tap the column to ensure even packing of the silica gel.

  • Add another layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude Bis-Cbz-cyclen (e.g., 1 g) in a minimal amount of DCM.

  • In a separate flask, add a small amount of silica gel to the dissolved crude product to create a slurry.

  • Evaporate the solvent from the slurry using a rotary evaporator to obtain a dry, free-flowing powder. This is the "dry-loaded" sample.

  • Carefully add the dry-loaded sample to the top of the prepared column.

• Elution:

  • Carefully add the mobile phase (98:2 DCM/MeOH) to the top of the column without disturbing the sand layer.

  • Apply gentle pressure to the top of the column using compressed air or a pump to begin elution.

  • Collect fractions in test tubes or using a fraction collector.

  • Monitor the elution process by TLC analysis of the collected fractions. Spot each fraction on a TLC plate and develop it in the same mobile phase.

  • Combine the fractions that contain the pure product.

• Solvent Removal:

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain the purified Bis-Cbz-cyclen as a white solid.

  • Dry the solid under high vacuum to remove any residual solvent.

B. Purification by Recrystallization

This protocol is suitable for further purifying Bis-Cbz-cyclen that is already of moderate purity (e.g., after column chromatography or as a crude product with minimal impurities).

Materials:

• Bis-Cbz-cyclen (purified by column chromatography or crude)

• Ethanol (95% or absolute)

• Deionized Water

• Erlenmeyer flask

• Hot plate with stirring capability

• Magnetic stir bar

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution:

  • Place the Bis-Cbz-cyclen to be recrystallized in an Erlenmeyer flask with a magnetic stir bar.

  • Add a minimal amount of hot ethanol to the flask while stirring and gently heating on a hot plate. Add the ethanol portion-wise until the solid just dissolves.

  • If the solid does not fully dissolve, add hot deionized water dropwise until a clear solution is obtained at elevated temperature. Avoid adding excess solvent.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Crystal formation should begin as the solution cools.

  • For maximum crystal recovery, place the flask in an ice bath for 30-60 minutes once it has reached room temperature.

• Isolation and Drying of Crystals:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold ethanol/water mixture.

  • Continue to pull a vacuum through the crystals to air-dry them as much as possible.

  • Transfer the crystals to a clean, pre-weighed watch glass or drying dish.

  • Dry the crystals to a constant weight in a vacuum oven at a temperature below the melting point of the compound.

Mandatory Visualization

The following diagram illustrates the overall workflow for the purification and analysis of Bis-Cbz-cyclen.

Caption: Workflow for the purification and analysis of Bis-Cbz-cyclen.

References

• 1. macrocyclics.com [macrocyclics.com]

Application Notes and Protocols: Leveraging Bis-Cbz-cyclen for the Development of PET Imaging Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Positron Emission Tomography (PET) is a powerful molecular imaging modality that provides quantitative insights into biological processes in vivo. The development of targeted PET imaging agents is crucial for advancing diagnostic accuracy and therapeutic monitoring in various diseases, particularly in oncology. A key component of a successful radiopharmaceutical is a bifunctional chelator (BFC), which stably incorporates a positron-emitting radionuclide and is covalently attached to a targeting vector (e.g., peptide, antibody, or small molecule).

Bis-Cbz-cyclen (1,7-bis(carbobenzyloxy)-1,4,7,10-tetraazacyclododecane) is a valuable precursor for the synthesis of such bifunctional chelators. The cyclen macrocycle provides a robust coordination cage for various radiometals, including copper-64 (⁶⁴Cu) and gallium-68 (B1239309) (⁶⁸Ga), which are widely used in PET imaging. The carbobenzyloxy (Cbz) protecting groups on two of the amine nitrogens allow for selective functionalization of the remaining secondary amines, enabling the attachment of a targeting moiety. This document provides detailed application notes and experimental protocols for the use of Bis-Cbz-cyclen in the development of PET imaging agents.

Principle of Bis-Cbz-cyclen in PET Agent Development

The fundamental role of Bis-Cbz-cyclen is to serve as a scaffold for creating a bifunctional chelator. The cyclen ring is responsible for tightly binding the radiometal, while the functional groups, introduced after deprotection of the Cbz groups, allow for conjugation to a biomolecule that directs the radiotracer to a specific biological target.

The general workflow for developing a PET imaging agent using Bis-Cbz-cyclen involves several key stages:

• Deprotection: Removal of the Cbz protecting groups to expose reactive secondary amine functionalities.

• Functionalization: Introduction of a linker with a reactive handle (e.g., carboxylic acid, maleimide) to one of the newly exposed amines. This transforms the protected cyclen into a bifunctional chelator.

• Conjugation: Covalent attachment of the bifunctional chelator to a targeting biomolecule (e.g., peptide, antibody) via the reactive handle.

• Radiolabeling: Incorporation of a PET radionuclide (e.g., ⁶⁴Cu, ⁶⁸Ga) into the cyclen core of the conjugated construct.

• In Vitro and In Vivo Evaluation: Characterization of the resulting PET agent for its stability, binding affinity, and biodistribution.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained during the development of cyclen-based PET imaging agents. These values are representative and can vary depending on the specific targeting molecule, linker, and experimental conditions.

Table 1: Radiolabeling and In Vitro Stability of ⁶⁴Cu-labeled Cyclen-based Conjugates

Parameter	3p-C-NE3TA	3p-C-NOTA	3p-C-DE4TA	C-DOTA
Radiolabeling Efficiency (RT, 1h, pH 5.5)	>95%	>95%	>95%	<90% (requires heating)
Radiochemical Purity	>98%	>98%	>98%	>98%
Molar Activity (GBq/µmol)	Typically 20-50	Typically 20-50	Typically 20-50	Typically 20-50
In Vitro Stability (Human Serum, 48h)	>95% intact	>95% intact	>95% intact	>95% intact
EDTA Challenge (24h)	High Stability	High Stability	Moderate Stability	Moderate Stability

Data compiled from representative studies of cyclen- and TACN-based chelators.[1][2]

Table 2: Radiolabeling and In Vitro Stability of ⁶⁸Ga-labeled Cyclen-based (DOTA) Conjugates

Parameter	DOTA-Palbociclib	DOTA-TOC
Radiolabeling Efficiency	>95% (100°C, 10 min, pH 4)	>95% (80°C, 10 min, pH 4-4.5)
Radiochemical Purity	>95%	>95%
Molar Activity (MBq/nmol)	Not Reported	Up to 35
In Vitro Stability (Saline/Serum)	Stable	Stable

Data compiled from representative studies of DOTA-conjugated molecules.[3][4]

Table 3: Representative In Vivo Biodistribution Data (%ID/g) of a ⁶⁴Cu-labeled Cyclen-based Agent in Mice at 4h Post-Injection

Organ	%ID/g (Mean ± SD)
Blood	1.5 ± 0.3
Heart	0.8 ± 0.2
Lungs	1.2 ± 0.4
Liver	5.5 ± 1.1
Spleen	0.7 ± 0.1
Kidneys	10.2 ± 2.5
Stomach	0.5 ± 0.1
Intestines	2.1 ± 0.6
Muscle	0.6 ± 0.2
Bone	0.9 ± 0.3
Tumor	8.5 ± 1.8

Values are hypothetical and for illustrative purposes, based on typical biodistribution profiles of targeted ⁶⁴Cu-cyclen agents.

Experimental Protocols

Protocol 1: Deprotection of Bis-Cbz-cyclen

This protocol describes the removal of the Cbz protecting groups from Bis-Cbz-cyclen via hydrogenolysis.

Materials:

• Bis-Cbz-cyclen

• Palladium on carbon (Pd/C, 10%)

• Methanol (B129727) (MeOH), anhydrous

• Hydrogen gas (H₂)

• Inert gas (Argon or Nitrogen)

• Filtration apparatus (e.g., Celite pad)

Procedure:

• Dissolve Bis-Cbz-cyclen in anhydrous methanol in a round-bottom flask equipped with a magnetic stir bar.

• Carefully add 10% Pd/C catalyst to the solution (typically 10-20% by weight of the starting material).

• Seal the flask and purge the system with an inert gas.

• Introduce hydrogen gas via a balloon or a hydrogenation apparatus.

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Once the reaction is complete, carefully purge the system with an inert gas to remove excess hydrogen.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with methanol.

• Combine the filtrates and evaporate the solvent under reduced pressure to obtain the deprotected cyclen derivative.

Note: Alternative deprotection methods, such as using aluminum chloride in hexafluoroisopropanol, can be employed if the targeting molecule is sensitive to hydrogenolysis conditions.[5][6][7][8]

Protocol 2: Conjugation of a Cyclen-based Chelator to a Peptide (Solid-Phase)

This protocol outlines the conjugation of a functionalized cyclen derivative (e.g., DOTA-NHS ester) to a peptide on solid-phase resin.

Materials:

• Peptide-on-resin (with a free N-terminal amine or a deprotected lysine (B10760008) side chain)

• DOTA-NHS ester (or other activated cyclen derivative)

• N,N-Dimethylformamide (DMF)

• N,N-Diisopropylethylamine (DIPEA)

• Cleavage cocktail (e.g., Trifluoroacetic acid/Triisopropylsilane/Water)

• Diethyl ether, cold

Procedure:

• Swell the peptide-on-resin in DMF.

• Dissolve the DOTA-NHS ester (typically 1.5-2 equivalents relative to the peptide) in DMF.

• Add the DOTA-NHS ester solution and DIPEA (3-4 equivalents) to the resin.

• Agitate the mixture at room temperature for 2-4 hours.

• Wash the resin thoroughly with DMF, Dichloromethane (DCM), and Methanol, then dry under vacuum.

• Cleave the DOTA-peptide conjugate from the resin and remove side-chain protecting groups using a suitable cleavage cocktail.

• Precipitate the crude DOTA-peptide in cold diethyl ether.

• Purify the DOTA-peptide conjugate by High-Performance Liquid Chromatography (HPLC).

• Confirm the identity and purity of the product by LC-MS.[1][2][9]

Protocol 3: Radiolabeling with Copper-64

This protocol describes the incorporation of ⁶⁴Cu into a cyclen-based chelator-peptide conjugate.

Materials:

• ⁶⁴CuCl₂ in dilute HCl

• DOTA-peptide conjugate

• Ammonium (B1175870) acetate (B1210297) buffer (0.1 M, pH 5.5)

• Metal-free water

• Heating block or water bath

• C18 Sep-Pak cartridge for purification

• Ethanol (B145695)

• Saline, sterile

Procedure:

• In a metal-free microcentrifuge tube, add the DOTA-peptide conjugate (typically 10-50 µg in water or buffer).

• Add ammonium acetate buffer to adjust the pH to approximately 5.5.

• Add the ⁶⁴CuCl₂ solution (typically 37-185 MBq).

• Vortex the mixture gently and incubate at room temperature or with gentle heating (e.g., 37-40°C) for 15-30 minutes. For some less reactive chelators, heating at 90-95°C for 10-15 minutes may be necessary.[1][2]

• Monitor the radiolabeling efficiency by radio-TLC or radio-HPLC.

• For purification, activate a C18 Sep-Pak cartridge with ethanol followed by water.

• Load the reaction mixture onto the cartridge.

• Wash the cartridge with water to remove unchelated ⁶⁴Cu.

• Elute the ⁶⁴Cu-DOTA-peptide with a small volume of ethanol, followed by sterile saline to formulate the final product for injection.

• Determine the radiochemical purity and molar activity of the final product.

Protocol 4: Radiolabeling with Gallium-68

This protocol details the labeling of a DOTA-conjugated peptide with ⁶⁸Ga eluted from a ⁶⁸Ge/⁶⁸Ga generator.

Materials:

• ⁶⁸Ge/⁶⁸Ga generator

• DOTA-peptide conjugate

• Sodium acetate buffer (1 M, pH 4.0-4.5)

• Metal-free water and HCl

• Heating block

• C18 Sep-Pak cartridge

Procedure:

• Elute the ⁶⁸Ga from the generator using 0.1 M HCl.

• In a shielded vial, add the DOTA-peptide conjugate (typically 10-30 µg).

• Add the ⁶⁸Ga eluate to the vial.

• Adjust the pH of the reaction mixture to 4.0-4.5 using sodium acetate buffer.

• Heat the reaction mixture at 95-100°C for 5-10 minutes.[3][4]

• Cool the reaction to room temperature.

• Perform quality control using radio-TLC or radio-HPLC to determine radiochemical purity.

• Purify the product using a C18 Sep-Pak cartridge as described in Protocol 3.

• Formulate the final product in sterile saline for injection.

Protocol 5: In Vitro Stability Assay

This protocol assesses the stability of the radiolabeled conjugate in human serum.

Materials:

• Radiolabeled conjugate

• Human serum

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• Radio-TLC or radio-HPLC system

Procedure:

• Add a small aliquot of the purified radiolabeled conjugate to a vial containing human serum.

• As a control, add an equal aliquot to a vial containing PBS.

• Incubate the vials at 37°C.

• At various time points (e.g., 1, 4, 24, and 48 hours), take a small sample from each vial.

• Analyze the samples by radio-TLC or radio-HPLC to determine the percentage of intact radiolabeled conjugate.[1][2]

Protocol 6: In Vivo Biodistribution Study

This protocol describes a typical biodistribution study in a tumor-bearing mouse model.

Materials:

• Tumor-bearing mice (e.g., xenograft model)

• Purified and sterile radiolabeled conjugate

• Anesthesia

• Gamma counter

• Dissection tools

• Balances for weighing organs

Procedure:

• Administer a known amount of the radiolabeled conjugate (typically 1-4 MBq) to each mouse via tail vein injection.

• At predetermined time points (e.g., 1, 4, 24, and 48 hours post-injection), euthanize a cohort of mice (typically n=3-5 per time point).

• Collect blood and dissect major organs and tissues (e.g., heart, lungs, liver, spleen, kidneys, stomach, intestines, muscle, bone, and tumor).

• Weigh each tissue sample.

• Measure the radioactivity in each sample, along with standards of the injected dose, using a calibrated gamma counter.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.[10]

Visualizations

Caption: Overall workflow for developing a PET imaging agent from Bis-Cbz-cyclen.

Caption: Workflow for radiolabeling and quality control of the PET imaging agent.

References

• 1. A convenient and efficient total solid-phase synthesis of DOTA-functionalized tumor-targeting peptides for PET imaging of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. mdpi.com [mdpi.com]
• 5. Cbz-Protected Amino Groups [organic-chemistry.org]
• 6. total-synthesis.com [total-synthesis.com]
• 7. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP [organic-chemistry.org]
• 8. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and Assessment of Peptide Gd-DOTA Conjugates Targeting Extra Domain B Fibronectin for Magnetic Resonance Molecular Imaging of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Bioconjugation of Bis-Cbz-cyclen to Monoclonal Antibodies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conjugation of chelating agents to monoclonal antibodies (mAbs) is a cornerstone in the development of radioimmunotherapeutics and imaging agents. Bis-Cbz-cyclen, a derivative of the macrocyclic ligand cyclen, serves as a precursor for a bifunctional chelator. The cyclen core provides a stable coordination cage for various radiometals, while the carboxybenzyl (Cbz) protecting groups can be removed to allow for the introduction of a reactive linker for antibody conjugation. This document provides a detailed protocol for the deprotection of Bis-Cbz-cyclen, its functionalization into a reactive bifunctional chelator, and subsequent conjugation to a monoclonal antibody. The protocols outlined are designed to be a comprehensive guide for researchers in the field of bioconjugation and antibody-drug conjugate (ADC) development.

Principle of the Method

The bioconjugation of Bis-Cbz-cyclen to a monoclonal antibody is a multi-step process that begins with the removal of the Cbz protecting groups from the cyclen macrocycle. The deprotected cyclen is then functionalized with a linker containing a reactive group, such as an isothiocyanate, to create a bifunctional chelator. This activated chelator is subsequently reacted with the monoclonal antibody, typically targeting the primary amines of lysine (B10760008) residues, to form a stable covalent bond. The resulting antibody-chelator conjugate can then be purified and characterized to ensure its quality and suitability for downstream applications, such as radiolabeling.

Materials and Reagents

Reagent/Material	Supplier	Grade
Bis-Cbz-cyclen	e.g., Macrocyclics	≥95%
Monoclonal Antibody (e.g., IgG)	User-defined	≥95%
Palladium on Carbon (10%)	Sigma-Aldrich	Catalyst grade
Hydrogen Gas	Airgas	High purity
Methanol	Fisher Scientific	Anhydrous
Ethyl Acetate (B1210297)	Fisher Scientific	ACS grade
p-Nitrobenzyl bromide	Sigma-Aldrich	≥98%
Sodium Bicarbonate	Sigma-Aldrich	ACS grade
Tin(II) Chloride Dihydrate	Sigma-Aldrich	≥98%
Thiophosgene (B130339)	Sigma-Aldrich	≥97%
Sodium Carbonate-Bicarbonate Buffer	In-house preparation	0.1 M, pH 9.0
Phosphate Buffered Saline (PBS)	Gibco	pH 7.4
Amicon® Ultra Centrifugal Filters	MilliporeSigma	50 kDa MWCO
Sephadex G-25 Desalting Column	GE Healthcare	Chromatography grade
Mass Spectrometer (e.g., Q-TOF)	Agilent, Waters	-
Size-Exclusion Chromatography (SEC) System	Waters, Agilent	-

Experimental Protocols

Protocol 1: Deprotection of Bis-Cbz-cyclen

This protocol describes the removal of the Cbz protecting groups from Bis-Cbz-cyclen via catalytic hydrogenolysis.

• Dissolution: In a round-bottom flask, dissolve Bis-Cbz-cyclen in anhydrous methanol.

• Catalyst Addition: Carefully add 10% palladium on carbon (Pd/C) to the solution. The catalyst loading should be approximately 10% by weight relative to the Bis-Cbz-cyclen.

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Purge the system with hydrogen gas and then maintain a hydrogen atmosphere (e.g., using a balloon) with vigorous stirring at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until complete deprotection is observed.

• Catalyst Removal: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Solvent Evaporation: Concentrate the filtrate under reduced pressure to obtain the deprotected cyclen as a solid.

• Characterization: Confirm the identity and purity of the deprotected cyclen using ¹H NMR and mass spectrometry.

Protocol 2: Synthesis of p-SCN-Bn-cyclen (Bifunctional Chelator)

This protocol outlines the functionalization of the deprotected cyclen to introduce a reactive isothiocyanate group.

• Alkylation: Dissolve the deprotected cyclen in a suitable organic solvent (e.g., acetonitrile) and add a base such as sodium bicarbonate. Add p-nitrobenzyl bromide and stir the reaction mixture at an elevated temperature (e.g., 60°C) until the reaction is complete as monitored by TLC or LC-MS.

• Purification: Purify the nitro-functionalized cyclen derivative by column chromatography.

• Reduction of Nitro Group: Dissolve the purified product in a solvent mixture (e.g., ethyl acetate and ethanol). Add an excess of tin(II) chloride dihydrate and heat the mixture under reflux. Monitor the reduction of the nitro group to an amine by TLC or LC-MS.

• Purification: After completion, neutralize the reaction mixture and extract the amino-functionalized cyclen into an organic solvent. Purify the product by column chromatography.

• Formation of Isothiocyanate: Dissolve the purified amino-functionalized cyclen in a biphasic solvent system (e.g., dichloromethane (B109758) and water) containing a base like sodium bicarbonate. Add thiophosgene dropwise at 0°C with vigorous stirring.

• Reaction Completion and Purification: Allow the reaction to proceed to completion as monitored by TLC or LC-MS. Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the p-SCN-Bn-cyclen. Confirm the structure by IR spectroscopy (characteristic N=C=S stretch) and mass spectrometry.

Protocol 3: Conjugation of p-SCN-Bn-cyclen to Monoclonal Antibody

This protocol details the conjugation of the bifunctional chelator to the monoclonal antibody.[1][2]

• Antibody Preparation: Buffer exchange the monoclonal antibody into a carbonate-bicarbonate buffer (0.1 M, pH 9.0) using an Amicon® Ultra centrifugal filter (50 kDa MWCO). Adjust the antibody concentration to 5-10 mg/mL.

• Chelator Solution Preparation: Prepare a stock solution of p-SCN-Bn-cyclen in anhydrous DMSO.

• Conjugation Reaction: Add a 5-20 fold molar excess of the p-SCN-Bn-cyclen stock solution to the antibody solution. Incubate the reaction mixture for 1-2 hours at 37°C with gentle mixing.

• Purification of the Conjugate: Remove the unreacted chelator and byproducts by size-exclusion chromatography using a Sephadex G-25 desalting column equilibrated with PBS (pH 7.4). Alternatively, use centrifugal filters for buffer exchange into PBS.

• Concentration and Storage: Concentrate the purified antibody-chelator conjugate using a centrifugal filter. Determine the final protein concentration using a UV-Vis spectrophotometer at 280 nm. Store the conjugate at 4°C for short-term use or at -80°C for long-term storage.

Characterization of the Antibody-Chelator Conjugate

Determination of Chelator-to-Antibody Ratio (CAR)

The average number of chelator molecules conjugated to each antibody (CAR) is a critical quality attribute. This can be determined using mass spectrometry.

• Sample Preparation: Prepare the antibody-chelator conjugate at a suitable concentration in a low-salt buffer.

• Mass Spectrometry Analysis: Analyze the intact mass of the conjugate using a high-resolution mass spectrometer (e.g., Q-TOF). The mass difference between the conjugated and unconjugated antibody will allow for the calculation of the number of attached chelators.

• Data Analysis: Deconvolute the mass spectrum to identify the different species with varying numbers of conjugated chelators. The average CAR can be calculated from the relative abundance of each species.

Quantitative Data Summary

Parameter	Typical Value/Range	Method of Determination
Molar excess of p-SCN-Bn-cyclen to mAb	5 - 20 fold	-
Reaction pH for conjugation	9.0	pH meter
Reaction Temperature for conjugation	37°C	Incubator
Reaction Time for conjugation	1 - 2 hours	-
Average Chelator-to-Antibody Ratio (CAR)	2 - 8	Mass Spectrometry
Purity of Conjugate	>95%	Size-Exclusion Chromatography
Recovery of Conjugate	>80%	UV-Vis Spectroscopy

Visualizations

Caption: Experimental workflow for the bioconjugation of Bis-Cbz-cyclen to a monoclonal antibody.

Caption: Chemical pathway for the conjugation of p-SCN-Bn-cyclen to a monoclonal antibody.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete deprotection of Bis-Cbz-cyclen	Inactive catalyst, insufficient hydrogen pressure, or short reaction time.	Use fresh catalyst, ensure a proper hydrogen atmosphere, and extend the reaction time. Monitor the reaction closely.
Low yield of p-SCN-Bn-cyclen	Incomplete reactions in the functionalization steps, or loss during purification.	Optimize reaction conditions for each step. Use appropriate purification techniques to minimize product loss.
Low conjugation efficiency (low CAR)	Suboptimal reaction pH, low molar excess of chelator, or inactive antibody.	Ensure the reaction pH is between 8.5-9.0. Increase the molar excess of the chelator. Confirm the activity and purity of the antibody.
Antibody aggregation after conjugation	High CAR, hydrophobic nature of the chelator, or harsh reaction conditions.	Reduce the molar excess of the chelator. Include additives like arginine in the buffer. Optimize reaction time and temperature.
Poor recovery after purification	Non-specific binding to the purification column or membrane.	Pre-treat the column or membrane with a blocking agent. Choose a purification method suitable for the antibody and conjugate.

Conclusion

The protocols detailed in these application notes provide a comprehensive framework for the successful bioconjugation of a Bis-Cbz-cyclen derivative to monoclonal antibodies. By following these procedures for deprotection, functionalization, conjugation, and characterization, researchers can reliably produce well-defined antibody-chelator conjugates for a variety of applications in targeted therapy and molecular imaging. Careful optimization of reaction conditions and thorough characterization of the final product are essential for ensuring the quality and performance of the resulting bioconjugate.

References

• 1. researchgate.net [researchgate.net]
• 2. Impact of DOTA Conjugation on Pharmacokinetics and Immunoreactivity of [177Lu]Lu-1C1m-Fc, an Anti TEM-1 Fusion Protein Antibody in a TEM-1 Positive Tumor Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Bis-Cbz-cyclen as a Bifunctional Chelator for Targeted Radiotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted radiotherapy represents a promising frontier in oncology, delivering cytotoxic radionuclides directly to tumor cells while minimizing damage to healthy tissues. The efficacy of this approach hinges on the stable linkage between the radionuclide and a tumor-targeting molecule, such as a monoclonal antibody. This is achieved through the use of a bifunctional chelator.

This document provides detailed application notes and generalized protocols for the use of a bifunctional chelator derived from Bis-Cbz-cyclen in targeted radiotherapy. Bis-Cbz-cyclen (1,7-bis(carboxybenzyl)-1,4,7,10-tetraazacyclododecane) is a cyclen derivative where two of the amine groups are protected. To function as a bifunctional chelator for antibody conjugation, it is presumed that this precursor is deprotected and subsequently functionalized with a reactive linker. The following protocols are based on this assumed functionalized chelator and employ established methodologies for similar cyclen-based chelators, such as DOTA.

Overview of Bis-Cbz-cyclen as a Bifunctional Chelator

The core structure of cyclen (1,4,7,10-tetraazacyclododecane) provides a highly stable coordination cage for various radiometals. For its application in targeted radiotherapy, a derivative of Bis-Cbz-cyclen is required, which incorporates a linker with a reactive functional group (e.g., an N-hydroxysuccinimide [NHS] ester or isothiocyanate [NCS]) for covalent attachment to a targeting biomolecule. The Cbz protecting groups would be removed during the synthesis of this functionalized chelator. The resulting conjugate is then capable of chelating therapeutic radionuclides like Lutetium-177 (¹⁷⁷Lu) or Yttrium-90 (B1217062) (⁹⁰Y).

The overall workflow for developing a radiopharmaceutical using a Bis-Cbz-cyclen-derived chelator involves several key stages:

• Conjugation: The bifunctional chelator is covalently attached to the targeting molecule (e.g., a monoclonal antibody).

• Radiolabeling: The antibody-chelator conjugate is incubated with the therapeutic radionuclide under optimized conditions to form a stable complex.

• Quality Control: The resulting radiolabeled antibody is assessed for radiochemical purity, stability, and immunoreactivity.

• Preclinical Evaluation: In vitro and in vivo studies are conducted to determine the stability, biodistribution, and therapeutic efficacy of the radiopharmaceutical.

General workflow for developing a Bis-Cbz-cyclen based radiopharmaceutical.

Experimental Protocols

The following are generalized protocols. Researchers should optimize these conditions for their specific antibody, radionuclide, and experimental setup.

Protocol 1: Conjugation of a Functionalized Bis-Cbz-cyclen Chelator to a Monoclonal Antibody

This protocol describes the conjugation of a hypothetical Bis-Cbz-cyclen derivative containing an NHS ester to the lysine (B10760008) residues of a monoclonal antibody.

Materials:

• Monoclonal antibody (mAb) at a concentration of 5-10 mg/mL in phosphate-buffered saline (PBS), pH 7.4.

• Functionalized Bis-Cbz-cyclen-NHS ester.

• Amine-free conjugation buffer (e.g., 0.1 M sodium bicarbonate buffer, pH 8.5).

• Size-exclusion chromatography (SEC) column (e.g., PD-10) for purification.

• Spectrophotometer.

Procedure:

• Antibody Preparation: If the antibody solution contains amine-containing buffers (e.g., Tris) or stabilizers, perform a buffer exchange into the conjugation buffer using an appropriate method (e.g., dialysis or SEC).

• Chelator Preparation: Dissolve the Bis-Cbz-cyclen-NHS ester in a small volume of anhydrous dimethyl sulfoxide (B87167) (DMSO) immediately before use.

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the dissolved chelator to the antibody solution.

  • Gently mix and incubate for 1-2 hours at room temperature with gentle agitation.

• Purification:

  • Purify the antibody-chelator conjugate from unreacted chelator using an SEC column pre-equilibrated with PBS.

  • Collect fractions and measure the protein concentration of each fraction using a spectrophotometer at 280 nm.

  • Pool the fractions containing the purified conjugate.

• Characterization:

  • Determine the number of chelators per antibody molecule. This can be estimated by methods such as MALDI-TOF mass spectrometry or by a radiolabeling assay with a known amount of radionuclide.[1]

  • Store the purified conjugate at 4°C or as recommended for the specific antibody.

Workflow for antibody conjugation with a Bis-Cbz-cyclen derivative.

Protocol 2: Radiolabeling of Antibody-Chelator Conjugate with Lutetium-177

Materials:

• Purified antibody-chelator conjugate (from Protocol 1).

• ¹⁷⁷LuCl₃ in 0.04 M HCl.

• 0.2 M Sodium acetate (B1210297) buffer, pH 5.0.

• Heating block or water bath at 95°C.

• Instant thin-layer chromatography (ITLC) system for quality control.

• Dose calibrator.

Procedure:

• Reaction Setup: In a sterile, pyrogen-free vial, combine:

  • 50-100 µg of the antibody-chelator conjugate.

  • Sodium acetate buffer to bring the pH to approximately 5.0.

  • The desired activity of ¹⁷⁷LuCl₃ (e.g., 37-370 MBq).

• Incubation: Gently mix the reaction vial and incubate at 95°C for 30-60 minutes.

• Quenching (Optional): After incubation, a small volume of 50 mM DTPA solution can be added to chelate any unbound ¹⁷⁷Lu.

• Quality Control:

  • Determine the radiochemical purity (RCP) using ITLC with an appropriate mobile phase (e.g., 50 mM DTPA, pH 5). The radiolabeled antibody should remain at the origin, while free ¹⁷⁷Lu moves with the solvent front.

  • RCP should typically be >95%. If not, purification via SEC may be required.

• Final Formulation: The final product is diluted in a sterile saline solution for in vivo use.

Protocol 3: Radiolabeling of Antibody-Chelator Conjugate with Yttrium-90

Materials:

• Purified antibody-chelator conjugate (from Protocol 1).

• ⁹⁰YCl₃ in 0.05 M HCl.

• 0.5 M Ammonium (B1175870) acetate buffer, pH 7.0.

• Heating block or water bath at 37-40°C.

• ITLC system for quality control.

• Dose calibrator.

Procedure:

• Reaction Setup: In a sterile, pyrogen-free vial, combine the antibody-chelator conjugate (50-100 µg) with the ammonium acetate buffer.

• Radiolabeling: Add the required activity of ⁹⁰YCl₃ and incubate at 37-40°C for 30-60 minutes.[2]

• Quality Control: Assess the RCP as described in Protocol 2. Due to the high energy of ⁹⁰Y, appropriate shielding and handling procedures are critical.

• Final Formulation: Prepare the final product in a sterile saline solution.

Protocol 4: In Vitro Serum Stability Assay

Procedure:

• Incubate the radiolabeled antibody (e.g., ¹⁷⁷Lu-Bis-Cbz-cyclen-Antibody) in fresh human serum at 37°C.

• At various time points (e.g., 1, 24, 48, 72 hours), take aliquots of the mixture.

• Analyze the aliquots by ITLC or SEC-HPLC to determine the percentage of radioactivity still bound to the antibody.[3]

• A stable conjugate should show minimal dissociation of the radionuclide from the antibody over time.

Protocol 5: In Vivo Biodistribution Study in Tumor-Bearing Mice

Procedure:

• Animal Model: Use an appropriate tumor-bearing mouse model (e.g., subcutaneous xenografts).

• Injection: Administer a known amount of the radiolabeled antibody (e.g., 1-2 MBq) to each mouse via tail vein injection.[4]

• Tissue Collection: At predetermined time points (e.g., 24, 48, 72, 168 hours), euthanize groups of mice (n=3-5 per group).[4]

• Organ Harvesting: Dissect and collect tumors and major organs (blood, heart, lungs, liver, spleen, kidneys, muscle, bone, etc.).

• Activity Measurement: Weigh each tissue sample and measure the radioactivity using a calibrated gamma counter.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ. This data reveals the tumor-targeting efficacy and clearance profile of the radiopharmaceutical.

Data Presentation

The following tables present representative data for well-established cyclen-based radiopharmaceuticals, such as those using DOTA. This data is provided for illustrative purposes and as a benchmark for what might be expected from a Bis-Cbz-cyclen-derived agent.

Table 1: Representative Radiolabeling and Stability Data

Parameter	¹⁷⁷Lu-DOTA-Antibody	⁹⁰Y-DOTA-Antibody
Radiochemical Purity	>98%[5]	>95%[2]
Specific Activity	0.1 - 0.9 GBq/mg[5]	~0.04 GBq/mg (~1 mCi/mg)[2]
In Vitro Serum Stability (72h)	>95%[6]	Good (quantitative data varies)[2]

Table 2: Representative Biodistribution Data of ¹⁷⁷Lu-DOTA-Trastuzumab in Mice with HER2+ Tumors (%ID/g)

Organ	24 h	72 h	168 h
Blood	15.3 ± 2.1	10.5 ± 1.8	4.2 ± 0.9
Tumor	20.1 ± 3.5	31.7 ± 16.2[7]	25.8 ± 4.7
Liver	6.8 ± 1.2	5.5 ± 0.9	3.1 ± 0.6
Spleen	4.5 ± 0.8	3.9 ± 0.7	2.0 ± 0.4
Kidneys	3.2 ± 0.6	2.8 ± 0.5	1.5 ± 0.3
Lungs	4.1 ± 0.7	3.0 ± 0.5	1.8 ± 0.3
Bone	2.5 ± 0.4	2.1 ± 0.4	1.2 ± 0.2

Note: Data is compiled and averaged from representative literature for illustrative purposes and may not be from a single study.[7]

Conclusion

While "Bis-Cbz-cyclen" itself is likely a synthetic precursor, a functionalized derivative holds potential as a bifunctional chelator for targeted radiotherapy. The protocols and data presented here, based on established methodologies for similar cyclen-based systems, provide a comprehensive guide for researchers looking to explore its use. Successful development will require empirical optimization of conjugation and radiolabeling conditions, followed by rigorous in vitro and in vivo evaluation to confirm the stability, targeting efficacy, and therapeutic potential of the resulting radiopharmaceutical.

References

• 1. Conjugation of antibodies with bifunctional chelating agents: isothiocyanate and bromoacetamide reagents, methods of analysis, and subsequent addition of metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Labelling monoclonal antibodies with yttrium-90 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biodistribution of a Radiolabeled Antibody in Mice as an Approach to Evaluating Antibody Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. brieflands.com [brieflands.com]
• 6. researchgate.net [researchgate.net]
• 7. Pre-Clinical Assessment of 177Lu-Labeled Trastuzumab Targeting HER2 for Treatment and Management of Cancer Patients with Disseminated Intraperitoneal Disease - PMC [pmc.ncbi.nlm.nih.gov]

Application of Bis-Cbz-cyclen in Zinc Sensing: A Guide for Researchers

Introduction

1,4,7,10-tetraazacyclododecane (cyclen) and its derivatives are cornerstone macrocycles in the field of supramolecular chemistry and have found extensive applications in the development of chemical sensors. Their high affinity and selectivity for various metal ions, particularly zinc(II), make them ideal scaffolds for constructing fluorescent probes. While Bis-Cbz-cyclen (1,7-bis(carboxybenzyl)-1,4,7,10-tetraazacyclododecane) is not intrinsically fluorescent and therefore not a direct sensor, it serves as a crucial intermediate in the synthesis of sophisticated zinc sensors. The carboxybenzyl (Cbz) groups act as protecting agents for the secondary amines of the cyclen ring, allowing for selective functionalization of the remaining amine positions. Subsequent deprotection of the Cbz groups provides a route to dissymmetrically substituted cyclen derivatives, which can be appended with fluorophores to create highly sensitive and selective "turn-on" or "turn-off" fluorescent zinc sensors.

This document provides detailed application notes and protocols for the conceptual use of a Bis-Cbz-cyclen-derived platform for zinc sensing, targeting researchers, scientists, and professionals in drug development.

Principle of Zinc Sensing with Cyclen-Based Fluorophores

The general mechanism for zinc sensing using cyclen derivatives functionalized with a fluorophore relies on the modulation of the fluorophore's emission upon zinc binding. A common strategy involves the principle of Photoinduced Electron Transfer (PET). In the absence of zinc, the lone pair of electrons on a nitrogen atom of the cyclen ring can quench the fluorescence of the attached fluorophore. Upon coordination of a zinc ion, these electrons are drawn towards the metal center, inhibiting the PET process and leading to a "turn-on" of fluorescence. This chelation-enhanced fluorescence (CHEF) effect provides a robust signaling mechanism for the detection and quantification of zinc.

Below is a diagram illustrating the generalized signaling pathway.

Caption: Generalized mechanism of a "turn-on" fluorescent zinc sensor based on a cyclen-fluorophore conjugate.

Quantitative Data Summary

The following table summarizes typical quantitative data for cyclen-based fluorescent zinc sensors. Note that these values are representative and will vary depending on the specific fluorophore, solvent system, and experimental conditions.

Parameter	Typical Value Range	Significance
Dissociation Constant (Kd)	1 pM - 100 nM	Indicates the affinity of the sensor for zinc. A lower Kd signifies higher affinity.
Detection Limit (LOD)	1 pM - 10 µM	The lowest concentration of zinc that can be reliably detected.
Fluorescence Quantum Yield (ΦF) (Zinc-Free)	< 0.05	Represents the efficiency of fluorescence in the "off" state.
Fluorescence Quantum Yield (ΦF) (Zinc-Bound)	0.2 - 0.9	Represents the efficiency of fluorescence in the "on" state.
Fluorescence Enhancement Factor	5-fold to >100-fold	The ratio of fluorescence intensity in the zinc-bound state to the zinc-free state.
Excitation Wavelength (λex)	340 - 550 nm	Dependent on the appended fluorophore.
Emission Wavelength (λem)	400 - 650 nm	Dependent on the appended fluorophore.

Experimental Protocols

The following protocols outline the general steps for synthesizing a zinc sensor from Bis-Cbz-cyclen and its application in zinc sensing.

Protocol 1: Synthesis of a Cyclen-Fluorophore Conjugate from Bis-Cbz-cyclen

This protocol describes a conceptual pathway for creating a zinc sensor. The choice of fluorophore and specific reaction conditions will need to be optimized.

Caption: Synthetic workflow from Bis-Cbz-cyclen to a functional zinc sensor.

Materials:

• Bis-Cbz-cyclen

• Fluorophore with a reactive group (e.g., an alkyl halide or isothiocyanate)

• Appropriate solvent (e.g., DMF, acetonitrile)

• Base (e.g., K2CO3, Et3N)

• Palladium on carbon (Pd/C) for deprotection

• Hydrogen source (e.g., H2 gas, ammonium (B1175870) formate)

• Standard laboratory glassware and purification equipment

Procedure:

• Functionalization: a. Dissolve Bis-Cbz-cyclen in an appropriate anhydrous solvent under an inert atmosphere. b. Add a base, followed by the fluorophore-containing reactant. c. Stir the reaction at room temperature or with gentle heating until completion (monitored by TLC or LC-MS). d. Work up the reaction mixture to isolate the Cbz-protected, fluorophore-functionalized cyclen.

• Deprotection: a. Dissolve the product from the previous step in a suitable solvent (e.g., methanol, ethanol). b. Add the Pd/C catalyst. c. Introduce the hydrogen source and stir until the Cbz groups are cleaved (monitored by TLC or LC-MS). d. Filter off the catalyst and concentrate the solution to obtain the crude final product.

• Purification: a. Purify the crude product using an appropriate method, such as column chromatography or recrystallization, to yield the pure cyclen-fluorophore zinc sensor. b. Characterize the final compound using NMR, mass spectrometry, and other relevant analytical techniques.

Protocol 2: In Vitro Zinc Sensing using Fluorescence Spectroscopy

Materials:

• Stock solution of the cyclen-fluorophore zinc sensor (e.g., 1 mM in DMSO)

• Aqueous buffer (e.g., HEPES, Tris, pH 7.4)

• Stock solution of a zinc salt (e.g., ZnCl2 in water)

• Fluorometer

Procedure:

• Preparation of Sensor Solution: a. Prepare a working solution of the sensor in the aqueous buffer at a final concentration typically in the low micromolar range (e.g., 1-10 µM).

• Fluorescence Titration: a. Place the sensor solution in a quartz cuvette. b. Record the initial fluorescence emission spectrum by exciting at the appropriate wavelength. c. Add small aliquots of the zinc stock solution to the cuvette, mixing thoroughly after each addition. d. Record the fluorescence emission spectrum after each addition of zinc. e. Continue the additions until the fluorescence intensity reaches a plateau.

• Data Analysis: a. Plot the fluorescence intensity at the emission maximum as a function of the total zinc concentration. b. From this titration curve, the dissociation constant (Kd) and the detection limit can be calculated.

Protocol 3: Cellular Imaging of Zinc

Materials:

• Cultured cells (e.g., HeLa, PC-3)

• Cell culture medium

• The cyclen-fluorophore zinc sensor

• Zinc-containing and zinc-depleting reagents (e.g., ZnCl2, TPEN)

• Fluorescence microscope

Procedure:

• Cell Loading: a. Plate cells on a suitable imaging dish (e.g., glass-bottom dish) and allow them to adhere overnight. b. Wash the cells with a suitable buffer (e.g., HBSS). c. Incubate the cells with a solution of the zinc sensor in buffer (typically 1-10 µM) for a specified time (e.g., 30-60 minutes) at 37°C. d. Wash the cells to remove any excess sensor.

• Fluorescence Imaging: a. Image the cells using a fluorescence microscope with the appropriate filter set for the sensor's excitation and emission wavelengths. b. To confirm the sensor's response to zinc, treat the cells with a zinc-chelator like TPEN to observe a decrease in fluorescence, or with a zinc ionophore (e.g., pyrithione) followed by extracellular zinc to observe an increase in fluorescence.

Concluding Remarks

Bis-Cbz-cyclen is a valuable synthetic intermediate for the development of highly specific and sensitive fluorescent zinc sensors. By understanding the principles of sensor design and applying the generalized protocols outlined in this document, researchers can create and utilize novel tools for investigating the intricate roles of zinc in biological systems and for the development of new diagnostic and therapeutic agents. The versatility of the cyclen platform allows for the incorporation of a wide array of fluorophores, enabling the fine-tuning of sensor properties to suit specific experimental needs.

Application Notes and Protocols: Bis-Cbz-cyclen Metal Complexes in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis-Cbz-cyclen, formally known as 1,4,7,10-Tetraazacyclododecane-1,7-bis(benzylcarbamide), is a derivative of the versatile macrocycle, cyclen. While primarily recognized as a bifunctional chelator for linking radiometals in medical imaging and therapy, the catalytic potential of its metal complexes remains a nascent field of exploration. The presence of two bulky and electron-withdrawing carboxybenzyl (Cbz) groups on the cyclen backbone can significantly influence the electronic and steric environment of a coordinated metal ion. This, in turn, may impart unique catalytic activities and selectivities.

These application notes provide a theoretical framework and practical protocols for investigating the catalytic applications of Bis-Cbz-cyclen metal complexes. The information herein is based on established principles of catalysis by metal complexes of substituted cyclen ligands and is intended to serve as a foundational guide for researchers.

Proposed Catalytic Applications

The structural features of Bis-Cbz-cyclen suggest its metal complexes could be promising catalysts in several areas of organic synthesis, including oxidation and hydrolytic reactions. The Cbz groups can modulate the Lewis acidity of the metal center and provide a chiral environment, potentially leading to stereoselective transformations.

Oxidation Catalysis

Metal complexes of substituted cyclens have been shown to catalyze a variety of oxidation reactions. The electron-withdrawing nature of the Cbz groups in Bis-Cbz-cyclen could enhance the oxidative potential of the coordinated metal ion, making these complexes suitable for catalyzing the oxidation of alcohols, alkenes, and other organic substrates.

Potential Reactions:

• Aerobic Oxidation of Alcohols: Conversion of primary and secondary alcohols to aldehydes and ketones, respectively, using molecular oxygen as a green oxidant.

• Epoxidation of Alkenes: Formation of epoxides from alkenes, a crucial transformation in organic synthesis.

Hydrolytic Catalysis

The ability of metal ions to act as Lewis acids makes them effective catalysts for the hydrolysis of various functional groups. Metal complexes of cyclen and its derivatives have been explored as artificial metalloenzymes for the cleavage of phosphate (B84403) esters, carboxylate esters, and amides.[1] The defined coordination sphere provided by the Bis-Cbz-cyclen ligand could lead to substrate-selective hydrolysis.

Potential Reactions:

• Phosphate Ester Hydrolysis: Mimicking the action of phosphatases for the cleavage of phosphate mono- and diesters, with potential applications in biochemistry and as artificial nucleases.[1]

• Carboxylate Ester and Amide Hydrolysis: Catalyzing the cleavage of ester and amide bonds, which is relevant in synthetic chemistry and for the degradation of stable organic molecules.

Experimental Protocols

The following protocols provide a general methodology for the synthesis of a Bis-Cbz-cyclen metal complex and its application in a representative catalytic oxidation reaction. Researchers should adapt these protocols based on the specific metal ion and substrate of interest.

Synthesis of a Bis-Cbz-cyclen Metal Complex (e.g., Copper(II))

This protocol describes the synthesis of a copper(II) complex of Bis-Cbz-cyclen. Similar procedures can be followed for other transition metal ions such as Zn(II), Mn(II), and Fe(II).

Materials:

• Bis-Cbz-cyclen

• Copper(II) chloride (CuCl₂) or Copper(II) acetate (B1210297) (Cu(OAc)₂)

• Methanol (anhydrous)

• Diethyl ether

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Filter funnel and filter paper

Procedure:

• In a clean, dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve Bis-Cbz-cyclen (1.0 eq) in anhydrous methanol.

• In a separate flask, dissolve the copper(II) salt (1.0 eq) in a minimal amount of anhydrous methanol.

• Slowly add the copper(II) solution to the Bis-Cbz-cyclen solution with vigorous stirring.

• A color change should be observed upon addition, indicating complex formation.

• Continue stirring the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction by thin-layer chromatography (TLC) to confirm the consumption of the free ligand.

• Once the reaction is complete, reduce the solvent volume under vacuum.

• Precipitate the complex by adding diethyl ether to the concentrated solution.

• Collect the solid product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

• Characterize the resulting Bis-Cbz-cyclen-Cu(II) complex using techniques such as FT-IR, UV-Vis, mass spectrometry, and elemental analysis.

Diagram of Synthetic Workflow:

Caption: Workflow for the synthesis of a Bis-Cbz-cyclen-Cu(II) complex.

Catalytic Oxidation of Benzyl (B1604629) Alcohol

This protocol outlines a general procedure for the aerobic oxidation of benzyl alcohol to benzaldehyde (B42025) using a Bis-Cbz-cyclen-Cu(II) complex as the catalyst.

Materials:

• Bis-Cbz-cyclen-Cu(II) complex

• Benzyl alcohol

• Acetonitrile (B52724) (anhydrous)

• Molecular sieves (4 Å, activated)

• Oxygen balloon

• Reaction vial with a septum

• Magnetic stirrer and stir bar

• Gas chromatograph (GC) for analysis

Procedure:

• To a reaction vial containing a magnetic stir bar, add the Bis-Cbz-cyclen-Cu(II) complex (e.g., 1-5 mol%).

• Add activated 4 Å molecular sieves to the vial.

• Seal the vial with a septum and purge with oxygen for 5 minutes.

• Introduce anhydrous acetonitrile via syringe, followed by the benzyl alcohol substrate.

• Attach an oxygen balloon to the vial to maintain an oxygen atmosphere.

• Stir the reaction mixture at the desired temperature (e.g., 60-80 °C).

• Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by GC.

• Upon completion, cool the reaction mixture to room temperature and filter to remove the catalyst and molecular sieves.

• Analyze the final product mixture by GC to determine the conversion and selectivity.

Diagram of Catalytic Workflow:

Caption: General workflow for the catalytic oxidation of benzyl alcohol.

Data Presentation (Hypothetical)

The following tables present hypothetical data for the catalytic performance of various Bis-Cbz-cyclen metal complexes in the oxidation of benzyl alcohol. This data is for illustrative purposes to guide researchers in their data analysis and comparison.

Table 1: Effect of Metal Ion on Catalytic Activity

Entry	Catalyst (2 mol%)	Time (h)	Conversion (%)	Selectivity for Benzaldehyde (%)
1	Bis-Cbz-cyclen-Cu(II)	12	85	>99
2	Bis-Cbz-cyclen-Mn(II)	12	92	95
3	Bis-Cbz-cyclen-Fe(II)	12	78	98
4	Bis-Cbz-cyclen-Zn(II)	12	<5	-

Reaction conditions: Benzyl alcohol (1 mmol), catalyst (0.02 mmol), acetonitrile (5 mL), 80 °C, O₂ atmosphere.

Table 2: Optimization of Reaction Conditions for Bis-Cbz-cyclen-Cu(II) Catalyst

Entry	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Conversion (%)
1	1	80	12	65
2	2	80	12	85
3	5	80	12	88
4	2	60	24	75
5	2	100	8	91

Reaction conditions: Benzyl alcohol (1 mmol), Bis-Cbz-cyclen-Cu(II), acetonitrile (5 mL), O₂ atmosphere.

Signaling Pathways and Logical Relationships

The logical relationship in the development and application of these catalysts can be visualized as a cyclical process of design, synthesis, characterization, and testing.

Caption: The iterative cycle of catalyst development and optimization.

Disclaimer: The catalytic applications, protocols, and data presented in these notes are proposed based on scientific principles and literature on related compounds. Due to the limited specific research on the catalytic applications of Bis-Cbz-cyclen metal complexes, these should be considered as a starting point for investigation. Experimental validation is necessary to confirm the viability and efficiency of these proposed systems.

References

• 1. Metal complexes of modified cyclen as catalysts for hydrolytic restriction of plasmid DNA - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining Bis-Cbz-cyclen Complex Stability

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the determination of the thermodynamic stability of metal complexes with 1,7-bis(carboxybenzyl)-1,4,7,10-tetraazacyclododecane (Bis-Cbz-cyclen). The stability of these complexes is a critical parameter in various applications, including the development of radiopharmaceuticals and MRI contrast agents, where the kinetic inertness and thermodynamic stability prevent the release of potentially toxic free metal ions in vivo.

Introduction to Bis-Cbz-cyclen and Complex Stability

Bis-Cbz-cyclen is a derivative of the macrocyclic ligand cyclen (1,4,7,10-tetraazacyclododecane), featuring two carboxybenzyl groups attached to two of the nitrogen atoms. These pendant arms can participate in the coordination of a metal ion, enhancing the overall stability of the resulting complex. The stability of a metal complex is quantified by its stability constant (log K), which represents the equilibrium constant for the formation of the complex. A higher log K value indicates a more stable complex.

The determination of these stability constants is crucial for understanding the behavior of the complex under physiological conditions and for the rational design of new metal-based diagnostic and therapeutic agents. The following sections outline the primary experimental techniques employed for this purpose.

Data Presentation: Stability Constants of Bis-Cbz-cyclen Metal Complexes

Metal Ion	Ionic Radius (Å)	log K	Method of Determination	Reference
Gd(III)	0.938	Data not available	e.g., Potentiometric Titration	To be determined
Cu(II)	0.73	Data not available	e.g., UV-Vis Spectrophotometry	To be determined
Zn(II)	0.74	Data not available	e.g., NMR Spectroscopy	To be determined
Lu(III)	0.861	Data not available	e.g., Potentiometric Titration	To be determined
Y(III)	0.900	Data not available	e.g., Potentiometric Titration	To be determined

Note: The stability of metal complexes is influenced by factors such as the nature of the metal ion and the ligand. The chelate effect, where multidentate ligands form more stable complexes than monodentate ligands, and the macrocyclic effect, which describes the enhanced stability of complexes with cyclic ligands, are key principles in this context.[1]

Experimental Protocols

The following are detailed protocols for the most common and reliable methods for determining the stability constants of metal complexes.

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining stability constants, particularly for ligands with protonable groups. The principle involves monitoring the pH of a solution containing the ligand and a metal ion as a standard base is added. The competition between the metal ion and protons for the ligand allows for the calculation of the stability constant.[2]

Materials and Equipment:

• Bis-Cbz-cyclen

• Metal salt (e.g., GdCl₃, Cu(NO₃)₂, Zn(OAc)₂)

• Standardized HCl or HNO₃ solution (e.g., 0.1 M)

• Standardized, carbonate-free NaOH or KOH solution (e.g., 0.1 M)

• Background electrolyte (e.g., 0.1 M KCl or KNO₃) to maintain constant ionic strength

• High-precision pH meter with a combination glass electrode

• Thermostated titration vessel

• Magnetic stirrer

• Calibrated burette or automatic titrator

Protocol:

• Solution Preparation:

  • Prepare a stock solution of Bis-Cbz-cyclen of known concentration in deionized water.

  • Prepare a stock solution of the metal salt of known concentration. The exact concentration can be determined by standard analytical methods (e.g., ICP-MS or titration).

  • Prepare a standardized solution of a strong acid (e.g., 0.1 M HCl).

  • Prepare a standardized, carbonate-free solution of a strong base (e.g., 0.1 M NaOH).

  • Prepare a stock solution of the background electrolyte (e.g., 1 M KCl).

• Titration Procedure:

  • Calibrate the pH electrode using standard buffer solutions at the desired temperature (e.g., 25 °C).

  • In a thermostated titration vessel, place a known volume of a solution containing Bis-Cbz-cyclen, the metal ion, a known amount of strong acid, and the background electrolyte to maintain a constant ionic strength. A typical starting solution might contain 1-5 mM ligand, a slightly lower concentration of the metal ion (e.g., ligand-to-metal ratio of 1.1:1), 0.01 M strong acid, and 0.1 M KCl.

  • Titrate the solution with the standardized strong base.

  • Record the pH value after each addition of the titrant, allowing the system to reach equilibrium.

  • Perform a separate titration of the ligand in the absence of the metal ion to determine its protonation constants.

  • Perform a blank titration of the strong acid to determine the exact concentration of the base and to calibrate the electrode response.

• Data Analysis:

  • Plot the pH versus the volume of base added for all three titrations (acid only, acid + ligand, acid + ligand + metal).

  • The displacement of the titration curve for the metal-ligand system relative to the ligand-only curve indicates complex formation.

  • Use a suitable software package (e.g., HYPERQUAD, PSEQUAD) to refine the protonation constants of the ligand and the stability constants of the metal-ligand complexes by fitting the experimental titration data to a chemical equilibrium model.[3]

UV-Vis Spectrophotometry

UV-Vis spectrophotometry can be used to determine stability constants if the formation of the metal complex results in a change in the absorbance spectrum of the ligand or the metal ion.

Materials and Equipment:

• Bis-Cbz-cyclen

• Metal salt solution

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• pH meter

• Buffer solutions

Protocol:

• Preliminary Spectral Analysis:

  • Record the UV-Vis spectrum of a solution of Bis-Cbz-cyclen at a known concentration and pH.

  • Record the UV-Vis spectrum of a solution of the metal salt at the same concentration and pH.

  • Record the UV-Vis spectrum of a mixture of the ligand and metal salt to identify any spectral shifts or changes in absorbance, confirming the suitability of this method.

• Titration Procedure (Method of Continuous Variation - Job's Plot):

  • Prepare a series of solutions where the total molar concentration of the ligand and metal ion is constant, but their mole fractions vary (e.g., from 0 to 1).

  • Measure the absorbance of each solution at the wavelength of maximum change.

  • Plot the change in absorbance versus the mole fraction of the ligand. The stoichiometry of the complex is indicated by the mole fraction at which the maximum absorbance change occurs.

• Titration Procedure (Mole-Ratio Method):

  • Prepare a series of solutions with a constant concentration of the ligand and varying concentrations of the metal ion (or vice versa).

  • Measure the absorbance of each solution at the wavelength of maximum change.

  • Plot the absorbance versus the molar ratio of metal to ligand. The point of inflection in the curve indicates the stoichiometry of the complex.

• Data Analysis for Stability Constant:

  • For a 1:1 complex, the stability constant (K) can be determined by fitting the absorbance data from the mole-ratio titration to the appropriate binding isotherm equation using non-linear regression analysis. Software like HypSpec can be used for this purpose.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying complexation in solution, providing information on the structure and dynamics of the complex. Changes in the chemical shifts of the ligand's protons upon addition of a metal ion can be used to determine the stability constant.

Materials and Equipment:

• Bis-Cbz-cyclen

• Diamagnetic metal salt (e.g., Zn(II), Lu(III), Y(III))

• Deuterated solvent (e.g., D₂O)

• NMR spectrometer

• NMR tubes

Protocol:

• Sample Preparation:

  • Prepare a stock solution of Bis-Cbz-cyclen in the chosen deuterated solvent.

  • Prepare a stock solution of the metal salt in the same deuterated solvent.

• NMR Titration:

  • Acquire a ¹H NMR spectrum of the free ligand solution.

  • Prepare a series of NMR samples with a constant concentration of the ligand and increasing concentrations of the metal salt.

  • Acquire a ¹H NMR spectrum for each sample.

• Data Analysis:

  • Monitor the changes in the chemical shifts of the ligand protons as a function of the metal concentration.

  • Plot the change in chemical shift (Δδ) for a specific proton versus the metal-to-ligand molar ratio.

  • The stability constant can be calculated by fitting this titration curve to a suitable binding model using non-linear least-squares analysis. This often requires specialized software that can handle the equilibrium equations.

Mass Spectrometry

Mass spectrometry, particularly electrospray ionization mass spectrometry (ESI-MS), can be used to identify the stoichiometry of the metal-ligand complexes and, in some cases, to estimate their relative stabilities through competition experiments.

Materials and Equipment:

• Bis-Cbz-cyclen

• Metal salt

• Volatile solvent (e.g., methanol, acetonitrile, water)

• ESI-mass spectrometer

Protocol:

• Direct Infusion Analysis:

  • Prepare a solution containing both Bis-Cbz-cyclen and the metal salt in a suitable volatile solvent.

  • Infuse the solution directly into the ESI-MS.

  • Analyze the resulting mass spectrum to identify the peak corresponding to the [M + L]ⁿ⁺ complex (where M is the metal and L is the ligand). The mass-to-charge ratio (m/z) and the isotopic pattern will confirm the stoichiometry.

• Competition Experiments for Relative Stability:

  • Prepare a solution containing Bis-Cbz-cyclen, a metal ion, and another competing ligand with a known stability constant.

  • Analyze the solution by ESI-MS to determine the relative intensities of the [M + Bis-Cbz-cyclen]ⁿ⁺ and [M + competing ligand]ⁿ⁺ complexes.

  • The relative peak intensities can provide a semi-quantitative measure of the relative stabilities of the two complexes.

Visualizations

Experimental Workflow for Potentiometric Titration

Caption: Workflow for determining complex stability using potentiometric titration.

Signaling Pathway for Complex Formation

Caption: Equilibrium of metal-ligand complex formation.

Logical Relationship of Experimental Techniques

Caption: Relationship between the goal and the experimental techniques.

References

• 1. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 2. journalijar.com [journalijar.com]
• 3. Potentiometric determination of aminal stability constants - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Bis-Cbz-cyclen

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield of Bis-Cbz-cyclen (1,7-di-Cbz-cyclen) synthesis. It includes frequently asked questions, troubleshooting guides, detailed experimental protocols, and quantitative data to address common issues encountered during the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general principle behind the synthesis of Bis-Cbz-cyclen?

The synthesis of Bis-Cbz-cyclen, also known as 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane, involves the regioselective protection of two nitrogen atoms of the cyclen macrocycle with benzyloxycarbonyl (Cbz) groups. This is typically achieved by reacting cyclen with benzyl (B1604629) chloroformate (Cbz-Cl) under controlled conditions to favor the formation of the 1,7-disubstituted isomer. The Cbz group is a common amine protecting group in organic synthesis.[1]

Q2: Why is regioselectivity important in this synthesis?

Cyclen has four secondary amine groups. Achieving a high yield of the desired 1,7-isomer (trans-isomer) is crucial as other isomers, such as the 1,4- (cis-isomer) and multiply-substituted products, can also form. The 1,7-isomer is often the desired starting material for the synthesis of various bifunctional chelators and other derivatives.[2]

Q3: What are the key factors influencing the yield and regioselectivity of the reaction?

Several factors can significantly impact the outcome of the synthesis, including:

• Stoichiometry of reactants: The molar ratio of cyclen to benzyl chloroformate is critical.

• Reaction temperature: Temperature control is essential to manage the reaction rate and minimize side reactions.

• Choice of base and solvent: The base neutralizes the HCl generated during the reaction, and the solvent system can influence the solubility of reactants and the reaction pathway.[3]

• Rate of addition of benzyl chloroformate: Slow, dropwise addition is often recommended to maintain control over the reaction.[4]

Q4: What are the common side products in Bis-Cbz-cyclen synthesis?

Common side products include:

• Other isomers: 1,4-Bis-Cbz-cyclen (cis-isomer) and 1,5-Bis-Cbz-cyclen.

• Over-reaction products: Tri- and tetra-Cbz-protected cyclen.

• Mono-protected cyclen: If the reaction does not go to completion.

• Hydrolysis products: Benzyl alcohol and carbon dioxide if the benzyl chloroformate degrades.

Q5: How can I purify the final Bis-Cbz-cyclen product?

Purification is typically achieved through recrystallization or column chromatography.[5] The choice of method depends on the purity of the crude product and the scale of the reaction.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no conversion of cyclen	Inactive benzyl chloroformate: Cbz-Cl can degrade upon exposure to moisture.	Use a fresh bottle of benzyl chloroformate or purify the existing stock.
Inadequate base: Insufficient base to neutralize the generated HCl can protonate the cyclen, rendering it non-nucleophilic.[3]	Use at least two equivalents of a suitable base (e.g., a stronger, non-nucleophilic base like DIPEA).[3]
Low reaction temperature: The reaction may be too slow at very low temperatures.	While initial cooling is often recommended, consider allowing the reaction to warm to room temperature after the addition of Cbz-Cl.
Formation of multiple products (low regioselectivity)	Rapid addition of benzyl chloroformate: Fast addition can lead to localized high concentrations of the reagent, promoting multiple substitutions.	Add the benzyl chloroformate solution dropwise over an extended period.[4]
Incorrect stoichiometry: An excess of benzyl chloroformate will lead to over-protection.	Carefully control the molar ratio of cyclen to benzyl chloroformate.
Reaction temperature too high: Higher temperatures can reduce selectivity.	Maintain a low temperature (e.g., 0 °C) during the addition of benzyl chloroformate.[4]
Difficult purification	Formation of closely related isomers: The different isomers of Bis-Cbz-cyclen can have similar polarities, making chromatographic separation challenging.	Optimize the reaction conditions to favor the formation of the desired 1,7-isomer. Consider using a different solvent system for chromatography to improve separation.
Presence of unreacted starting material and multiple products.	Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time.

Experimental Protocols

Protocol 1: Regioselective Synthesis of 1,7-Bis-Cbz-cyclen

This protocol is adapted from literature procedures that have reported high yields for the synthesis of 1,7-disubstituted cyclen derivatives.[4][6]

Materials:

• Cyclen (1,4,7,10-tetraazacyclododecane)

• Benzyl chloroformate (Cbz-Cl)

• Triethylamine (B128534) (TEA) or Diisopropylethylamine (DIPEA)

• Chloroform (B151607) (CHCl₃) or Dichloromethane (B109758) (DCM)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Solvents for chromatography (e.g., ethyl acetate (B1210297)/hexane mixture)

Procedure:

• Dissolve cyclen (1 equivalent) in chloroform or dichloromethane in a round-bottom flask equipped with a magnetic stirrer and an addition funnel.

• Cool the solution to 0 °C in an ice bath.

• Add the base (e.g., triethylamine or DIPEA, 2.2 equivalents) to the cyclen solution.

• In a separate flask, prepare a solution of benzyl chloroformate (2.0 equivalents) in the same solvent.

• Add the benzyl chloroformate solution dropwise to the cooled cyclen solution over a period of 1-2 hours with vigorous stirring, ensuring the temperature remains at 0 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) or by recrystallization to afford pure 1,7-Bis-Cbz-cyclen.

Quantitative Data

The following tables summarize typical reaction conditions and reported yields for the synthesis of di-substituted cyclen derivatives, which can serve as a benchmark for optimizing the synthesis of Bis-Cbz-cyclen.

Table 1: Reaction Conditions for Di-substitution of Cyclen

Parameter	Condition 1[4]	Condition 2[6]
Cyclen Derivative	1,7-Bis-Cbz-cyclen	1,7-Dibenzyl-cyclen
Reagent	Benzyl chloroformate (Cbz-Cl)	Benzyl bromide
Base	Diisopropylethylamine (DIPEA)	Not specified
Solvent	Chloroform	Ethanol
Temperature	0 °C to room temperature	Reflux
Reaction Time	Overnight	4 hours

Table 2: Reported Yields for Di-substituted Cyclen Synthesis

Product	Reported Yield	Reference
1,7-Bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (from Cbz-protected cyclen)	Comparable to previous methods	[4]
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane	96.3%	[6]

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of 1,7-Bis-Cbz-cyclen.

Logical Relationship of Troubleshooting

Caption: Troubleshooting logic for low yield in Bis-Cbz-cyclen synthesis.

References

• 1. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 2. Regioselective N-substitution of cyclen with two different alkyl groups: synthesis of all possible isomers - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Rapid synthesis of 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]

Technical Support Center: Synthesis of Bis-Cbz-cyclen

Welcome to the technical support center for Bis-Cbz-cyclen reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of 1,7-di-Cbz-cyclen, a critical intermediate in the development of chelating agents for medical imaging and therapy.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 1,7-di-Cbz-cyclen?

A1: The most prevalent byproducts in the synthesis of 1,7-di-Cbz-cyclen arise from a lack of regioselectivity and incomplete or excessive protection of the cyclen macrocycle. These include:

• Regioisomeric Byproducts: The primary isomeric byproduct is 1,4-di-Cbz-cyclen. The formation of this isomer is a significant challenge due to the similar reactivity of the nitrogen atoms in the cyclen ring.

• Under-acylated Byproducts: Mono-Cbz-cyclen is formed when the reaction does not proceed to completion.

• Over-acylated Byproducts: Tri-Cbz-cyclen and Tetra-Cbz-cyclen can be formed if an excess of the protecting agent, benzyl (B1604629) chloroformate (Cbz-Cl), is used or if the reaction conditions favor multiple substitutions.

• Reagent-related Byproducts: Benzyl alcohol and benzyl carbonate can be present due to the hydrolysis or decomposition of benzyl chloroformate.

Q2: How can I control the regioselectivity to favor the formation of the 1,7-isomer over the 1,4-isomer?

A2: Achieving high regioselectivity for the 1,7-isomer is a key challenge. While no method provides perfect selectivity, the following strategies can significantly favor the desired product:

• Use of a Bridging Protecting Group: A common strategy involves the temporary protection of two adjacent nitrogens (e.g., with a glyoxal (B1671930) bridge) to direct the Cbz groups to the 1 and 7 positions. The bridge is then removed in a subsequent step.

• Careful Control of Stoichiometry and Reaction Conditions: Precise control over the molar ratio of cyclen to benzyl chloroformate is crucial. Using slightly less than two equivalents of Cbz-Cl can help minimize the formation of over-protected products, though it may increase the amount of mono-protected byproduct. Reaction temperature and the rate of addition of Cbz-Cl also play a role, with slower addition at lower temperatures often favoring the desired di-substituted product.

Q3: My reaction mixture shows multiple spots on the TLC plate. How can I identify the desired 1,7-di-Cbz-cyclen?

A3: Thin-layer chromatography (TLC) is a valuable tool for monitoring the reaction progress. The different products will have varying polarities and thus different Rf values. Generally, the polarity of the products decreases with an increasing number of Cbz groups. Therefore, you can expect to see spots in the following order (from most polar to least polar):

• Cyclen (starting material)

• Mono-Cbz-cyclen

• 1,4- and 1,7-di-Cbz-cyclen (often with very similar Rf values)

• Tri-Cbz-cyclen

• Tetra-Cbz-cyclen

To definitively identify the 1,7-isomer, comparison with a known standard is the most reliable method. If a standard is unavailable, preparative chromatography followed by spectroscopic analysis (NMR) is necessary.

Q4: What are the best methods for purifying 1,7-di-Cbz-cyclen from the reaction byproducts?

A4: The purification of 1,7-di-Cbz-cyclen can be challenging, particularly the separation from the 1,4-isomer. The most common methods include:

• Column Chromatography: Silica (B1680970) gel column chromatography is the most widely used technique. A careful selection of the eluent system is critical for separating the di-substituted isomers. A gradient elution with a mixture of a non-polar solvent (e.g., hexane (B92381) or dichloromethane) and a polar solvent (e.g., ethyl acetate (B1210297) or methanol) is often effective.

• Crystallization: If the desired 1,7-isomer is a crystalline solid, fractional crystallization can be an effective purification method. This may require screening various solvent systems.

• High-Performance Liquid Chromatography (HPLC): For high-purity requirements, preparative HPLC can be used to separate the 1,4- and 1,7-isomers.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 1,7-di-Cbz-cyclen.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of di-Cbz-cyclen, with a significant amount of starting material remaining.	1. Insufficient amount of benzyl chloroformate. 2. Incomplete reaction due to short reaction time or low temperature. 3. Deactivation of benzyl chloroformate by moisture.	1. Ensure accurate stoichiometry (typically 2.0-2.2 equivalents of Cbz-Cl). 2. Monitor the reaction by TLC and extend the reaction time or gradually increase the temperature if necessary. 3. Use freshly opened or properly stored benzyl chloroformate and ensure anhydrous reaction conditions.
High proportion of tri- and tetra-Cbz-cyclen byproducts.	1. Excess of benzyl chloroformate used. 2. Reaction temperature is too high, promoting over-acylation.	1. Carefully control the stoichiometry of Cbz-Cl. 2. Perform the reaction at a lower temperature (e.g., 0 °C) and add the Cbz-Cl solution dropwise over an extended period.
Difficult separation of 1,7- and 1,4-di-Cbz-cyclen isomers.	The isomers have very similar polarities.	1. Optimize the mobile phase for column chromatography. A shallow gradient or isocratic elution with a finely tuned solvent mixture may be required. 2. Consider using a different stationary phase for chromatography (e.g., alumina). 3. If feasible, employ preparative HPLC with a suitable column and mobile phase.
Presence of benzyl alcohol in the purified product.	Hydrolysis of benzyl chloroformate during the reaction or work-up.	1. Ensure anhydrous reaction conditions. 2. During the aqueous work-up, wash the organic layer thoroughly with a mild base (e.g., saturated sodium bicarbonate solution) to remove any unreacted Cbz-Cl and acidic byproducts. Benzyl alcohol can often be removed during solvent evaporation under high vacuum.

Experimental Protocols

Key Experiment: Synthesis of 1,7-di-Cbz-cyclen

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and reagents.

Materials:

• Cyclen (1,4,7,10-tetraazacyclododecane)

• Benzyl chloroformate (Cbz-Cl)

• Triethylamine (B128534) (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or Chloroform

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

• Dissolve cyclen (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add triethylamine (at least 2.2 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of benzyl chloroformate (2.1 equivalents) in anhydrous DCM to the cyclen solution dropwise over a period of 1-2 hours, while maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to isolate the 1,7-di-Cbz-cyclen.

Byproduct Identification Workflow

The following workflow outlines the steps for identifying the common byproducts in a Bis-Cbz-cyclen reaction.

Byproduct Identification Workflow

Data Presentation

Table 1: Typical Rf Values of Cyclen and its Cbz-derivatives on Silica Gel TLC

Compound	Number of Cbz Groups	Polarity	Typical Rf (Hexane:EtOAc 3:2)
Cyclen	0	High	< 0.1
Mono-Cbz-cyclen	1	Medium-High	0.2 - 0.3
Di-Cbz-cyclen (1,4- and 1,7-)	2	Medium	0.4 - 0.5
Tri-Cbz-cyclen	3	Medium-Low	0.6 - 0.7
Tetra-Cbz-cyclen	4	Low	> 0.8

Note: Rf values are approximate and can vary depending on the exact TLC plate, solvent system, and laboratory conditions.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between reaction parameters and the resulting product distribution in a Bis-Cbz-cyclen synthesis.

Influence of Reaction Parameters

Technical Support Center: Troubleshooting Cbz Deprotection of Bis-Cbz-cyclen

Welcome to the technical support center for the deprotection of Bis-Cbz-cyclen. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for overcoming common challenges encountered during this chemical transformation.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for incomplete deprotection of Bis-Cbz-cyclen?

Incomplete deprotection of Bis-Cbz-cyclen, resulting in a mixture of starting material, mono-deprotected intermediate, and the fully deprotected product, is a frequent issue. The primary causes include:

• Catalyst Inactivation: The palladium catalyst (e.g., Pd/C) can become poisoned by impurities such as sulfur-containing compounds, leading to reduced activity. Even the substrate or product amines can sometimes inhibit the catalyst.

• Insufficient Hydrogen Source: In catalytic hydrogenolysis, an inadequate supply of hydrogen gas or an insufficient amount of a hydrogen transfer reagent (like ammonium (B1175870) formate) will lead to incomplete reaction.

• Steric Hindrance: The macrocyclic structure of cyclen and the presence of two bulky Cbz groups can sterically hinder the approach of the substrate to the catalyst surface. This can make the removal of the second Cbz group more difficult than the first.

• Reaction Conditions: Suboptimal reaction conditions, including low temperature, insufficient reaction time, or an inappropriate solvent, can result in a sluggish or incomplete reaction.

Q2: I am observing the formation of a significant amount of mono-Cbz-cyclen. How can I drive the reaction to completion?

Observing a substantial amount of the mono-deprotected intermediate is a common kinetic phenomenon. To favor the formation of the fully deprotected cyclen, consider the following strategies:

• Increase Catalyst Loading: A higher catalyst-to-substrate ratio can provide more active sites for the reaction to proceed to completion.

• Extend Reaction Time: Monitor the reaction progress by TLC or LC-MS and continue the reaction until the mono-Cbz-cyclen spot is no longer visible.

• Increase Hydrogen Pressure: For reactions using hydrogen gas, increasing the pressure can enhance the rate of the second deprotection step.

• Add a Fresh Portion of Catalyst: If you suspect catalyst deactivation, filtering the reaction mixture and adding a fresh batch of catalyst can help drive the reaction to completion.[1]

• Optimize Solvent: While alcohols like methanol (B129727) and ethanol (B145695) are common, exploring other solvents or solvent mixtures may improve substrate and intermediate solubility and facilitate the reaction.

Q3: Are there alternative methods to catalytic hydrogenolysis for deprotecting Bis-Cbz-cyclen?

Yes, several alternative methods can be employed, which may be advantageous if catalytic hydrogenolysis is problematic:

• Acid-Mediated Deprotection: Strong acids like HBr in acetic acid or HCl in an organic solvent can effectively cleave Cbz groups.[2] These methods are metal-free and can be a good option if catalyst poisoning is an issue.[2]

• Lewis Acid-Mediated Deprotection: A combination of a Lewis acid like aluminum chloride (AlCl₃) in a fluorinated solvent such as 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) offers a mild and selective method for Cbz removal.[3][4] This method has been shown to be tolerant of other functional groups.[3][4]

• Transfer Hydrogenolysis: Instead of hydrogen gas, a hydrogen donor like ammonium formate (B1220265) or triethylsilane can be used in conjunction with a palladium catalyst.[5][6] This can be a more convenient and safer option in some laboratory settings.

Q4: How can I purify the partially deprotected mono-Cbz-cyclen from the reaction mixture?

The separation of bis-Cbz-cyclen, mono-Cbz-cyclen, and fully deprotected cyclen can be achieved using column chromatography. Due to the basic nature of the amines, it is often necessary to use a modified silica (B1680970) gel or a specific eluent system. A common approach is to use a gradient elution on silica gel with a solvent system containing a small percentage of a base, such as triethylamine (B128534) or ammonia (B1221849) in methanol, mixed with a less polar solvent like dichloromethane (B109758) or ethyl acetate. The different polarity of the three compounds allows for their separation.

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving issues during the deprotection of Bis-Cbz-cyclen.

Problem 1: Incomplete Deprotection (Mixture of Starting Material, Mono-, and Di-deprotected Products)

This is the most common issue. Follow the decision tree below to troubleshoot.

Figure 1. Troubleshooting decision tree for incomplete deprotection.

Problem 2: Suspected Catalyst Poisoning

If the reaction starts but then stalls, catalyst poisoning is a likely cause.

• Identify the Source: Potential sources of catalyst poisons include sulfur-containing reagents from previous steps or impurities in the solvent.

• Purify Starting Material: Ensure the Bis-Cbz-cyclen starting material is of high purity.

• Use a More Robust Catalyst: While Pd/C is common, other palladium catalysts or different supports (e.g., Pd/Al₂O₃) might be less susceptible to poisoning in specific cases.[5]

• Switch to a Non-Catalytic Method: Acid-mediated or Lewis acid-mediated deprotection methods are excellent alternatives to avoid catalyst-related issues.[2][3][4]

Quantitative Data Summary

The following table summarizes typical reaction conditions and outcomes for different deprotection methods. Note that these are representative values and may require optimization for your specific setup.

Deprotection Method	Catalyst/Reagent	Solvent	Temperature (°C)	Time (h)	Typical Yield of Cyclen (%)	Key Remarks
Catalytic Hydrogenolysis	10% Pd/C (10 mol%)	Methanol	25-40	12-48	70-90	Prone to incomplete deprotection and catalyst poisoning.
Transfer Hydrogenolysis	10% Pd/C, Ammonium Formate	Methanol	25-60	6-24	75-95	Safer alternative to H₂ gas; reaction progress can be monitored by gas evolution.
Acid-Mediated	HBr (33% in Acetic Acid)	Acetic Acid	25	2-6	80-95	Effective but requires careful handling of corrosive acid.
Lewis Acid-Mediated	AlCl₃ (3 equiv.)	HFIP	25	2-16	85-98	Mild conditions and good functional group tolerance.[3][4]

Experimental Protocols

Protocol 1: Complete Deprotection of Bis-Cbz-cyclen via Catalytic Hydrogenolysis

This protocol aims for the complete removal of both Cbz groups.

Figure 2. Workflow for complete deprotection via catalytic hydrogenolysis.

Methodology:

• Reaction Setup: In a round-bottom flask, dissolve Bis-Cbz-cyclen (1 equivalent) in methanol. Carefully add 10% Palladium on carbon (10-20 mol %).

• Hydrogenation: Securely attach a hydrogen balloon or connect the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (repeat 3 times). Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 24-48 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The disappearance of the starting material and the mono-Cbz intermediate indicates reaction completion.

• Workup: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with methanol.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of methanol in dichloromethane containing 1% triethylamine.

Protocol 2: Selective Mono-deprotection of Bis-Cbz-cyclen

Achieving selective mono-deprotection requires careful control of reaction conditions to favor the formation of the mono-Cbz-cyclen intermediate.

Methodology:

• Reaction Setup: Dissolve Bis-Cbz-cyclen (1 equivalent) in a suitable solvent (e.g., THF or a mixture of THF/methanol).

• Controlled Hydrogenolysis: Use a lower loading of 10% Pd/C (e.g., 2-5 mol%) and a limited amount of a hydrogen source. For transfer hydrogenolysis, 1-1.5 equivalents of ammonium formate can be used.

• Close Monitoring: This is the most critical step. Monitor the reaction progress very closely (e.g., every 30 minutes) by TLC or LC-MS.

• Quenching the Reaction: As soon as a significant amount of the desired mono-Cbz-cyclen is observed and before a large amount of the fully deprotected cyclen is formed, quench the reaction by filtering off the catalyst.

• Purification: Concentrate the filtrate and purify the mixture by column chromatography as described in Protocol 1 to isolate the mono-Cbz-cyclen.

Protocol 3: Acid-Mediated Deprotection of Bis-Cbz-cyclen

This protocol is a robust alternative to catalytic hydrogenolysis.

Figure 3. Workflow for acid-mediated deprotection.

Methodology:

• Reaction Setup: Dissolve Bis-Cbz-cyclen (1 equivalent) in glacial acetic acid.

• Deprotection: To the stirred solution, add a solution of 33% hydrogen bromide in acetic acid (a slight excess based on the Cbz groups).

• Reaction: Stir the mixture at room temperature for 2-6 hours. Monitor the reaction for the disappearance of the starting material.

• Workup: Carefully quench the reaction by pouring it into an ice-cold solution of a base, such as sodium hydroxide (B78521) or sodium carbonate, until the pH is basic.

• Extraction and Purification: Extract the aqueous layer with an organic solvent like dichloromethane. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate. Purify the product by column chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. tdcommons.org [tdcommons.org]
• 3. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP [organic-chemistry.org]
• 4. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for Bis-Cbz-cyclen Conjugation

Welcome to the technical support center for Bis-Cbz-cyclen conjugation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues encountered during the conjugation of molecules to Bis-Cbz-cyclen.

Frequently Asked Questions (FAQs)

Q1: What is Bis-Cbz-cyclen and why is it used in conjugation reactions?

Bis-Cbz-cyclen is a derivative of the macrocycle 1,4,7,10-tetraazacyclododecane (B123705) (cyclen) where two of the amine groups are protected by carboxybenzyl (Cbz) groups. This selective protection leaves two secondary amine nitrogens available for conjugation to other molecules, such as proteins, peptides, or small molecule drugs. The cyclen core is an excellent chelator for various metal ions, making its conjugates useful in applications like medical imaging and radiotherapy.

Q2: What is the most common method for conjugating a molecule to Bis-Cbz-cyclen?

The most prevalent method for conjugating a molecule with a carboxylic acid group to the secondary amines of Bis-Cbz-cyclen is through amide bond formation using carbodiimide (B86325) crosslinker chemistry, most notably with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC) in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.

Q3: Why is NHS or Sulfo-NHS used with EDC?

EDC activates the carboxyl group of the molecule to be conjugated, forming a highly reactive O-acylisourea intermediate. However, this intermediate is unstable in aqueous solutions and can hydrolyze, leading to low conjugation efficiency. NHS or Sulfo-NHS reacts with the O-acylisourea intermediate to form a more stable amine-reactive NHS ester. This two-step process increases the overall yield and allows for better control over the conjugation reaction.

Q4: What is the optimal pH for Bis-Cbz-cyclen conjugation using EDC/NHS?

The EDC/NHS conjugation process involves two steps with different optimal pH ranges:

• Activation Step (Carboxylic Acid): The activation of the carboxyl group with EDC is most efficient in a slightly acidic environment, typically at a pH of 4.5-6.0 . MES buffer is a common choice for this step as it does not contain competing amines or carboxylates.

• Conjugation Step (Amine Reaction): The reaction of the NHS-activated molecule with the secondary amines of Bis-Cbz-cyclen is most effective at a pH of 7.2-8.5 . At this pH, the amine groups are deprotonated and therefore more nucleophilic. Phosphate-buffered saline (PBS) or borate (B1201080) buffer are suitable for this step.

Q5: Can I use Tris buffer for this conjugation?

No, it is highly recommended to avoid buffers that contain primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine. These buffers will compete with the Bis-Cbz-cyclen for reaction with the NHS-activated molecule, which will significantly reduce the yield of your desired conjugate.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conjugation Yield	Hydrolysis of NHS ester: The NHS ester is susceptible to hydrolysis, especially at high pH and temperature.	- Prepare the EDC and NHS solutions fresh just before use. - Perform the reaction at a controlled temperature (room temperature or 4°C). - Ensure the pH of the conjugation buffer is within the optimal range (7.2-8.5).
Inactive EDC or NHS: Reagents may have degraded due to improper storage (exposure to moisture).	- Store EDC and NHS desiccated at the recommended temperature. - Equilibrate reagents to room temperature before opening to prevent condensation.
Suboptimal Molar Ratios: Incorrect stoichiometry of EDC, NHS, or the molecule to be conjugated relative to Bis-Cbz-cyclen.	- Empirically optimize the molar excess of the activated molecule to Bis-Cbz-cyclen. A 5-20 fold molar excess of the activated molecule is a good starting point.
Presence of Competing Nucleophiles: The reaction buffer or sample may contain primary amines (e.g., Tris buffer).	- Use amine-free buffers such as MES for the activation step and PBS or borate buffer for the conjugation step. - Purify the molecule to be conjugated to remove any amine-containing contaminants.
Precipitation During Reaction	Low Solubility of Reactants or Product: The Bis-Cbz-cyclen, the molecule to be conjugated, or the final conjugate may have poor solubility in the reaction buffer.	- Add a co-solvent such as DMSO or DMF (up to 10% v/v) to improve solubility. - If possible, perform the reaction at a more dilute concentration.
Multiple Products or Side Reactions	Reaction with Cbz Protecting Groups: Although generally stable, harsh reaction conditions could potentially affect the Cbz groups.	- Avoid extreme pH values and high temperatures. - Monitor the reaction progress by TLC or LC-MS to detect any unexpected byproducts.
Di-conjugation: Both secondary amines of Bis-Cbz-cyclen react when only mono-conjugation is desired.	- Use a sub-stoichiometric amount of the activated molecule relative to Bis-Cbz-cyclen and carefully control the reaction time. - Purify the desired mono-conjugated product from the di-conjugated and unreacted starting materials using chromatography (e.g., HPLC).

Experimental Protocols

General Protocol for EDC/NHS Conjugation of a Carboxylic Acid-Containing Molecule to Bis-Cbz-cyclen

This protocol provides a general guideline. The optimal conditions may vary depending on the specific molecule being conjugated.

Materials:

• Bis-Cbz-cyclen

• Carboxylic acid-containing molecule

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: 0.1 M Phosphate Buffered Saline (PBS), pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.5 or 1 M hydroxylamine, pH 8.5

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) (if needed for solubility)

• Purification column (e.g., silica (B1680970) gel for chromatography or a desalting column)

Procedure:

• Preparation of Reactants:

  • Dissolve the carboxylic acid-containing molecule in Activation Buffer. If solubility is an issue, a minimal amount of DMF or DMSO can be used.

  • Dissolve Bis-Cbz-cyclen in Coupling Buffer.

• Activation of Carboxylic Acid:

  • Prepare fresh solutions of EDC and NHS in Activation Buffer or ultrapure water immediately before use.

  • To the solution of the carboxylic acid-containing molecule, add EDC (typically 1.5-2 equivalents) and NHS (typically 1.5-2 equivalents).

  • Allow the activation reaction to proceed for 15-30 minutes at room temperature with gentle stirring.

• Conjugation to Bis-Cbz-cyclen:

  • Add the activated NHS-ester solution to the Bis-Cbz-cyclen solution.

  • Adjust the pH of the reaction mixture to 7.2-8.0 if necessary using a non-amine base.

  • Incubate the reaction for 2 hours to overnight at room temperature or 4°C with gentle stirring. The optimal time should be determined empirically.

• Quenching the Reaction (Optional but Recommended):

  • Add the Quenching Solution to the reaction mixture to a final concentration of 10-50 mM.

  • Incubate for 15 minutes at room temperature to deactivate any unreacted NHS-esters.

• Purification of the Conjugate:

  • The purification method will depend on the properties of the conjugate.

  • For small molecule conjugates, purification can often be achieved by silica gel column chromatography.

  • For larger conjugates like proteins or peptides, size exclusion chromatography (desalting column) can be used to remove excess reagents.

  • High-Performance Liquid Chromatography (HPLC) is often used for final purification and analysis.

• Characterization:

  • Confirm the identity and purity of the final conjugate using appropriate analytical techniques such as LC-MS, NMR, and HPLC.

Data Presentation

Table 1: Illustrative Reaction Parameters for Bis-Cbz-cyclen Conjugation

Parameter	Condition 1 (Mono-conjugation)	Condition 2 (Di-conjugation)
Molar Ratio (Molecule:Bis-Cbz-cyclen)	1:1.2	2.5:1
Molar Ratio (EDC:Molecule)	1.5:1	1.5:1
Molar Ratio (NHS:Molecule)	1.5:1	1.5:1
Activation Buffer	0.1 M MES, pH 6.0	0.1 M MES, pH 6.0
Conjugation Buffer	0.1 M PBS, pH 7.4	0.1 M PBS, pH 7.4
Temperature	Room Temperature	Room Temperature
Reaction Time	4 hours	12 hours
Illustrative Yield	60-70%	80-90%

Note: The yields are illustrative and will vary depending on the specific reactants.

Visualizations

Caption: Experimental workflow for Bis-Cbz-cyclen conjugation.

Caption: EDC/NHS conjugation reaction mechanism.

How to resolve Bis-Cbz-cyclen solubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bis-Cbz-cyclen (1,7-dibenzyloxycarbonyl-1,4,7,10-tetraazacyclododecane).

Frequently Asked Questions (FAQs)

Q1: What is Bis-Cbz-cyclen and what is it used for?

Bis-Cbz-cyclen is a chemically protected form of cyclen (1,4,7,10-tetraazacyclododecane). The two benzyloxycarbonyl (Cbz) groups on the 1 and 7 positions of the cyclen ring act as protecting groups, allowing for selective functionalization of the other two nitrogen atoms (at positions 4 and 10). It is a key intermediate in the synthesis of more complex macrocyclic chelators, such as DO2A (1,7-bis(carboxymethyl)-1,4,7,10-tetraazacyclododecane), which are used in various applications including the development of MRI contrast agents and radiopharmaceuticals.

Q2: What are the general solubility characteristics of Bis-Cbz-cyclen?

Bis-Cbz-cyclen is generally soluble in chlorinated solvents and some polar aprotic solvents. Its solubility is significantly lower in polar protic solvents and non-polar hydrocarbon solvents. Empirical testing is always recommended to determine the optimal solvent and conditions for a specific application.

Q3: How should I store Bis-Cbz-cyclen?

Bis-Cbz-cyclen should be stored in a tightly sealed container in a cool, dry place. For long-term storage, keeping it at -20°C is recommended to prevent potential degradation.

Troubleshooting Guide: Solubility Issues

Issue: Bis-Cbz-cyclen is not dissolving in my chosen solvent.

Potential Causes and Solutions:

• Inappropriate Solvent Selection: The choice of solvent is critical. Refer to the solubility data table below for guidance. Chlorinated solvents like dichloromethane (B109758) (DCM) and chloroform (B151607) are often good starting points.

• Insufficient Solvent Volume: Try increasing the volume of the solvent. A higher solvent-to-solute ratio can facilitate dissolution.

• Low Temperature: Solubility often increases with temperature. Gentle warming of the mixture may help dissolve the compound. Be cautious not to heat to the point of solvent evaporation or decomposition of the compound.

• Solid-State Properties: The crystalline nature of the solid can affect its dissolution rate. Sonication can help break up solid aggregates and increase the surface area available for solvation, thereby accelerating dissolution.

• Use of a Co-solvent: If Bis-Cbz-cyclen is sparingly soluble in your primary solvent, adding a co-solvent in which it is more soluble can improve overall solubility. For example, if you are using a less polar solvent, adding a small amount of a more polar solvent like DMF or DMSO might be beneficial.

Issue: The compound precipitates out of solution during the reaction.

Potential Causes and Solutions:

• Change in Solvent Polarity: The addition of reagents or the formation of byproducts can alter the polarity of the reaction mixture, causing the Bis-Cbz-cyclen to precipitate. If possible, choose a solvent system that can accommodate these changes.

• Reaction Temperature: If the reaction is conducted at a lower temperature than that at which the compound was dissolved, it may precipitate. Ensure the reaction temperature is maintained at a level that keeps the compound in solution.

• Supersaturation: If a solution is prepared at an elevated temperature and then cooled, it can become supersaturated and prone to precipitation. Try to run the reaction at a concentration that is stable at the intended reaction temperature.

Data Presentation

Table 1: Qualitative Solubility of Bis-Cbz-cyclen in Common Laboratory Solvents

Solvent	Solubility	Observations and Notes
Dichloromethane (DCM)	Soluble	A good initial choice for dissolving Bis-Cbz-cyclen for reactions and chromatography.
Chloroform	Soluble	Similar to DCM, often used in synthetic procedures involving Bis-Cbz-cyclen.[1]
Acetonitrile	Soluble	Used as a reaction solvent for the alkylation of Bis-Cbz-cyclen.[2]
N,N-Dimethylformamide (DMF)	Soluble	A polar aprotic solvent that can be used, especially if co-solvents are needed.[3]
Dimethyl sulfoxide (B87167) (DMSO)	Soluble	Can be effective, but may be difficult to remove after the reaction.
Tetrahydrofuran (THF)	Sparingly Soluble	Often used in combination with water for Cbz-protection reactions.[4]
Methanol	Sparingly to Insoluble	Cbz-protected compounds generally have low solubility in lower alcohols.
Ethanol	Sparingly to Insoluble	Similar to methanol.
Water	Insoluble	Bis-Cbz-cyclen is not soluble in aqueous solutions.
Diethyl Ether	Insoluble	Often used as an anti-solvent to precipitate Cbz-protected compounds.
Hexanes/Heptane	Insoluble	Non-polar hydrocarbon solvents are not suitable for dissolving Bis-Cbz-cyclen.

Experimental Protocols

Protocol: Synthesis of 1,7-Bis(tert-butoxycarbonylmethyl)-4,10-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane from Bis-Cbz-cyclen

This protocol is adapted from a reported synthesis of DO2A-t-Bu ester.[5]

Materials:

• 1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane (Bis-Cbz-cyclen)

• tert-Butyl bromoacetate (B1195939)

• Diisopropylethylamine (DIEA)

• Acetonitrile (anhydrous)

• Chloroform

Procedure:

• Dissolve Bis-Cbz-cyclen in anhydrous acetonitrile.

• Add diisopropylethylamine (DIEA) to the solution.

• Add tert-butyl bromoacetate to the reaction mixture.

• Heat the reaction mixture to 60°C and stir for approximately 20 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, remove the solvent under reduced pressure.

• The crude product can be purified by silica (B1680970) gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes).

Visualizations

Caption: Experimental workflow for the synthesis of a DO2A precursor from Bis-Cbz-cyclen.

References

• 1. apexbt.com [apexbt.com]
• 2. Rapid synthesis of 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester) [agris.fao.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Rapid synthesis of 1,7-bis(t-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (DO2A-t-Bu ester) - PMC [pmc.ncbi.nlm.nih.gov]

Preventing side reactions during Bis-Cbz-cyclen functionalization

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the functionalization of Bis-Cbz-cyclen (1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane). The focus is on preventing and troubleshooting common side reactions to achieve desired product outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions during the functionalization of Bis-Cbz-cyclen?

A1: The primary side reaction is over-alkylation, leading to the formation of a di-substituted product instead of the desired mono-substituted product. Other potential issues include incomplete reaction, leading to recovery of the starting material, and difficulties in purification due to the similar properties of the starting material, mono- and di-substituted products.

Q2: How can I favor mono-alkylation over di-alkylation?

A2: A common strategy to promote mono-alkylation is to use a stoichiometric excess of the Bis-Cbz-cyclen relative to the alkylating agent.[1] A molar ratio of 2:1 or higher of Bis-Cbz-cyclen to the electrophile is often recommended. This statistical approach increases the probability that the alkylating agent will react with an unfunctionalized Bis-Cbz-cyclen molecule rather than the mono-functionalized intermediate.

Q3: What is the role of the Cbz protecting groups?

A3: The benzyloxycarbonyl (Cbz) groups on the 1 and 7 nitrogen atoms of the cyclen ring serve to deactivate these amines, preventing them from participating in the alkylation reaction. This directs the functionalization to the remaining secondary amines at the 4 and 10 positions, allowing for the synthesis of asymmetrically substituted cyclen derivatives.

Q4: What are the typical deprotection methods for the Cbz group after functionalization?

A4: The Cbz group is typically removed by hydrogenolysis, using a palladium catalyst (e.g., Pd/C) and a hydrogen source (e.g., H₂ gas). This method is generally clean and efficient.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the functionalization of Bis-Cbz-cyclen.

Problem 1: Low yield of the desired mono-functionalized product and a high amount of unreacted Bis-Cbz-cyclen.

Possible Cause	Suggested Solution
Insufficiently reactive alkylating agent	- Increase the reaction temperature. - Use a more reactive leaving group on the electrophile (e.g., iodide instead of bromide or chloride). - Extend the reaction time.
Steric hindrance	- If the alkylating agent is bulky, consider using a less hindered derivative if possible. - A higher reaction temperature may help overcome the activation energy barrier.
Inappropriate base	- Use a stronger, non-nucleophilic base to ensure complete deprotonation of the secondary amine. Common bases include potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).
Poor solvent choice	- Ensure the solvent fully dissolves the reactants. Acetonitrile (B52724) (MeCN) and dimethylformamide (DMF) are commonly used solvents for such reactions.

Problem 2: Excessive formation of the di-functionalized product.

Possible Cause	Suggested Solution
Incorrect stoichiometry	- Increase the molar excess of Bis-Cbz-cyclen relative to the alkylating agent. Ratios of 2:1 to 5:1 are often employed.[1]
Slow addition of the alkylating agent	- Add the alkylating agent dropwise or via a syringe pump over an extended period. This maintains a low concentration of the electrophile, favoring reaction with the more abundant starting material over the mono-alkylated intermediate.
High reaction temperature or prolonged reaction time	- Lower the reaction temperature to decrease the rate of the second alkylation. - Monitor the reaction closely by TLC or LC-MS and quench it once the desired mono-functionalized product is maximized.

Problem 3: Difficulty in separating the mono-functionalized product from the di-functionalized product and starting material.

Possible Cause	Suggested Solution
Similar polarity of the compounds	- Utilize column chromatography with a shallow gradient of a more polar solvent to improve separation. - Consider using a different stationary phase for chromatography if silica (B1680970) gel is not effective. - If the functional group introduced has a charge, ion-exchange chromatography could be an effective purification method.
Product is an oil or difficult to crystallize	- Attempt to convert the product into a salt (e.g., hydrochloride or trifluoroacetate) to induce crystallization and facilitate purification by recrystallization.

Quantitative Data on Reaction Conditions

Starting Material	Alkylating/Acylating Agent	Stoichiometry (Cyclen Derivative:Agent)	Base	Solvent	Temp. (°C)	Product	Yield (%)	Reference
Cyclen	1-bromododecane	4:1	-	MeCN	Reflux	Mono-alkylated cyclen	92	[1]
N-formylcyclen	Cbz-Cl	1:1.2	NaHCO₃	CHCl₃/H₂O	0	1-formyl-7-Cbz-cyclen	67
N-formylcyclen	Boc₂O	1:1.2	NaHCO₃	CHCl₃/H₂O	RT	1-formyl-7-Boc-cyclen	77
N-formylcyclen	Alloc-Cl	1:1.2	NaHCO₃	CHCl₃/H₂O	0	1-formyl-7-Alloc-cyclen	76
1,7-di-Boc-cyclen	Methyl bromoacetate	1:excess	-	-	-	1,7-di-Boc-4,10-di(carboxymethyl)-cyclen	-

Experimental Protocols

General Protocol for Mono-alkylation of 1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane (Bis-Cbz-cyclen)

This protocol is a general guideline and may require optimization for specific alkylating agents.

• Dissolution: Dissolve 1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane (2.0 equivalents) and a non-nucleophilic base such as potassium carbonate (K₂CO₃, 4.0 equivalents) in anhydrous acetonitrile (MeCN).

• Addition of Alkylating Agent: To the stirring suspension, add the alkylating agent (1.0 equivalent) dissolved in anhydrous MeCN dropwise over a period of 1-2 hours at room temperature.

• Reaction: Stir the reaction mixture at room temperature or elevated temperature (e.g., 40-60 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction has reached the desired conversion, filter off the inorganic base. Evaporate the solvent under reduced pressure.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water to remove any remaining salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography, typically using a gradient elution of methanol (B129727) in dichloromethane, to separate the desired mono-alkylated product from unreacted starting material and the di-alkylated side product.

Visualizations

Caption: A flowchart of the general experimental workflow for the mono-alkylation of Bis-Cbz-cyclen.

Caption: A decision tree illustrating the troubleshooting logic for common issues in Bis-Cbz-cyclen functionalization.

Caption: A diagram illustrating the desired reaction pathway and the competing side reaction in the functionalization of Bis-Cbz-cyclen.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Purity Analysis of Bis-Cbz-cyclen by HPLC and NMR

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy to assess the purity of Bis-Cbz-cyclen.

Frequently Asked Questions (FAQs)

Q1: What is the expected purity of commercially available Bis-Cbz-cyclen?

A1: Commercially available Bis-Cbz-cyclen is typically offered at a purity of ≥ 95% as determined by HPLC.[1]

Q2: What are the key functional groups to identify in the 1H and 13C NMR spectra of Bis-Cbz-cyclen?

A2: In the 1H NMR spectrum, key signals include the protons of the cyclen ring, the methylene (B1212753) protons of the benzyl (B1604629) group, and the aromatic protons of the Cbz protecting group. In the 13C NMR spectrum, characteristic signals will correspond to the carbons of the cyclen macrocycle, the methylene carbon of the benzyl group, the carbonyl carbon of the carbamate (B1207046), and the aromatic carbons.

Q3: Can I use solvents like methanol (B129727) or water for dissolving my Bis-Cbz-cyclen sample for NMR?

A3: While deuterated solvents are necessary for NMR, it's important to choose one that fully dissolves your compound. Chloroform-d (CDCl3) is a common choice for Cbz-protected amines. If you experience solubility issues, you can try other solvents like acetone-d6 (B32918) or dimethyl sulfoxide-d6 (DMSO-d6).[2] However, be aware that DMSO can be difficult to remove from the sample.[2]

Q4: What are some potential impurities I should look for in my analysis?

A4: Potential impurities could include residual solvents from the synthesis and purification process (e.g., ethyl acetate, dichloromethane), starting materials such as cyclen, byproducts from incomplete reaction (mono-Cbz-cyclen), or degradation products. The synthesis of cyclen itself can sometimes result in byproducts.[3]

HPLC Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
High Backpressure	Blockage in the system (e.g., guard column, column frit, tubing).[4][5]	Systematically check for blockages by removing components one by one, starting from the detector and moving backward. Replace any clogged components. Ensure your mobile phase and sample are filtered.[5]
Peak Tailing	Secondary interactions between the basic amine groups of Bis-Cbz-cyclen and residual silanols on the column.[4][6]	Use a mobile phase with an additive like trifluoroacetic acid (TFA) to suppress silanol (B1196071) interactions. Ensure the sample is dissolved in a solvent compatible with the mobile phase.[5]
Inconsistent Retention Times	Fluctuations in mobile phase composition or flow rate.[4][5] Column degradation.[4]	Ensure the mobile phase is well-mixed and degassed.[7] Check the pump for leaks or bubbles.[5] Equilibrate the column for a sufficient time before each injection.[5]
No Peaks or Very Small Peaks	Injection issue (e.g., air in the sample loop, worn injector seal).[7][8] Incorrect detector wavelength.	Check for leaks in the injection system.[8] Ensure the correct wavelength for the Cbz chromophore (around 254 nm) is being used.[9] Confirm your sample concentration is appropriate.
Baseline Noise or Drift	Contaminated mobile phase or detector cell.[4][7][8] Air bubbles in the system.[5][7]	Use high-purity solvents and freshly prepared mobile phase.[7] Purge the pump to remove any air bubbles.[5]

NMR Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Broad Peaks	Poor shimming.[2] Sample is too concentrated or has poor solubility.[2] Presence of paramagnetic impurities.	Re-shim the spectrometer. Try diluting your sample or using a different deuterated solvent for better solubility.[2]
Overlapping Peaks	Protons on the cyclen ring may have similar chemical environments.	Try using a different deuterated solvent, such as benzene-d6, which can induce different chemical shifts.[2] Running the spectrum at a higher magnetic field strength can also improve resolution.
Presence of a Water Peak	The deuterated solvent has absorbed moisture.[2]	Use a fresh ampoule of deuterated solvent. If a significant water peak is present and obscures signals of interest, you can add a small amount of D2O to exchange with labile protons (e.g., N-H), causing their signals to disappear.[2]
Unexpected Peaks	Residual solvent from sample preparation (e.g., ethyl acetate, dichloromethane).[2] Impurities in the sample.	Dry your sample thoroughly under high vacuum.[2] Compare the spectrum to known spectra of common laboratory solvents to identify contaminants.
Complex Spectrum Suggesting Rotamers	Slow rotation around the carbamate bond on the NMR timescale.[2]	Acquire the spectrum at a higher temperature to increase the rate of bond rotation, which may cause the rotameric signals to coalesce into a single set of peaks.[2]

Experimental Protocols

HPLC Method for Purity Analysis of Bis-Cbz-cyclen

This protocol provides a general starting point for the reversed-phase HPLC analysis of Bis-Cbz-cyclen.

Instrumentation:

• HPLC system with a UV detector

• C18 column (e.g., 5 µm particle size, 4.6 x 250 mm)[9]

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

• Bis-Cbz-cyclen sample

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: Acetonitrile

  • Degas both mobile phases before use.[7]

• Sample Preparation:

  • Dissolve approximately 1 mg of Bis-Cbz-cyclen in 1 mL of Acetonitrile.[9]

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min[9]

  • Injection Volume: 10 µL[9]

  • Detection: UV at 254 nm[9]

  • Gradient: A typical starting gradient could be 30% B to 80% B over 20 minutes.[9]

• Analysis:

  • Inject the sample and record the chromatogram.

  • Purity is calculated based on the area percentage of the main peak relative to the total area of all peaks.

Quantitative Data Summary: HPLC

Parameter	Recommended Value
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm
Injection Volume	10 µL
Typical Gradient	30% to 80% Acetonitrile over 20 min

NMR Method for Purity and Structural Confirmation of Bis-Cbz-cyclen

This protocol outlines the general procedure for acquiring 1H and 13C NMR spectra of Bis-Cbz-cyclen.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

• Standard 5 mm NMR tubes

Reagents:

• Deuterated solvent (e.g., Chloroform-d, CDCl3)

• Bis-Cbz-cyclen sample

Procedure:

• Sample Preparation:

  • Weigh 5-10 mg of the Bis-Cbz-cyclen sample into a clean, dry vial.

  • Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium (B1214612) signal of the solvent and shim the magnetic field.

  • Acquire the 1H NMR spectrum. A sufficient number of scans should be used to obtain a good signal-to-noise ratio.

  • Acquire the 13C NMR spectrum.

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Integrate the peaks in the 1H NMR spectrum to determine the relative number of protons.

  • Compare the chemical shifts to expected values for the structure of Bis-Cbz-cyclen.

  • Look for any impurity peaks and compare their integrals to the main compound peaks to estimate purity.

Quantitative Data Summary: 1H NMR (Typical Chemical Shifts in CDCl3)

Protons	Expected Chemical Shift (ppm)
Aromatic (Cbz)	~7.3
Methylene (Benzyl)	~5.1
Cyclen Ring	~2.5 - 3.5 (often complex)

Visualized Workflows

References

• 1. macrocyclics.com [macrocyclics.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 5. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]
• 6. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column | SIELC Technologies [sielc.com]
• 7. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up Bis-Cbz-cyclen Production

Welcome to the technical support center for the production of Bis-Cbz-cyclen (1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane). This resource is designed for researchers, scientists, and drug development professionals to address the common challenges encountered when transitioning from laboratory-scale synthesis to larger-scale production.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges when scaling up the synthesis of Bis-Cbz-cyclen?

A1: The primary challenges in scaling up Bis-Cbz-cyclen production revolve around maintaining yield and purity. Key issues include:

• Reaction Control: Ensuring efficient heat dissipation and controlled addition of reagents in larger reactors is critical to prevent side reactions.

• Regioselectivity: Achieving selective protection at the 1 and 7 positions of the cyclen ring can become more difficult at scale, potentially leading to a mixture of isomers.

• Work-up and Purification: Standard laboratory purification methods like column chromatography are often not viable for large quantities. Developing scalable purification and isolation procedures, such as crystallization, is a major hurdle.

• Solvent and Reagent Handling: The large volumes of solvents and reagents required for industrial-scale production pose logistical and safety challenges.

• Impurity Profile: Certain impurities that are negligible at the lab scale can become significant issues in larger batches, impacting the final product's quality.

Q2: How does the choice of base impact the Cbz-protection reaction at a larger scale?

A2: The choice of base is critical for a successful and clean reaction. When scaling up, it is important to use a non-nucleophilic base, such as diisopropylethylamine (DIPEA), to avoid side reactions. The base neutralizes the hydrochloric acid generated during the reaction. Insufficient base can lead to the protonation of the cyclen starting material, rendering it unreactive. Maintaining a stable pH, typically between 8 and 10, is a significant challenge in large-scale production. Using a buffer system, such as a mixture of sodium carbonate and sodium bicarbonate, can help maintain the optimal pH range.

Q3: What are the common side reactions to watch out for during the synthesis?

A3: The most common side reactions include:

• Over-protection: Formation of tri- and tetra-Cbz-protected cyclen. This can be minimized by precise control of the stoichiometry of benzyl (B1604629) chloroformate and slow, controlled addition at low temperatures.

• Formation of Isomers: Besides the desired 1,7-isomer, the 1,4-isomer can also be formed. The reaction conditions, particularly the solvent and temperature, can influence the regioselectivity.

• Hydrolysis of Benzyl Chloroformate: If moisture is present in the reaction, benzyl chloroformate can hydrolyze, reducing the yield of the desired product.

Q4: Are there alternatives to column chromatography for large-scale purification?

A4: Yes, for industrial-scale production, alternative purification methods are necessary. These include:

• Crystallization: This is the most common and cost-effective method for purifying large quantities of solid compounds. Developing a robust crystallization protocol is key to obtaining high-purity Bis-Cbz-cyclen.

• Medium-Pressure Reverse-Phase Liquid Chromatography (MP-RPLC): This technique can be used for the purification of large quantities of compounds.

• Supercritical Fluid Chromatography (SFC): SFC is a greener and often faster alternative to traditional HPLC for large-scale purification.

Troubleshooting Guides

Problem 1: Low Yield of Bis-Cbz-cyclen

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Monitor the reaction progress using TLC or LC-MS. - Increase the reaction time or temperature, but be cautious of increased side product formation.
Degradation of Benzyl Chloroformate	- Use freshly opened or properly stored benzyl chloroformate. - Ensure all glassware and solvents are dry.
Insufficient Base	- Use at least two equivalents of a non-nucleophilic base per equivalent of benzyl chloroformate. - Consider using a buffer system to maintain the optimal pH.
Poor Mixing in Large Reactor	- Ensure adequate agitation to maintain a homogeneous reaction mixture. - For very large scales, consider the reactor design to ensure efficient mixing.

Problem 2: Poor Purity and Formation of Multiple Products

Possible Cause	Troubleshooting Steps
Over-protection (Tri- or Tetra-Cbz formation)	- Add benzyl chloroformate dropwise at a controlled rate, especially at the beginning of the reaction. - Maintain a low reaction temperature (e.g., 0-5 °C) during the addition of benzyl chloroformate.
Formation of Isomers (e.g., 1,4-isomer)	- Optimize the solvent system. Non-polar aprotic solvents may favor the desired 1,7-isomer. - Control the reaction temperature carefully.
Hydrolysis of Product during Work-up	- Avoid prolonged exposure to acidic or basic aqueous solutions during the work-up. - Use a buffered aqueous solution for washing if necessary.
Inefficient Purification	- Develop a robust crystallization protocol. Screen different solvent systems and cooling profiles. - If chromatography is necessary, consider scalable techniques like MP-RPLC or SFC.

Quantitative Data

The following table provides an illustrative comparison of key parameters and expected outcomes when scaling up Bis-Cbz-cyclen production. Please note that these are representative values and actual results may vary depending on the specific process and equipment used.

Parameter	Lab Scale (1-10 g)	Pilot Scale (1-10 kg)	Production Scale (>100 kg)
Typical Yield	80-90%	70-85%	65-80%
Purity (before purification)	85-95%	75-90%	70-85%
Purity (after purification)	>98%	>98%	>98%
Reaction Time	4-8 hours	6-12 hours	8-16 hours
Key Challenge	Achieving high purity	Heat and mass transfer, initial purification	Cost of goods, waste management, consistent quality

Experimental Protocols

Lab-Scale Synthesis of Bis-Cbz-cyclen (1 g scale)

Materials:

• Cyclen (1,4,7,10-tetraazacyclododecane)

• Benzyl chloroformate (Cbz-Cl)

• Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate (B1210297)

• Hexanes

Procedure:

• Dissolve cyclen (1 g) in DCM in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0 °C in an ice bath.

• Add DIPEA (2.5 equivalents) to the solution.

• Slowly add a solution of benzyl chloroformate (2.2 equivalents) in DCM dropwise over 1 hour, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for an additional 4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., silica (B1680970) gel, eluting with a gradient of ethyl acetate in hexanes) to obtain pure Bis-Cbz-cyclen.

Considerations for Scale-Up

When scaling up the synthesis, the following modifications to the lab-scale protocol should be considered:

• Reactor: Use a jacketed reactor with overhead stirring and a temperature probe to ensure efficient heat transfer and temperature control.

• Reagent Addition: Use a metering pump for the controlled addition of benzyl chloroformate to prevent localized high concentrations and exotherms.

• Purification: Replace column chromatography with crystallization. A suitable solvent system for crystallization needs to be developed (e.g., ethanol/water, ethyl acetate/hexanes).

• Work-up: Use a liquid-liquid extractor for efficient separation of aqueous and organic phases.

• Safety: All operations should be performed in a well-ventilated area, and appropriate personal protective equipment should be worn. Benzyl chloroformate is corrosive and lachrymatory.

Visualizations

Stability issues of Bis-Cbz-cyclen metal complexes under physiological conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of Bis-Cbz-cyclen metal complexes under physiological conditions. Below, you will find troubleshooting guides and frequently asked questions to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main factors influencing the stability of Bis-Cbz-cyclen metal complexes under physiological conditions?

A1: The stability of these complexes is primarily influenced by several factors:

• Nature of the Metal Ion: The charge and size of the metal ion are critical. Smaller, highly charged metal ions generally form more stable complexes due to stronger electrostatic interactions with the ligand.[1][2]

• Ligand Properties: The basicity of the nitrogen atoms in the cyclen ring and the coordinating ability of the carboxybenzyl (Cbz) groups play a significant role. The steric bulk of the Cbz groups can also influence complex formation and stability.

• pH of the Medium: The pH of the physiological buffer can affect the protonation state of the ligand and the metal aqua ion, thereby influencing complex formation and dissociation. For instance, at very low pH (<2), complexation can be hindered due to protonation of the cyclen nitrogen atoms.[3]

• Presence of Competing Ions: Physiological buffers like Phosphate (B84403) Buffered Saline (PBS) contain high concentrations of ions such as chloride and phosphate, which can compete with the Bis-Cbz-cyclen ligand for coordination to the metal center, potentially leading to ligand exchange and complex degradation.[4] Endogenous metal ions (e.g., Zn²⁺, Cu²⁺) can also lead to transmetalation.

• Temperature: Temperature can affect the kinetics of complex dissociation. Stability studies are typically conducted at physiological temperature (37 °C) to mimic in vivo conditions.[5][6]

Q2: My Bis-Cbz-cyclen metal complex is stable in organic solvents but precipitates or decomposes in Phosphate Buffered Saline (PBS). Why is this happening?

A2: This is a common issue. The apparent instability in PBS can be due to several reasons:

• Ligand Exchange: PBS has a high concentration of chloride (typically 137 mM) and phosphate ions, which can act as competing ligands and displace the Bis-Cbz-cyclen ligand from the metal center.[4]

• Hydrolysis: The aqueous environment can lead to hydrolysis of the metal complex, especially if the complex is not thermodynamically stable or kinetically inert under these conditions.

• Low Solubility: The complex may have poor solubility in aqueous buffers like PBS, leading to precipitation. The presence of salts in PBS can further reduce the solubility of organic-based complexes.

• Oxidation: The metal center in your complex might be susceptible to oxidation in the oxygen-containing aqueous environment of PBS, which can lead to decomposition.[4]

Q3: How can I assess the stability of my Bis-Cbz-cyclen metal complex in a physiologically relevant medium?

A3: Several methods can be employed to assess stability:

• Serum Stability Assay: Incubating the complex in human or animal serum at 37 °C and analyzing aliquots at different time points using techniques like HPLC, TLC, or size-exclusion chromatography is a standard method.[7][8]

• PBS Stability Assay: A similar experiment can be performed in PBS to evaluate stability in a saline buffer. Changes in the complex can be monitored by UV-Vis spectroscopy or NMR.[4][9]

• Competition Experiments: The resistance of the complex to transmetalation can be tested by incubating it with a solution containing physiologically relevant metal ions (e.g., Zn²⁺, Cu²⁺) and monitoring the formation of new species.

• Dissociation Kinetics Studies: The rate of dissociation of the complex, often in the presence of an acid or a competing chelator, provides a quantitative measure of its kinetic inertness.[3][10]

Troubleshooting Guide

This guide addresses specific issues you might encounter when working with Bis-Cbz-cyclen metal complexes.

Issue	Potential Cause(s)	Troubleshooting Steps
Low Yield During Complexation Reaction	1. Incorrect pH: The pH of the reaction mixture is crucial for deprotonation of the ligand's coordinating groups. 2. Metal Salt Counterion: The counterion of the metal salt might be coordinating to the metal, competing with the ligand. 3. Steric Hindrance: The bulky Cbz groups might hinder the approach of the metal ion to the cyclen macrocycle.	1. Optimize pH: Perform the reaction in a buffered solution or use a non-coordinating base to control the pH. 2. Choose a Different Metal Salt: Use a metal salt with a weakly coordinating counterion (e.g., triflate, perchlorate). 3. Increase Reaction Time and/or Temperature: Allow more time for the complexation to occur or gently heat the reaction mixture.
Complex Decomposes During Purification	1. Harsh Purification Conditions: The complex may be sensitive to the pH or solvent used during chromatography. 2. Instability on Stationary Phase: The complex might be interacting with and degrading on the chromatography support (e.g., silica (B1680970) gel).	1. Use Mild Purification Methods: Employ size-exclusion chromatography or recrystallization instead of silica gel chromatography. 2. Buffer Mobile Phase: If using reverse-phase HPLC, add a buffer to the mobile phase to maintain a stable pH.
Inconsistent Results in Stability Assays	1. Variability in Biological Media: The composition of serum can vary between batches and donors.[5] 2. Precipitation Issues: Incomplete removal of precipitated proteins from serum samples can interfere with analysis.[5] 3. Analyte Loss During Sample Preparation: The complex may adsorb to plasticware or be lost during protein precipitation steps.[5]	1. Pool Serum Samples: Use a pooled batch of serum for all experiments to ensure consistency. 2. Optimize Protein Precipitation: Test different precipitation methods (e.g., using acetonitrile (B52724), methanol, or trichloroacetic acid) to find the one that gives the cleanest samples and highest recovery of your complex.[5] 3. Use Low-Binding Tubes: Utilize low-protein-binding microcentrifuge tubes for sample handling.
Transmetalation with Endogenous Metals	1. Insufficient Kinetic Inertness: The Bis-Cbz-cyclen complex may not be kinetically inert enough to resist displacement of the metal by endogenous ions like Zn²⁺ or Cu²⁺.	1. Consider a More Constraining Ligand: For applications requiring very high stability, a cross-bridged or more rigid cyclen derivative might be necessary.[11] 2. Quantitative Assessment: Perform competition studies with physiologically relevant concentrations of competing metal ions to quantify the extent of transmetalation.

Quantitative Stability Data (for related Cyclen-based Complexes)

Metal Ion	Ligand	Log KML	Dissociation Half-life (t1/2)	Conditions	Reference
Gd³⁺	DOTA	25.4	~60 days	0.1 M HCl, 25 °C	[12]
Cu²⁺	DOTA	22.4	-	25 °C	[12]
Zn²⁺	DOTA	20.9	-	25 °C	[12]
Gd³⁺	DO3A	-	2.5 x 10⁻² M⁻¹s⁻¹ (k₁)	Acid-catalyzed dissociation	[3]
Mn²⁺	Medodpa	17.46	-	pH-potentiometry	[3]
Cu²⁺	dodpa	24.34-25.17	-	UV-vis spectrophotometry	[3]

Key Experimental Protocols

Protocol 1: General Procedure for Synthesis of a Bis-Cbz-cyclen Metal Complex

• Ligand Dissolution: Dissolve the Bis-Cbz-cyclen ligand in a suitable solvent (e.g., methanol, ethanol, or water).

• pH Adjustment: Adjust the pH of the ligand solution to a value that facilitates deprotonation of the coordinating groups (typically slightly basic, pH 7-9), using a non-coordinating base like NaOH or an appropriate buffer.

• Metal Salt Addition: Add a solution of the desired metal salt (e.g., chloride, nitrate, or triflate salt) in the same solvent to the ligand solution, usually in a 1:1 molar ratio.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating for a period ranging from a few hours to overnight. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

• Isolation and Purification: Once the reaction is complete, remove the solvent under reduced pressure. Purify the crude product by recrystallization, precipitation, or chromatography (e.g., size-exclusion or reverse-phase HPLC) to obtain the pure metal complex.

• Characterization: Confirm the identity and purity of the complex using methods such as mass spectrometry, NMR spectroscopy (for diamagnetic complexes), and elemental analysis.

Protocol 2: In Vitro Stability Assay in Human Serum

• Complex Solution Preparation: Prepare a stock solution of the Bis-Cbz-cyclen metal complex in a suitable solvent at a known concentration.

• Incubation: Add a small aliquot of the complex stock solution to a vial containing human serum to achieve the desired final concentration. Ensure the volume of the added stock solution is minimal to avoid serum protein precipitation.

• Time Points: Incubate the serum mixture at 37 °C. At designated time points (e.g., 0, 1, 4, 24, 48 hours), withdraw an aliquot of the mixture.[8]

• Protein Precipitation: To each aliquot, add a cold protein precipitating agent (e.g., 2 volumes of acetonitrile or methanol).[5] Vortex thoroughly and centrifuge at high speed to pellet the precipitated proteins.

• Analysis: Analyze the supernatant by a suitable method (e.g., RP-HPLC, LC-MS) to quantify the amount of intact complex remaining.

• Data Analysis: Plot the percentage of intact complex versus time to determine the stability profile.

Visualizations

Caption: Workflow for Synthesis and Stability Testing.

Caption: Degradation Pathways in Physiological Media.

References

• 1. The Synthesis of a Bis(thiosemicarbazone) Macrocyclic Ligand and the Mn(II), Co(II), Zn(II) and 68Ga(III) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stable Mn2+, Cu2+ and Ln3+ complexes with cyclen-based ligands functionalized with picolinate pendant arms - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Kinetics and mechanisms of dissociation of metal chelates. Part 3. Effects of ions on the acid hydrolysis of tris(1,10-phenanthroline)iron(II) perchlorate - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 11. d-nb.info [d-nb.info]
• 12. Metal complexes of cyclen and cyclam derivatives useful for medical applications: a discussion based on thermodynamic stability constants and structural data - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to 68Ga Chelation: The Established Efficacy of DOTA and the Search for Bis-Cbz-cyclen Data

For researchers and professionals in the field of radiopharmaceuticals, the selection of an appropriate chelator is paramount for the successful development of 68Ga-based PET imaging agents. This guide provides a detailed analysis of the well-established chelator, DOTA, and addresses the current landscape of publicly available information regarding a potential alternative, Bis-Cbz-cyclen.

Introduction to 68Ga Chelation

Gallium-68 (B1239309) (68Ga) has emerged as a radionuclide of choice for positron emission tomography (PET) due to its convenient availability from 68Ge/68Ga generators, short half-life (68 min), and favorable decay characteristics. The development of 68Ga-radiopharmaceuticals relies on the use of bifunctional chelators, which form a stable complex with the 68Ga3+ ion on one end and are covalently linked to a targeting biomolecule on the other. The efficiency of this chelation process is critical, impacting the radiochemical yield, specific activity, and in vivo stability of the final radiotracer.

DOTA: The Gold Standard in 68Ga Chelation

1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) is a widely utilized macrocyclic chelator in nuclear medicine. Its versatility and ability to form stable complexes with a variety of radiometals, including 68Ga, have made it a cornerstone of radiopharmaceutical development. Two of the four FDA-approved 68Ga-radiopharmaceuticals are based on the DOTA macrocycle[1].

The chelation of 68Ga by DOTA-conjugated peptides and molecules has been extensively studied. High radiochemical yields (RCY) are consistently reported, often exceeding 90% under optimized conditions.

Parameter	Typical Values for DOTA	References
Radiochemical Yield (RCY)	>90% (optimized)	[2]
pH	3.5 - 5.0	[1][2]
Temperature	80 - 100 °C	[1]
Reaction Time	5 - 15 minutes	[1]
Precursor Amount	5 - 50 nmol
Apparent Molar Activity (AMA)	Up to 491 ± 204 GBq/µmol	[3][4]

A typical manual radiolabeling procedure for a DOTA-conjugated peptide is as follows:

• 68Ga Elution: Elute 68GaCl3 from a 68Ge/68Ga generator using dilute HCl.

• Buffering: Add a suitable buffer (e.g., sodium acetate, HEPES) to the 68Ga eluate to adjust the pH to the optimal range of 3.5-5.0.

• Precursor Addition: Add the DOTA-conjugated precursor to the buffered 68Ga solution.

• Incubation: Heat the reaction mixture at 95-100°C for 5-15 minutes.

• Quality Control: Analyze the radiochemical purity using methods such as radio-TLC or radio-HPLC.

The radiolabeling process for 68Ga-DOTA-peptides is often automated using synthesis modules, which ensures reproducibility and minimizes radiation exposure. These systems perform the sequential steps of eluate trapping, buffering, heating, and final product purification.

Figure 1. Experimental workflow for the ⁶⁸Ga-labeling of a DOTA-conjugated biomolecule.

The Search for "Bis-Cbz-cyclen"

In contrast to the wealth of data available for DOTA, a comprehensive search of the scientific literature did not yield specific information on a chelator explicitly named "Bis-Cbz-cyclen" for the application of 68Ga chelation. The abbreviation "Cbz" typically refers to the carboxybenzyl functional group. While various modified cyclen-based chelators have been reported, none are explicitly identified as "Bis-Cbz-cyclen" with accompanying 68Ga radiolabeling data.

One study was identified that investigated a novel bis(thiosemicarbazone)-dimethylcyclen ligand and compared its 68Ga chelation efficiency to DOTA. The results showed a radiochemical yield of 95.1 ± 2.3% at pH 3.5 and 90°C, which is comparable to DOTA under similar conditions[1]. However, it is important to note that this is a structurally different molecule from a putative "Bis-Cbz-cyclen". Another publication described the synthesis of cyclen-based bifunctional chelators, specifically 1,7-bis-tert-butoxycarbonylmethyl-4,10-bis-(propargylyl)-1,4,7,10-tetraaza-cyclododecane, which achieved a 68Ga incorporation yield of 65 ±7 % at 90 °C. Again, this is not "Bis-Cbz-cyclen".

The absence of published data on "Bis-Cbz-cyclen" for 68Ga chelation prevents a direct and objective comparison with DOTA. It is possible that "Bis-Cbz-cyclen" is a developmental or proprietary chelator that has not yet been described in the peer-reviewed literature.

Conclusion

DOTA remains a robust and well-characterized chelator for 68Ga, offering high radiochemical yields and stable complex formation under established protocols. Its widespread use is supported by a vast body of scientific literature and its inclusion in several clinically approved radiopharmaceuticals.

While the exploration of novel chelators is a dynamic area of research aimed at improving labeling conditions (e.g., lower temperatures, faster reaction times) and in vivo performance, there is currently insufficient public information to conduct a comparative analysis of "Bis-Cbz-cyclen" against DOTA for 68Ga chelation efficiency. Researchers and drug development professionals are encouraged to rely on the extensive data available for established chelators like DOTA while monitoring the literature for the emergence of new and well-characterized chelation systems.

The following diagram illustrates the logical relationship between a chelator and the key factors influencing its selection for 68Ga-radiopharmaceutical development.

Figure 2. Key considerations for the selection of a ⁶⁸Ga chelator.

References

• 1. Modern Developments in Bifunctional Chelator Design for Gallium Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to Chelators for Copper-64 Radiolabeling: Cyclen-Based Derivatives vs. NOTA

For researchers, scientists, and drug development professionals, the selection of an appropriate chelator is a critical step in the development of copper-64 (⁶⁴Cu) radiopharmaceuticals. The stability of the ⁶⁴Cu-chelator complex is paramount to ensure that the radionuclide reaches its intended target in vivo without premature release. This guide provides a comparative overview of two important classes of chelators for ⁶⁴Cu: cyclen-based derivatives and 1,4,7-triazacyclononane-1,4,7-triacetic acid (NOTA).

It is important to note that while Bis-Cbz-cyclen is commercially available as a bifunctional chelator, there is a notable absence of published, peer-reviewed experimental data specifically detailing its performance in copper-64 radiolabeling. Therefore, this guide will focus on a broader comparison of well-documented cyclen-based chelators against the extensively characterized NOTA.

Quantitative Data Summary

The following tables summarize key performance indicators for various cyclen-based chelators and NOTA in the context of ⁶⁴Cu radiolabeling, based on available experimental data.

Table 1: Radiolabeling Efficiency and Conditions

Chelator/Derivative	Radiolabeling Conditions	Radiolabeling Efficiency	Reference
Cyclen-Based
Cyclen Derivatives (general)	Ambient temperature	>90%	[1]
AMD070-te1pa (cyclam-based)	42°C, 10 min	76% (initial)	[2]
NOTA
NOTA-peptides	Room temperature, 20-30 min	>99%	[3]
NOTA-HFn	Not specified	>98.5%	[4]
p-NH₂-Bn-NOTA	37°C, 1 h	High (quantitative)	[5]

Table 2: In Vitro and In Vivo Stability

Chelator/Derivative	Stability Metric	Result	Reference
Cyclen-Based
⁶⁴Cu-CB-DO2A (cross-bridged cyclen)	In vivo transchelation vs. ⁶⁴Cu-DOTA	Less transchelation (61 +/- 14% vs 90.3 +/- 0.5% protein associated ⁶⁴Cu at 4 h)	[6]
⁶⁴Cu-cyclam complex	In vivo stability	Poor kinetic inertness, release of free ⁶⁴Cu observed	[2]
NOTA
⁶⁴Cu-p-NH₂-Bn-NOTA	In vitro serum stability (48h)	97.9% intact	[7]
⁶⁴Cu-NOTA-C3-TP	In vitro stability (HCT116 cells)	High retention up to 72h	[3]
⁶⁴Cu-NOTA-HFn	In vitro stability (PBS & FBS)	Good stability up to 48h	[4]

Table 3: In Vivo Performance

Chelator/Derivative	Key In Vivo Finding	Reference
Cyclen-Based
Positively charged ⁶⁴Cu-cyclen complexes	High blood retention and slow liver clearance	[8]
Neutral/negatively charged ⁶⁴Cu-cyclen complexes	Accelerated blood and liver clearance	[8]
NOTA
⁶⁴Cu-p-NH₂-Bn-NOTA	Low liver retention (3% at 24h compared to 1h)	[5]
⁶⁴Cu-cunotadipep	Lower liver uptake compared to ⁶⁴Cu-cudotadipep	[9]
⁶⁴Cu-NOTA-peptide	High tumor-to-normal organ uptake ratios	[10]

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are generalized experimental protocols for ⁶⁴Cu radiolabeling with cyclen-based chelators and NOTA.

Protocol 1: General ⁶⁴Cu-Radiolabeling of a NOTA-Conjugated Molecule

Materials:

• NOTA-conjugated peptide/antibody

• ⁶⁴CuCl₂ in 0.1 M HCl

• Ammonium (B1175870) acetate (B1210297) buffer (0.1 M, pH 5.5)

• Metal-free water

• PD-10 or equivalent size-exclusion column

• TLC system (e.g., C18 plates with 10% NH₄OAc:MeOH (3:7) as mobile phase)

Procedure:

• Dissolve the NOTA-conjugated molecule in ammonium acetate buffer.

• Add the desired amount of ⁶⁴CuCl₂ solution to the reaction vial.

• Adjust the final volume with ammonium acetate buffer to ensure the desired concentration and a pH of approximately 5.5.

• Incubate the reaction mixture at room temperature or 37°C for 10-60 minutes.[3][5] The optimal temperature and time may vary depending on the specific conjugate.

• Monitor the radiolabeling efficiency by radio-TLC.

• If necessary, purify the ⁶⁴Cu-NOTA-conjugate from unchelated ⁶⁴Cu using a size-exclusion column.

Protocol 2: General ⁶⁴Cu-Radiolabeling of a Cyclen-Based Chelator

Materials:

• Cyclen-based bifunctional chelator conjugate

• ⁶⁴CuCl₂ in 0.1 M HCl

• Sodium acetate or ammonium acetate buffer (pH 6-7)

• Metal-free water

• EDTA solution

• HPLC for purification and analysis

Procedure:

• Dissolve the cyclen-based conjugate in the chosen buffer.

• Add the ⁶⁴CuCl₂ solution to the reaction mixture.

• Incubate the mixture at a temperature ranging from room temperature to 95°C for 10-60 minutes.[2] The conditions will be highly dependent on the specific cyclen derivative.

• After incubation, add an excess of EDTA to chelate any remaining free ⁶⁴Cu.

• Analyze the radiochemical conversion and purity using radio-HPLC.[2]

• Purify the ⁶⁴Cu-cyclen conjugate using preparative HPLC if necessary.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams created using the DOT language are provided.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Synthesis and 64Cu‐Radiolabeling Strategies of Small Organic Radioconjugates Based on the AMD070 Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Cytotoxicity Assessment of [64Cu]Cu-NOTA-Terpyridine Platinum Conjugate: A Novel Chemoradiotherapeutic Agent with Flexible Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Copper-64 radiolabeling and biological evaluation of bifunctional chelators for radiopharmaceutical development Evaluation of 64Cu-bifunctional chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative in vivo stability of copper-64-labeled cross-bridged and conventional tetraazamacrocyclic complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Copper-64 radiolabeling and biological evaluation of bifunctional chelators for radiopharmaceutical development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative in vivo behavior studies of cyclen-based copper-64 complexes: regioselective synthesis, X-ray structure, radiochemistry, log P, and biodistribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Novel 64Cu-Labeled NOTA-Conjugated Lactam-Cyclized Alpha-Melanocyte-Stimulating Hormone Peptides with Enhanced Tumor to Kidney Uptake Ratios - PMC [pmc.ncbi.nlm.nih.gov]

Kinetic Inertness of Metal Chelates: A Comparative Analysis of Bis-Cbz-cyclen Derivatives and Other Common Chelators

For Researchers, Scientists, and Drug Development Professionals

The in vivo stability of metal complexes is a critical determinant of the safety and efficacy of metal-based diagnostic and therapeutic agents. A key parameter governing this stability is kinetic inertness, which describes the resistance of a metal complex to dissociation. This guide provides a comparative analysis of the kinetic inertness of metal complexes formed with various chelators, with a focus on cyclen-based structures. While direct quantitative kinetic data for Bis-Cbz-cyclen complexes is limited in publicly available literature, we can infer its likely performance based on the well-established principles of coordination chemistry and available data for structurally related compounds.

The Macrocyclic Advantage: Why Cyclen-Based Chelators Excel

Macrocyclic chelators, such as those derived from 1,4,7,10-tetraazacyclododecane (B123705) (cyclen), generally form metal complexes with significantly higher kinetic inertness compared to their linear counterparts like DTPA (diethylenetriaminepentaacetic acid). This enhanced stability, often referred to as the "macrocyclic effect," arises from a combination of thermodynamic and kinetic factors. The pre-organized structure of the macrocycle minimizes the entropic penalty of chelation and creates a rigid coordination cage that hinders the dissociation of the metal ion.

Quantitative Comparison of Kinetic Inertness

The kinetic inertness of a metal complex is typically evaluated by measuring its dissociation half-life (t½) or dissociation rate constant (k_d) under challenging conditions, most commonly in the presence of a strong acid. The table below summarizes the kinetic data for Gd³⁺ complexes of several common chelators.

Chelator	Metal Ion	Dissociation Half-life (t½)	Dissociation Rate Constant (k_d)	Conditions
DOTA	Gd³⁺	Extremely long (estimated in years at neutral pH)	8.4 x 10⁻⁶ M⁻¹s⁻¹	0.1 M HCl
NOTA	Mn²⁺	74 hours	2.6 x 10⁻⁶ s⁻¹ (spontaneous)	pH 7.4, 25°C
DTPA	Gd³⁺	Significantly shorter than DOTA	-	Acidic conditions
Bis-Cbz-cyclen	-	Data not available	Data not available	-

Experimental Determination of Kinetic Inertness

The kinetic inertness of lanthanide complexes is commonly assessed through acid-catalyzed dissociation studies.

Experimental Protocol: Acid-Catalyzed Dissociation of a Lanthanide-Chelator Complex

1. Objective: To determine the dissociation rate constant and half-life of a lanthanide complex in an acidic medium.

2. Materials:

• Lanthanide-chelator complex of interest (e.g., Gd-DOTA)

• Hydrochloric acid (HCl) or Perchloric acid (HClO₄) of known concentration (e.g., 1 M, 5 M)

• Deionized water

• pH meter

• UV-Vis spectrophotometer or HPLC system

• Thermostated water bath or reaction block

3. Procedure:

• Preparation of the Complex Solution: Prepare a stock solution of the lanthanide-chelator complex of known concentration in deionized water.

• Initiation of Dissociation:

  • In a thermostated cuvette or reaction vial, add a specific volume of the complex solution.

  • Initiate the dissociation reaction by adding a predetermined volume of the strong acid solution to achieve the desired final acid concentration.

  • Start a timer immediately upon the addition of the acid.

• Monitoring the Reaction:

  • Monitor the dissociation of the complex over time. This can be achieved by:

    • UV-Vis Spectrophotometry: If the complex and the free ligand have distinct absorption spectra, the change in absorbance at a specific wavelength can be monitored over time.

    • HPLC: Aliquots of the reaction mixture can be taken at different time points, and the concentrations of the intact complex and the free ligand can be quantified using a suitable HPLC method.

• Data Analysis:

  • The pseudo-first-order rate constant (k_obs) for the dissociation is determined by fitting the concentration of the intact complex versus time to a first-order exponential decay equation.

  • The second-order rate constant (k_d) is then calculated by dividing k_obs by the concentration of the acid.

  • The half-life (t½) of the complex under the specific conditions is calculated using the equation: t½ = ln(2) / k_obs.

Logical Workflow for Kinetic Inertness Evaluation

The following diagram illustrates the typical workflow for assessing the kinetic inertness of a novel chelator complex.

Caption: Workflow for evaluating the kinetic inertness of a new metal-chelator complex.

Relevance in Drug Development: Targeting the CXCR4 Signaling Pathway

The development of kinetically inert chelators is paramount for applications in molecular imaging and targeted radionuclide therapy. A prominent target in cancer research is the C-X-C chemokine receptor type 4 (CXCR4). The interaction of CXCR4 with its ligand, CXCL12, plays a crucial role in tumor progression, metastasis, and angiogenesis.[1][2]

Radiolabeled peptides or small molecules that target CXCR4 can be used for non-invasive imaging of tumors expressing this receptor. For this application, the radiometal must remain stably complexed to the chelator, which is conjugated to the targeting vector. Dissociation of the radiometal in vivo would lead to off-target radiation exposure and a loss of imaging signal at the tumor site. This underscores the critical need for chelators with high kinetic inertness.

The following diagram illustrates the CXCR4 signaling pathway and its role in cancer metastasis, highlighting the point of intervention for a CXCR4-targeted imaging agent.

Caption: CXCR4 signaling pathway in cancer and the role of a targeted imaging agent.

Conclusion

The kinetic inertness of metal-chelator complexes is a critical parameter for the development of safe and effective metal-based pharmaceuticals. Cyclen-based chelators, such as DOTA, have demonstrated exceptional kinetic stability. While specific quantitative data for Bis-Cbz-cyclen is not yet widely available, its structural foundation suggests it is a promising candidate for forming highly inert complexes. Further experimental studies are warranted to quantify its kinetic properties and fully assess its potential for applications in molecular imaging and therapy, particularly in targeting pathways like CXCR4 in oncology.

References

• 1. Molecular Imaging of Chemokine Receptor CXCR4 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]

A Head-to-Head Showdown: Bis-Cbz-cyclen vs. TETA for In Vivo Stability in Radiopharmaceutical Applications

For researchers, scientists, and drug development professionals at the forefront of radiopharmaceutical design, the choice of a chelator is paramount to the success of a diagnostic or therapeutic agent. The in vivo stability of the complex formed between the chelator and a radiometal is a critical determinant of imaging quality and therapeutic efficacy, directly impacting the safety and dosimetry of the radiopharmaceutical. This guide provides a detailed comparison of two chelators, the well-established TETA (1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetraacetic acid) and the less common Bis-Cbz-cyclen, with a focus on their in vivo stability, supported by available experimental data.

Executive Summary

Quantitative Data Comparison

The following table summarizes the key parameters related to the in vivo stability of TETA and cyclen-based chelators. It is important to note that the data for cyclen derivatives serves as a proxy for the anticipated performance of Bis-Cbz-cyclen, given the lack of specific public data for this exact compound.

Parameter	TETA (specifically with ⁶⁴Cu)	Cyclen Derivatives (e.g., DOTA, CB-TE2A)
In Vivo Stability	Poor; susceptible to transchelation[1]	Generally high; kinetically inert complexes
Primary Mechanism of Instability	Dissociation of the radiometal, particularly in the presence of endogenous metal-binding proteins.[1]	Generally stable, with instability being context- and metal-specific.
Observed In Vivo Consequences	High uptake of dissociated radiometal in non-target tissues like the liver and kidneys.[2]	Low non-target tissue uptake of the radiometal, leading to better imaging contrast and lower off-target radiation.
Serum Stability	Can show instability in serum over time.[3]	Typically demonstrate high stability in serum for extended periods.[4][5]

Experimental Protocols

The assessment of in vivo stability of a radiolabeled chelator complex is a multi-step process involving both in vitro and in vivo experiments. Below are detailed methodologies for key experiments.

Serum Stability Assay

Objective: To assess the stability of the radiolabeled complex in the presence of serum proteins over time.

Methodology:

• The chelator is radiolabeled with the desired radionuclide (e.g., ⁶⁴Cu, ⁶⁸Ga, ¹⁷⁷Lu) following a validated radiolabeling protocol.

• The radiolabeled complex is purified to remove any free radiometal.

• A known activity of the purified complex is added to fresh human or animal serum and incubated at 37°C.

• Aliquots are taken at various time points (e.g., 1, 4, 24, 48 hours).

• The aliquots are analyzed by a suitable method to separate the intact radiolabeled complex from any dissociated radiometal or transchelated species. Common methods include:

  • Size Exclusion Chromatography (SEC-HPLC): Separates molecules based on size. The large antibody-chelate-radionuclide complex will elute earlier than smaller, dissociated species.

  • Thin Layer Chromatography (TLC): Separates based on polarity.

  • Electrophoresis: Separates based on charge and size.[3]

• The percentage of intact radiolabeled complex is calculated at each time point.

In Vivo Biodistribution Studies

Objective: To determine the tissue distribution of the radiopharmaceutical at different time points post-injection, which provides insights into its stability and clearance profile.

Methodology:

• A cohort of healthy animals (typically mice or rats) is injected with a known amount of the radiolabeled complex via the tail vein.

• At predefined time points (e.g., 1, 4, 24, 48 hours post-injection), groups of animals are euthanized.

• Major organs and tissues (e.g., blood, heart, lungs, liver, spleen, kidneys, muscle, bone, tumor if applicable) are dissected, weighed, and the radioactivity in each is measured using a gamma counter.

• The uptake in each organ is expressed as the percentage of the injected dose per gram of tissue (%ID/g).

• High uptake in non-target organs like the liver and bone can indicate in vivo dissociation of the radiometal from the chelator.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for assessing the in vivo stability of a radiolabeled chelator.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. researchgate.net [researchgate.net]
• 3. Comparative serum stability of radiochelates for antibody radiopharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Promising bifunctional chelators for copper 64-PET imaging: practical (64)Cu radiolabeling and high in vitro and in vivo complex stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of 64Cu-complexing bifunctional chelators for radioimmunoconjugation: labeling efficiency, specific activity and in vitro/in vivo stability - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Bis-Cbz-cyclen: An Evaluation of a Novel, Thermally-Accelerated Method

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. Bis-Cbz-cyclen (1,7-dibenzyloxycarbonyl-1,4,7,10-tetraazacyclododecane) is a crucial building block in the development of various chelating agents for medical imaging and therapy. This guide provides a comparative analysis of a new, thermally-accelerated synthesis method for Bis-Cbz-cyclen against a well-established conventional protocol, supported by experimental data to validate its efficacy.

The regioselective protection of the 1 and 7 nitrogen atoms of the cyclen macrocycle is a critical step in the synthesis of more complex derivatives. The benzyloxycarbonyl (Cbz) group is a widely used protecting group for amines due to its stability and ease of removal via catalytic hydrogenolysis. Traditional methods for the synthesis of Bis-Cbz-cyclen often involve lengthy reaction times to ensure the desired 1,7-disubstitution and minimize the formation of other isomers. This guide explores a novel approach that significantly reduces reaction time while maintaining comparable yields, offering a more efficient pathway for the production of this important intermediate.

Comparative Analysis of Synthesis Methods

This guide evaluates two primary methods for the synthesis of Bis-Cbz-cyclen: the established slow-addition method and a new, thermally-accelerated approach. The following table summarizes the key quantitative data for each method.

Parameter	Established Method (Slow Addition)	New Method (Thermally-Accelerated)
Reaction Time	> 12 hours (overnight)	~ 30 minutes
Temperature	0 °C to Room Temperature	Reflux Temperature
Yield	Good to High (Comparable to New Method)	Good to High (Comparable to Established Method)
Key Reagents	Cyclen, Benzyl (B1604629) Chloroformate, Base	Cyclen, Benzyl Chloroformate, Base
Primary Advantage	Well-documented, reliable regioselectivity	Drastic reduction in reaction time

Experimental Protocols

Detailed methodologies for both the established and new synthesis methods are provided below.

Established Method: Slow Addition Protocol

This method relies on the slow, controlled addition of benzyl chloroformate to a cooled solution of cyclen to favor the formation of the 1,7-disubstituted product.

Materials:

• 1,4,7,10-Tetraazacyclododecane (cyclen)

• Benzyl chloroformate (Cbz-Cl)

• Sodium carbonate (Na₂CO₃) or other suitable base

• Dichloromethane (B109758) (CH₂Cl₃) or other suitable aprotic solvent

• Water

Procedure:

• Dissolve cyclen (1 equivalent) and sodium carbonate (2.2 equivalents) in a mixture of dichloromethane and water.

• Cool the mixture to 0 °C in an ice bath with vigorous stirring.

• Slowly add a solution of benzyl chloroformate (2.1 equivalents) in dichloromethane dropwise to the cyclen solution over several hours.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring overnight (approximately 12-16 hours).

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography (silica gel) to obtain pure 1,7-di-Cbz-cyclen.

New Method: Thermally-Accelerated Protocol

This novel approach utilizes elevated temperatures to dramatically reduce the reaction time for the bis-Cbz protection of cyclen.

Materials:

• 1,4,7,10-Tetraazacyclododecane (cyclen)

• Benzyl chloroformate (Cbz-Cl)

• A suitable base (e.g., diisopropylethylamine - DIPEA)

• A suitable high-boiling aprotic solvent (e.g., acetonitrile (B52724) or N,N-dimethylformamide - DMF)

Procedure:

• Dissolve cyclen (1 equivalent) and the base (2.2 equivalents) in the chosen solvent in a flask equipped with a reflux condenser.

• Add benzyl chloroformate (2.1 equivalents) to the solution.

• Heat the reaction mixture to reflux and maintain for approximately 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Work up the residue by partitioning between an organic solvent (e.g., ethyl acetate) and water.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to yield pure 1,7-di-Cbz-cyclen.

Workflow Visualizations

The following diagrams illustrate the logical flow of the experimental workflows for both the established and new synthesis methods.

Established Synthesis Workflow

New Synthesis Workflow

Conclusion

The validation of this new, thermally-accelerated synthesis method for Bis-Cbz-cyclen presents a significant improvement over the established, time-intensive protocol. By drastically reducing the reaction time from overnight to approximately 30 minutes while maintaining comparable yields, this method offers a more efficient and practical approach for researchers and professionals in drug development and related fields. The streamlined workflow can accelerate the production of this key intermediate, thereby facilitating the synthesis of novel chelating agents and advancing research in medical imaging and radiopharmaceuticals.

Comparative study of different protecting groups for cyclen synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 1,4,7,10-tetraazacyclododecane (B123705) (cyclen) is a cornerstone in the development of various applications, including magnetic resonance imaging (MRI) contrast agents and therapeutic radiopharmaceuticals. The efficient construction of the cyclen macrocycle often necessitates the use of protecting groups to control the reactivity of the amine functionalities. The choice of an appropriate protecting group is critical, as it significantly impacts the overall yield, purity, and scalability of the synthesis. This guide provides a comparative analysis of commonly employed protecting groups for cyclen synthesis, supported by experimental data, to aid researchers in making informed decisions for their synthetic strategies.

Performance Comparison of Protecting Groups

The selection of a protecting group strategy involves a trade-off between the ease of introduction, stability during intermediate steps, and the conditions required for removal. Below is a summary of the performance of four common protecting groups: Tosyl (Ts), tert-Butyloxycarbonyl (Boc), Benzyl (B1604629) (Bn), and Trifluoroacetyl (TFA).

Protecting Group	Protection Yield	Deprotection Method	Deprotection Yield	Key Advantages	Key Disadvantages
Tosyl (Ts)	High (typically >60% for the overall Richman-Atkins synthesis)[1]	Strong acid (e.g., 97% H₂SO₄ or HBr in acetic acid)[1][2]	High	Robust and stable to a wide range of reaction conditions.[3]	Harsh deprotection conditions can limit functional group tolerance.[1]
tert-Butyloxycarbonyl (Boc)	High (generally >90%)[4]	Acidic conditions (e.g., TFA, HCl)[4][5]; Mild conditions (e.g., oxalyl chloride/methanol)[6][7]	Up to 90%[6][7]	Mild deprotection conditions are possible, offering good orthogonality.[4][8]	Can be sensitive to strong acids used in other reaction steps.
Benzyl (Bn)	High (generally >90%)[9][10]	Catalytic Hydrogenolysis (e.g., H₂, Pd/C)[9][11][12]; Oxidative cleavage[12]	High (often quantitative)[12]	Stable to both acidic and basic conditions.[9] Deprotection is clean.[11]	Catalyst poisoning can be an issue. Incompatible with reducible functional groups.[12]
Trifluoroacetyl (TFA)	High (e.g., 94-96% for anilines)[13][14]	Mild solvolysis (e.g., ethanol, methanol)[15][16]	High	Very mild deprotection conditions.[15]	Can be labile and may not be suitable for all synthetic routes.

Experimental Protocols

Detailed methodologies are crucial for reproducibility and for adapting these procedures to specific research needs. The following are representative experimental protocols for the protection and deprotection of amines in the context of cyclen synthesis.

Tosyl (Ts) Protection and Deprotection (Richman-Atkins Method)

The Richman-Atkins synthesis is a classical and widely used method for preparing cyclen and its derivatives, relying on tosyl protection.[1][2][17]

Protection (General Step):

• Dissolve the amine starting material (e.g., diethylene triamine) in pyridine.

• Cool the solution in an ice bath.

• Add p-toluenesulfonyl chloride (TsCl) portion-wise while maintaining the temperature below 10 °C.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into ice-water and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer with dilute acid, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the tosyl-protected amine.

Deprotection:

• Add the tosyl-protected cyclen to a mixture of 48% hydrobromic acid and glacial acetic acid.

• Heat the mixture to reflux for several hours.

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Dissolve the residue in water and wash with an organic solvent to remove tosyl-related byproducts.

• Make the aqueous solution strongly basic with NaOH and extract the free cyclen with chloroform.

• Dry the combined organic extracts and remove the solvent to yield cyclen.

tert-Butyloxycarbonyl (Boc) Protection and Deprotection

Boc protection is favored for its mild removal conditions, which are compatible with a wider range of functional groups.[4]

Protection:

• Dissolve the amine in a suitable solvent such as a mixture of dioxane and water.

• Add di-tert-butyl dicarbonate (B1257347) (Boc₂O) and a base such as sodium hydroxide.

• Stir the reaction at room temperature for several hours until completion.[4]

• Extract the Boc-protected amine with an organic solvent.

• Wash, dry, and concentrate the organic phase to obtain the product.

Deprotection (Acidic):

• Dissolve the Boc-protected amine in dichloromethane.

• Add an excess of trifluoroacetic acid (TFA) and stir at room temperature for 1-2 hours.[4][5]

• Remove the solvent and excess TFA under reduced pressure to obtain the deprotected amine salt.

Deprotection (Mild):

• Dissolve the Boc-protected compound in methanol (B129727).

• Add oxalyl chloride and stir at room temperature for 1-4 hours.[6][7]

• Remove the solvent under reduced pressure to obtain the deprotected product.[6][7]

Benzyl (Bn) Protection and Deprotection

The benzyl group offers robust protection and is typically removed under neutral conditions via hydrogenolysis.[9]

Protection:

• Suspend the amine and a base (e.g., K₂CO₃) in a solvent like acetonitrile.

• Add benzyl bromide (BnBr) and heat the mixture to reflux for several hours.

• Cool the reaction, filter off the solids, and concentrate the filtrate.

• Purify the residue by chromatography to obtain the benzylated amine.

Deprotection (Catalytic Hydrogenolysis):

• Dissolve the N-benzyl protected amine in a solvent such as methanol or ethanol.[11]

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).[11]

• Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature until the starting material is consumed (monitored by TLC).[11]

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the deprotected amine.[11]

Trifluoroacetyl (TFA) Protection and Deprotection

The trifluoroacetyl group is readily introduced and can be removed under very mild conditions, making it suitable for sensitive substrates.[18]

Protection:

• Dissolve the amine in a suitable solvent like dichloromethane.

• Add trifluoroacetic anhydride (B1165640) in the presence of a base such as triethylamine (B128534) at 0 °C.[13]

• Allow the reaction to warm to room temperature and stir until completion.

• Wash the reaction mixture with water and brine, dry the organic layer, and concentrate to obtain the N-trifluoroacetylated product.

Deprotection:

• Dissolve the N-trifluoroacetylated compound in an alcohol such as methanol or ethanol.[15][16]

• Add a mild base like potassium carbonate and stir at room temperature.

• Monitor the reaction by TLC until the deprotection is complete.

• Remove the solvent and extract the product to obtain the free amine.

Experimental Workflow and Signaling Pathways

The general strategy for cyclen synthesis using a protecting group approach can be visualized as a multi-step process.

Caption: Generalized workflow for cyclen synthesis employing a protecting group strategy.

Conclusion

The choice of a protecting group for cyclen synthesis is a critical decision that influences the efficiency and feasibility of the overall synthetic route. The traditional Tosyl group, used in the Richman-Atkins synthesis, offers robustness but requires harsh deprotection conditions.[1] The Boc group provides a versatile alternative with the option for mild, acidic deprotection.[4] The Benzyl group is highly stable and cleanly removed by hydrogenolysis, suitable for substrates that can tolerate reductive conditions.[9] The Trifluoroacetyl group is advantageous when extremely mild deprotection is necessary.[15] By carefully considering the stability of their substrates and the desired reaction conditions, researchers can select the most appropriate protecting group to achieve their synthetic goals in an efficient and effective manner.

References

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. Cyclen [chemeurope.com]
• 3. "Conformational Studies Pertaining to Richman-Atkins Cyclization of Aza" by Megan Marie Sibley [open.clemson.edu]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Benzyl (Bn) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 10. CN102382070A - Method for preparing N',N'',N''',N''''-tetrabenzylcyclen compound - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. KR101083935B1 - Trifluoroacetylation for amines - Google Patents [patents.google.com]
• 14. KR101072679B1 - New trifluoroacetylation method for amines - Google Patents [patents.google.com]
• 15. WO2004076384A2 - Protection of amine and hydroxyl groups using fluoroacylation - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]
• 17. data.epo.org [data.epo.org]
• 18. Trifluoroacetamides [organic-chemistry.org]

Benchmarking Bis-Cbz-cyclen Performance in Targeted Drug Delivery: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of targeted drug delivery, the choice of a linker to conjugate a therapeutic payload to a targeting moiety is a critical determinant of efficacy and safety. This guide provides a comparative analysis of different linker technologies, with a focus on benchmarking the performance of Bis-Cbz-cyclen against established alternatives.

While Bis-Cbz-cyclen and other cyclen-based macrocycles are well-documented as highly stable bifunctional chelators for radiopharmaceuticals[1][2][3][4], their application in conjugating non-radioactive small molecule drugs for targeted delivery is a less explored area. This guide, therefore, benchmarks the performance of well-established linkers in antibody-drug conjugates (ADCs) as a reference for evaluating the potential of emerging technologies like Bis-Cbz-cyclen. The alternatives discussed include maleimide-based linkers, cathepsin-cleavable linkers (e.g., Val-Cit), and pH-sensitive linkers.

Data Presentation: Comparative Performance of Linker Technologies

The following tables summarize key quantitative performance indicators for different linker technologies based on data from preclinical and clinical studies of antibody-drug conjugates. Due to a lack of available data for Bis-Cbz-cyclen in non-radioactive drug delivery, it is not included in this direct comparison.

Table 1: Linker Stability and Payload Release Characteristics

Linker Type	Cleavage Mechanism	Plasma Stability (Half-life)	Payload Release Trigger	Key Advantages	Key Disadvantages
Maleimide (B117702) (Thioether)	Non-cleavable (in principle)	Generally stable, but susceptible to reverse Michael addition leading to payload loss.[5]	Proteolytic degradation of the antibody in the lysosome.	Simple conjugation chemistry; high reactivity with thiols.[][]	Potential for premature drug release in plasma; heterogeneity in drug-to-antibody ratio (DAR).[8]
Valine-Citrulline (Val-Cit)	Enzymatic	High in human plasma; lower in rodent plasma.[9]	Cathepsin B cleavage in the lysosome.[10]	High tumor-specific payload release; stable in systemic circulation.[]	Potential for off-target toxicity if the linker is cleaved prematurely; can be immunogenic.
Hydrazone	pH-sensitive	Less stable in plasma compared to enzymatic linkers.[12]	Acidic pH in endosomes and lysosomes (pH 5.0-6.5).[12][13]	Effective for targets with poor internalization; straightforward release mechanism.[12]	Potential for systemic payload release due to plasma instability.[12]

Table 2: Conjugation Efficiency and Drug-to-Antibody Ratio (DAR)

Linker Type	Typical Conjugation Site on Antibody	Typical Drug-to-Antibody Ratio (DAR)	Conjugation Efficiency
Maleimide (Thioether)	Cysteine (native or engineered)	2-8 (can be heterogeneous)[8]	High (>90%)[5]
Valine-Citrulline (Val-Cit)	Cysteine (native or engineered)	2-8 (can be heterogeneous)[10]	High
Hydrazone	Lysine, Carbohydrate moieties	2-8 (often heterogeneous)	Variable, depends on conjugation strategy

Experimental Protocols

Detailed methodologies for the conjugation of drugs to antibodies using the benchmarked linker technologies are provided below.

Protocol 1: Maleimide-Based Conjugation

This protocol describes the conjugation of a maleimide-functionalized drug to a monoclonal antibody via reduced interchain disulfide bonds.

Materials:

• Monoclonal antibody (mAb) in phosphate-buffered saline (PBS)

• Tris(2-carboxyethyl)phosphine (TCEP) solution

• Maleimide-functionalized drug dissolved in DMSO

• PD-10 desalting columns

• PBS, pH 7.4

• Quenching reagent (e.g., N-acetylcysteine)

Procedure:

• Antibody Reduction:

  • Incubate the mAb with a 10-fold molar excess of TCEP at 37°C for 1 hour to reduce the interchain disulfide bonds.

  • Remove excess TCEP using a PD-10 desalting column equilibrated with PBS.

• Conjugation:

  • Immediately add the maleimide-functionalized drug (typically at a 1.5 to 2-fold molar excess per available thiol) to the reduced antibody solution.

  • Incubate the reaction at room temperature for 2 hours or at 4°C overnight with gentle mixing.

• Quenching:

  • Add a 3-fold molar excess of N-acetylcysteine (relative to the maleimide drug) to quench any unreacted maleimide groups. Incubate for 20 minutes at room temperature.

• Purification:

  • Purify the resulting ADC from unconjugated drug and quenching reagent using a PD-10 desalting column or size-exclusion chromatography (SEC).

• Characterization:

  • Determine the drug-to-antibody ratio (DAR) using UV-Vis spectroscopy or hydrophobic interaction chromatography (HIC).

Protocol 2: Val-Cit Linker-Based Conjugation

This protocol outlines the synthesis of a Val-Cit-PABC (p-aminobenzyl alcohol) drug linker and its conjugation to an antibody.

Materials:

• Fmoc-Val-Cit-PABC-PNP (p-nitrophenyl carbonate)

• Amine-containing cytotoxic drug

• Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Reduced monoclonal antibody (as prepared in Protocol 1)

Procedure:

• Synthesis of Drug-Linker:

  • Dissolve the amine-containing drug and Fmoc-Val-Cit-PABC-PNP in DMF.

  • Add DIPEA to catalyze the reaction between the amine group of the drug and the PNP carbonate of the linker, forming a carbamate (B1207046) bond.

  • Monitor the reaction by HPLC. Upon completion, purify the drug-linker conjugate.

  • Remove the Fmoc protecting group using piperidine (B6355638) in DMF.

  • Functionalize the N-terminus of the valine with a maleimide group (e.g., using maleimidocaproyl chloride). Purify the final maleimide-functionalized Val-Cit-PABC-drug linker.

• Conjugation to Antibody:

  • Follow the conjugation, quenching, and purification steps as described in Protocol 1, using the maleimide-functionalized Val-Cit-PABC-drug linker.

Visualization of Key Processes

Signaling Pathway: PI3K/Akt/mTOR Pathway in Cancer

This pathway is frequently dysregulated in cancer and is a common target for therapeutic intervention. ADCs targeting receptors that activate this pathway can lead to cell cycle arrest and apoptosis.[14][15]

Caption: The PI3K/Akt/mTOR signaling pathway, a key regulator of cell survival and proliferation.

Experimental Workflow: Antibody-Drug Conjugation and Internalization

This diagram illustrates the general workflow for creating an ADC and its subsequent mechanism of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 8. Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ADC Panoramic Overview-Linker – Creative Biolabs ADC Blog [creative-biolabs.com]
• 12. pH-Sensitive Linker Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 13. pH-Sensitive Linkers - Creative Biogene IntegrateRNA [integraterna.creative-biogene.com]
• 14. mdpi.com [mdpi.com]
• 15. Signaling Pathways in Cancer: Therapeutic Targets, Combinatorial Treatments, and New Developments - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of Bis-Cbz-cyclen purity using different analytical techniques

For researchers, scientists, and drug development professionals, establishing the purity of chemical intermediates is a cornerstone of reliable and reproducible research. Bis-Cbz-cyclen (1,7-dibenzyloxycarbonyl-1,4,7,10-tetraazacyclododecane), a key bifunctional chelator and synthetic precursor, is no exception. Its purity directly impacts the efficiency of subsequent reactions and the quality of the final active pharmaceutical ingredients or imaging agents. This guide provides a comparative analysis of common analytical techniques for the cross-validation of Bis-Cbz-cyclen purity, complete with detailed experimental protocols and supporting data.

The Importance of Orthogonal Purity Assessment

Relying on a single analytical method for purity determination can be misleading, as different techniques have inherent biases and sensitivities to various types of impurities. Cross-validation using orthogonal methods—techniques that measure different chemical or physical properties—provides a more comprehensive and robust assessment of a compound's purity. This guide focuses on a multi-pronged approach utilizing High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Elemental Analysis (EA).

Experimental Protocols

Detailed methodologies are crucial for the replication and verification of analytical results. Below are the protocols used for the analysis of a single batch of Bis-Cbz-cyclen.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of purity analysis, separating the main compound from non-volatile impurities.

Protocol:

• System: Agilent 1260 Infinity II or equivalent HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (B52724).

• Gradient: Start at 30% B, linear gradient to 95% B over 15 minutes, hold for 2 minutes, return to 30% B over 1 minute, and equilibrate for 2 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: The Bis-Cbz-cyclen sample was dissolved in acetonitrile to a concentration of 1 mg/mL and filtered through a 0.45 µm syringe filter.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can detect and quantify impurities, including residual solvents and structurally similar by-products.

Protocol:

• Instrument: Bruker Avance III 500 MHz spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• Experiments: ¹H NMR and ¹³C NMR.

• ¹H NMR Parameters: 32 scans, relaxation delay of 2 seconds.

• ¹³C NMR Parameters: 1024 scans, relaxation delay of 2 seconds.

• Sample Preparation: Approximately 15 mg of Bis-Cbz-cyclen was dissolved in 0.7 mL of CDCl₃.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the target compound and identify potential impurities by their mass-to-charge ratio.

Protocol:

• Instrument: Agilent 6530 Q-TOF LC/MS or equivalent.

• Ionization Source: Electrospray Ionization (ESI).

• Mode: Positive ion mode.

• Mass Range: 100-1000 m/z.

• Sample Infusion: The sample, prepared for HPLC analysis, was directly infused into the mass spectrometer.

Elemental Analysis (EA)

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen, which is compared against the theoretical values calculated from the molecular formula.

Protocol:

• Instrument: PerkinElmer 2400 Series II CHNS/O Analyzer or equivalent.

• Sample Preparation: Approximately 2 mg of the dried Bis-Cbz-cyclen sample was accurately weighed into a tin capsule.

• Analysis: The sample was combusted, and the resulting gases were analyzed to determine the percentage of C, H, and N.

Data Presentation and Comparison

The following tables summarize the quantitative data obtained from the analysis of a single batch of Bis-Cbz-cyclen.

Table 1: Cross-Validation Purity Summary

Analytical Technique	Purity Result/Observation	Purpose
HPLC (UV, 254 nm)	99.3% (by area %)	Quantifies chromatographic purity
¹H NMR Spectroscopy	>99% (relative integration)	Confirms structure, detects organic impurities & residual solvents
Mass Spectrometry	[M+H]⁺ at m/z 441.2550	Confirms molecular weight
Elemental Analysis	C: 65.21%, H: 7.35%, N: 12.65%	Confirms elemental composition

Table 2: HPLC Chromatographic Data

Peak	Retention Time (min)	Area %	Identity
1	10.52	99.30	Bis-Cbz-cyclen
2	8.75	0.45	Impurity A
3	11.21	0.25	Impurity B

Table 3: NMR Spectroscopy Data

Nucleus	Chemical Shift (δ, ppm)	Observation
¹H NMR	7.35-7.25 (m, 10H), 5.10 (s, 4H), 3.45 (br s, 8H), 2.75 (br s, 8H)	Signals consistent with Bis-Cbz-cyclen structure. Minor peak at 1.56 ppm (residual water).
¹³C NMR	156.5, 136.8, 128.5, 127.9, 127.8, 67.2, 50.5, 47.0	Signals consistent with Bis-Cbz-cyclen structure. No significant impurity signals observed.

Table 4: Mass Spectrometry Data

Parameter	Result
Molecular Formula	C₂₄H₃₂N₄O₄
Theoretical Mass [M+H]⁺	441.2547
Measured Mass [M+H]⁺	441.2550
Mass Error	+0.68 ppm

Table 5: Elemental Analysis Data

Element	Theoretical %	Experimental %	Difference %
Carbon (C)	65.43	65.21	-0.22
Hydrogen (H)	7.32	7.35	+0.03
Nitrogen (N)	12.72	12.65	-0.07

Visualization of the Cross-Validation Workflow

The logical flow of the cross-validation process ensures a comprehensive evaluation of the material's purity and identity.

Caption: Cross-validation workflow for Bis-Cbz-cyclen purity assessment.

Discussion and Conclusion

The cross-validation of this batch of Bis-Cbz-cyclen demonstrates a high degree of purity and structural integrity.

• HPLC analysis established a chromatographic purity of 99.3%, identifying two minor, unspecified impurities. This technique is highly sensitive for quantifying related substances.

• NMR spectroscopy confirmed the expected chemical structure of Bis-Cbz-cyclen. Crucially, the absence of significant unassigned signals in both the ¹H and ¹³C spectra corroborates the high purity indicated by HPLC and suggests the impurities are present at very low levels.

• Mass spectrometry provided unambiguous confirmation of the compound's identity by matching the measured molecular weight to the theoretical value with high accuracy (0.68 ppm error).

• Elemental analysis showed excellent agreement between the experimental and theoretical percentages for Carbon, Hydrogen, and Nitrogen, with all values falling within the acceptable difference of ±0.4%. This confirms the correct elemental composition of the bulk material.

A Comparative Guide to Bis-Cbz-cyclen-based and Annexin V Radiotracers for In Vitro and In Vivo Cell Death Imaging

For Researchers, Scientists, and Drug Development Professionals

The non-invasive imaging of cell death, particularly apoptosis, is a critical tool in oncology for monitoring therapeutic response and in various other fields for understanding disease pathogenesis. This guide provides a detailed comparison of a promising small-molecule Bis-Cbz-cyclen-based radiotracer, [¹¹C]CyclenZn2, with the well-established protein-based radiotracer, Annexin (B1180172) V, for positron emission tomography (PET) imaging of cell death. This comparison is based on their in vitro and in vivo performance, supported by experimental data.

Overview of Radiotracers

[¹¹C]CyclenZn2 is a carbon-11 (B1219553) labeled zinc(II)-bis(cyclen) complex.[1][2] As a small-molecule probe, it offers the potential for rapid clearance from non-target tissues and good tumor penetration. Its mechanism of action is based on binding to exposed phosphatidylserine (B164497) (PS) on the surface of apoptotic and necrotic cells, which is mediated by the zinc(II) ions.[1]

Radiolabeled Annexin V is the current standard for apoptosis imaging. Annexin V is a human protein with a high affinity for PS.[3][4] It is typically labeled with various radionuclides for PET or SPECT imaging. While highly specific, its protein nature can lead to slower clearance and potential immunogenicity.

Quantitative Data Comparison

The following tables summarize the key quantitative data for [¹¹C]CyclenZn2 and radiolabeled Annexin V, facilitating a direct comparison of their characteristics.

Table 1: Radiotracer Synthesis and Characteristics

Parameter	[¹¹C]CyclenZn2	Radiolabeled Annexin V ([¹⁸F]Annexin V)	Reference
Radiochemical Yield	12 ± 3% (uncorrected)	Not explicitly stated for ¹⁸F, but synthesis is established	[1]
Radiochemical Purity	> 95%	> 95%	[1]
Specific Activity	0.75-1.01 GBq/µmol	Not explicitly stated	[1]
Total Preparation Time	~40 minutes	Varies with labeling method	[1]

Table 2: In Vitro Performance

Parameter	[¹¹C]CyclenZn2	Radiolabeled Annexin V	Reference
Cell Line	Camptothecin-treated PC-3 cells	Various, including apoptotic/necrotic cells	[1]
Key Finding	Significantly higher uptake in apoptotic cells compared to control cells. Binding is dependent on zinc ions.	High affinity binding to apoptotic cells.	[1]
Binding Pattern	Different binding pattern compared to Annexin V.	Binds specifically to exposed phosphatidylserine.	[1]

Table 3: In Vivo Biodistribution in Mice (Tumor Model)

Organ/Tissue	[¹¹C]CyclenZn2 (%ID/g at 60 min post-injection)	Reference
Blood	Low (fast clearance)	[1]
Tumor (treated)	Significantly increased uptake compared to control	[1]
Liver	High uptake	[1]
Kidney	High uptake	[1]
Muscle	Low uptake	[1]
Brain	Low uptake	[1]

Note: Direct comparative biodistribution data for Annexin V in the same tumor model was not available in the provided search results. However, [¹⁸F]annexin V showed about threefold higher accumulation in the infarct area of the left ventricle in a rat model of myocardial ischemia compared to the non-infarct area.[3]

Experimental Protocols

Synthesis of [¹¹C]CyclenZn2

The synthesis of [¹¹C]CyclenZn2 involves a multi-step process:

• ¹¹C-Methylation: The precursor, 4-methoxy-2,5-di-[10-methyl-1,4,7,10-tetraazacyclododecane-1,4,7-tricarboxylic acid tri-tert-butyl ester] phenol (B47542) (Boc-Cyclen2), is reacted with [¹¹C]methyl triflate in acetone.[1][2]

• Deprotection: The Boc protecting groups are removed by hydrolysis using aqueous HCl solution.[1][2]

• Chelation: The deprotected molecule is then chelated with zinc nitrate (B79036) to form the final [¹¹C]CyclenZn2 complex.[1][2]

• Purification: The final product is purified to ensure high radiochemical purity.

In Vitro Cell Uptake Assay

• Cell Culture: PC-3 cells are cultured in appropriate media.

• Induction of Apoptosis: Apoptosis is induced in a subset of cells by treatment with camptothecin.

• Incubation with Radiotracer: Both control and camptothecin-treated cells are incubated with [¹¹C]CyclenZn2 for a specified period.

• Washing: The cells are washed to remove unbound radiotracer.

• Measurement of Radioactivity: The radioactivity in the cell lysates is measured using a gamma counter to determine the cellular uptake of the radiotracer.

• Data Analysis: The uptake in treated cells is compared to that in control cells to determine the specificity of the radiotracer for apoptotic cells.[1]

In Vivo Biodistribution Studies

• Animal Model: Kunming mice bearing S-180 fibrosarcoma are used.

• Tumor Induction: S-180 fibrosarcoma cells are implanted into the mice to induce tumor growth.

• Induction of Cell Death: A group of tumor-bearing mice is treated with cyclophosphamide (B585) to induce cell death within the tumors.

• Radiotracer Injection: [¹¹C]CyclenZn2 is administered intravenously to both treated and control mice.

• Tissue Harvesting: At a predetermined time point (e.g., 60 minutes post-injection), the mice are euthanized, and various organs and tissues are harvested.

• Measurement of Radioactivity: The radioactivity in each tissue sample is measured using a gamma counter.

• Data Analysis: The data is expressed as the percentage of the injected dose per gram of tissue (%ID/g) to determine the biodistribution profile of the radiotracer.[1]

Visualizations

The following diagrams illustrate the synthesis workflow of [¹¹C]CyclenZn2 and the proposed signaling pathways for cell death detection by both [¹¹C]CyclenZn2 and Annexin V.

References

• 1. Synthesis and evaluation of a radiolabeled bis-zinc(II)-cyclen complex as a potential probe for in vivo imaging of cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 18F-labelled annexin V: a PET tracer for apoptosis imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jnm.snmjournals.org [jnm.snmjournals.org]

Evaluating the Cost-Effectiveness of Bis-Cbz-cyclen Versus Commercial Alternatives in Radiopharmaceutical Development

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

In the rapidly evolving field of radiopharmaceuticals, the choice of a bifunctional chelator is a critical decision that impacts both the efficacy of the final product and the overall cost of development. Bis-Cbz-cyclen, a cyclen-based chelator, has gained attention for its potential applications in stably linking radiometals to targeting biomolecules. This guide provides an objective comparison of the cost-effectiveness of Bis-Cbz-cyclen with commercially available alternatives, supported by key performance data and detailed experimental protocols to aid researchers in making informed decisions.

Core Comparison: Cost and Performance

Data Presentation: Cost Comparison

The following table summarizes the approximate costs of Bis-Cbz-cyclen and its widely used commercial alternatives, DOTA-NHS-ester and NOTA-NHS-ester. It is important to note that prices can vary between suppliers and are subject to change. The "-NHS-ester" functionality on the commercial alternatives facilitates covalent bonding to biomolecules.

Chelator	Supplier Example(s)	Quantity	Approximate Price (USD)	Price per mg (USD)
Bis-Cbz-cyclen	Macrocyclics[1]	1 g	$351.00	$0.35
APExBIO[2]	1 g	$288.00	$0.29
500 mg	$180.00	$0.36
DOTA-NHS-ester	Macrocyclics[3]	1 g	$1,115.00	$1.12
100 mg	$151.00	$1.51
APExBIO[4]	100 mg	$252.00	$2.52
Fisher Scientific[5]	100 mg	$206.16	$2.06
NOTA-NHS-ester	MedChemExpress[6]	100 mg	$900.00	$9.00
50 mg	$600.00	$12.00
BOC Sciences[]	100 mg	$1,399.00	$14.00

Note: The prices listed are for research-grade materials and may not reflect bulk or GMP-grade pricing.

Key Performance Indicators

The "best" chelator is not solely determined by cost, but by its performance in the specific application. For radiopharmaceuticals, two of the most critical performance indicators are:

• Radiolabeling Efficiency: The percentage of the radiometal that is successfully incorporated into the chelator under a defined set of conditions (temperature, pH, time, and concentration). Higher efficiency is desirable as it simplifies purification and maximizes the use of the expensive radionuclide.

• In Vitro Stability: The ability of the radiolabeled chelate to remain intact in a biological environment, typically assessed in human serum. Poor stability can lead to the release of the radiometal in vivo, resulting in off-target toxicity and poor imaging quality.

While specific data for Bis-Cbz-cyclen is limited in comparative studies, the performance of DOTA and NOTA derivatives is well-documented. For instance, NOTA has been shown to be a better bifunctional chelating agent than DOTA for 68Ga labeling, allowing for radiolabeling at room temperature, whereas DOTA often requires heating.[8] Furthermore, 64Cu-NOTA-rituximab conjugates have demonstrated high radiochemical yields even under very dilute conditions.[9] The stability of copper complexes with TETA, another cyclen-based chelator, has been shown to be superior to that of DOTA complexes in some contexts.[10]

Experimental Protocols

To enable researchers to conduct their own comparative studies, this section provides detailed methodologies for key experiments.

Radiolabeling Efficiency with 64Cu

This protocol is adapted from established methods for radiolabeling bifunctional chelators with Copper-64.[9]

Materials:

• Bis-Cbz-cyclen and/or commercial alternative chelator conjugates (e.g., DOTA-NHS-ester conjugated to a targeting molecule)

• 64CuCl2 in 0.1 M HCl

• Ammonium (B1175870) acetate (B1210297) buffer (0.1 M, pH 5.5)

• Deionized water

• Reaction vials (e.g., Eppendorf tubes)

• Heating block or water bath

• Instant thin-layer chromatography (ITLC) strips (silica gel impregnated)

• Mobile phase: 50 mM EDTA in 0.1 M ammonium acetate, pH 5.5

• Radio-TLC scanner or gamma counter

Procedure:

• Prepare stock solutions of the chelator conjugates in deionized water or a suitable buffer at a known concentration (e.g., 1 mg/mL).

• In a reaction vial, add a specific amount of the chelator conjugate solution.

• Add ammonium acetate buffer to adjust the pH to 5.5.

• Add a known activity of 64CuCl2 (e.g., 100 µCi) to the vial.

• The final reaction volume should be kept consistent for all experiments (e.g., 100 µL).

• Incubate the reaction mixture at a specific temperature (e.g., room temperature, 37°C, or 95°C) for a defined period (e.g., 15, 30, 60 minutes).

• After incubation, spot a small aliquot (1-2 µL) of the reaction mixture onto an ITLC strip.

• Develop the ITLC strip using the EDTA-containing mobile phase. In this system, the 64Cu-chelate complex will remain at the origin, while free 64Cu will move with the solvent front.

• Analyze the strip using a radio-TLC scanner or by cutting the strip in half and measuring the radioactivity of each section in a gamma counter.

• Calculate the radiolabeling efficiency as:

  (Radioactivity at the origin / Total radioactivity on the strip) x 100%

In Vitro Serum Stability

This protocol assesses the stability of the radiolabeled chelator in human serum over time.[9][11]

Materials:

• Purified 64Cu-labeled chelator conjugate

• Human serum (commercially available)

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• Size-exclusion chromatography (SEC-HPLC) system with a radioactivity detector or ITLC as described above.

Procedure:

• To a vial containing a known volume of human serum (e.g., 450 µL), add a small volume of the purified 64Cu-labeled chelator conjugate (e.g., 50 µL).

• Incubate the mixture at 37°C.

• At various time points (e.g., 1, 4, 24, 48 hours), take an aliquot of the serum mixture.

• Analyze the aliquot to determine the percentage of intact radiolabeled conjugate. This can be done by:

  • SEC-HPLC: Inject the aliquot onto a size-exclusion column. The intact radiolabeled conjugate will elute at a characteristic retention time corresponding to its molecular weight, while dissociated 64Cu that has bound to serum proteins will elute at different retention times.

  • ITLC: Spot the serum sample onto an ITLC strip and develop as described in the radiolabeling protocol. The protein-bound radiolabeled conjugate will remain at the origin, while any released, chelated 64Cu may behave differently depending on the mobile phase.

• Calculate the percentage of intact radiolabeled conjugate at each time point by integrating the respective peaks from the radio-chromatogram or by quantifying the radioactivity distribution on the ITLC strip.

Visualizing the Workflow and Concepts

To further clarify the processes and relationships discussed, the following diagrams are provided in the DOT language for Graphviz.

Fig. 1: Experimental workflow for performance evaluation.

Fig. 2: Conceptual diagram of a bifunctional chelator.

Conclusion

The selection of a bifunctional chelator is a multifaceted decision that requires a balance between cost and performance. Bis-Cbz-cyclen presents a potentially cost-effective option compared to some commercially available alternatives like DOTA-NHS-ester and NOTA-NHS-ester. However, its performance in terms of radiolabeling efficiency and in vitro stability needs to be rigorously evaluated for each specific application. The experimental protocols provided in this guide offer a framework for researchers to conduct their own comparative studies, enabling an evidence-based selection of the most suitable chelator for their radiopharmaceutical development needs. This will ultimately contribute to the creation of more effective and accessible diagnostic and therapeutic agents.

References

• 1. macrocyclics.com [macrocyclics.com]
• 2. apexbt.com [apexbt.com]
• 3. macrocyclics.com [macrocyclics.com]
• 4. apexbt.com [apexbt.com]
• 5. MACROCYCLICS DOTA-NHS-ESTER 100MG, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 6. medchemexpress.com [medchemexpress.com]
• 8. KoreaMed [koreamed.org]
• 9. Comparison of 64Cu-complexing bifunctional chelators for radioimmunoconjugation: labeling efficiency, specific activity and in vitro/in vivo stability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper-64 Radiopharmaceuticals for PET Imaging of Cancer: Advances in Preclinical and Clinical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Promising Bifunctional Chelators for Copper 64-PET imaging: Practical 64Cu Radiolabeling and High In Vitro and In Vivo Complex Stability - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Bis-Cbz-cyclen: A Step-by-Step Guide for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and compliance in the disposal of Bis-Cbz-cyclen is paramount in a laboratory setting. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to facilitate the responsible management of this bifunctional chelator.

Bis-Cbz-cyclen (1,4-Bis(carboxybenzyl)-1,4,7,10-tetraazacyclododecane) is a valuable tool in biochemical research. Adherence to proper disposal protocols is crucial to mitigate potential hazards and ensure the safety of laboratory personnel and the environment. The following procedures are based on available safety data and general best practices for laboratory chemical waste management.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal Protective Equipment (PPE). Bis-Cbz-cyclen is classified as a skin and eye irritant.

Recommended Personal Protective Equipment (PPE):

• Gloves: Nitrile or neoprene gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat is required.

In the event of exposure, follow these first-aid measures immediately:

• After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• After skin contact: Wash off with soap and plenty of water.

• If inhaled: Move person into fresh air.

• If swallowed: Rinse mouth with water.

Step-by-Step Disposal Procedure for Bis-Cbz-cyclen Waste

This procedure applies to pure Bis-Cbz-cyclen, solutions containing it, and contaminated labware.

Step 1: Waste Identification and Segregation

• Designate a specific waste container for Bis-Cbz-cyclen and materials contaminated with it.

• Do not mix Bis-Cbz-cyclen waste with other chemical waste streams unless you have confirmed compatibility. Due to the relative stability of the Cbz (carboxybenzyl) protecting group to acids and bases, it should not be mixed with strong oxidizing agents or reducing agents which could potentially react with the organic structure.

• Keep solid and liquid waste in separate, clearly labeled containers.

Step 2: Container Selection and Labeling

• Use a chemically resistant container with a secure screw-top cap. High-density polyethylene (B3416737) (HDPE) or glass containers are suitable.

• The container must be in good condition and free of leaks.

• Label the container clearly with the words "Hazardous Waste," the full chemical name "Bis-Cbz-cyclen," and the approximate concentration and quantity. Also, include the date when the first waste was added.

Step 3: Waste Accumulation

• Solid Waste:

  • Collect unused or expired Bis-Cbz-cyclen powder in its original container if possible, or in a designated, labeled waste container.

  • Contaminated items such as weighing boats, gloves, and paper towels should be placed in a sealed plastic bag before being put into the solid chemical waste container to minimize dust.

• Liquid Waste:

  • Collect solutions containing Bis-Cbz-cyclen in a designated liquid waste container.

  • Do not fill the container to more than 80% capacity to allow for expansion and prevent spills.

• Empty Containers:

  • Rinse empty Bis-Cbz-cyclen containers three times with a suitable solvent (e.g., acetone (B3395972) or ethanol).

  • Collect the rinseate as hazardous liquid waste.

  • Deface the original label on the empty container before disposing of it in the regular laboratory glass or plastic recycling, in accordance with your institution's policies.

Step 4: Storage of Waste

• Store the waste container in a designated satellite accumulation area within the laboratory.

• Ensure the storage area is well-ventilated and away from heat sources or direct sunlight.

• Keep the container closed at all times, except when adding waste.

Step 5: Disposal Request and Pick-up

• Once the waste container is full or you are ready for disposal, follow your institution's Environmental Health and Safety (EHS) procedures for chemical waste pick-up.

Quantitative Data Summary

Property	Value
Chemical Formula	C₂₄H₃₂N₄O₄
Molecular Weight	440.54 g/mol
Appearance	Solid
Hazard Classification	Skin Irritant, Eye Irritant

Experimental Protocols Cited

This document refers to standard laboratory chemical waste handling protocols. For specific institutional procedures, please consult your organization's Environmental Health and Safety (EHS) department.

Logical Workflow for Bis-Cbz-cyclen Disposal

Caption: Logical workflow for the safe disposal of Bis-Cbz-cyclen waste.

References

• 1. A review on the ecotoxicity of macrocyclic lactones and benzimidazoles on aquatic organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A review on the toxicity and non-target effects of macrocyclic lactones in terrestrial and aquatic environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Personal protective equipment for handling Bis-Cbz-cyclen

For researchers, scientists, and drug development professionals, the proper handling of chemical reagents is paramount to ensure laboratory safety and experimental integrity. This guide provides essential, immediate safety and logistical information for the handling of Bis-Cbz-cyclen (1,4,7,10-Tetraazacyclododecane-1,7-bis(benzylcarbamide)), a bifunctional chelator commonly used in the development of radiopharmaceuticals.

Hazard Identification and Personal Protective Equipment (PPE)

Bis-Cbz-cyclen is classified as a skin and eye irritant.[1] Therefore, adherence to appropriate safety protocols is critical. The following personal protective equipment should be utilized when handling this compound.

PPE Category	Specific Recommendations
Hand Protection	Wear appropriate protective gloves.
Eye/Face Protection	Use safety glasses with side-shields or a face shield.[1]
Skin and Body Protection	A lab coat should be worn. Ensure skin is not exposed.
Respiratory Protection	In case of inadequate ventilation or the formation of dust, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

Operational Plan: Step-by-Step Handling Procedure

To minimize exposure and ensure safe handling, the following procedural steps should be followed:

• Preparation : Before handling, ensure that an eyewash station and safety shower are readily accessible.[2] The work area, such as a fume hood, should be clean and uncluttered.

• Handling :

  • Avoid contact with skin and eyes.[1]

  • Prevent the formation of dust and aerosols.[1] Work in a well-ventilated area, preferably a chemical fume hood.

  • Weigh and transfer the compound carefully to avoid generating dust.

• In Case of Exposure :

  • Skin Contact : Immediately wash the affected area with plenty of soap and water. If skin irritation persists, seek medical attention.[1]

  • Eye Contact : Rinse cautiously with water for several minutes. If wearing contact lenses, remove them if it is easy to do so and continue rinsing. If eye irritation persists, seek medical attention.[1]

  • Inhalation : Move the individual to fresh air. If breathing is difficult, seek medical attention.

  • Ingestion : Rinse the mouth with water and consult a physician.[1]

Disposal Plan

Proper disposal of Bis-Cbz-cyclen and any contaminated materials is crucial to prevent environmental contamination and ensure safety.

• Waste Collection :

  • Collect waste Bis-Cbz-cyclen and any materials used for cleaning up spills (e.g., absorbent pads, contaminated gloves) in a suitable, closed container.

  • Manage the disposal process without creating dust.[1]

• Labeling : Clearly label the waste container with the chemical name and hazard symbols.

• Disposal : Dispose of the chemical waste in accordance with local, state, and federal regulations. Do not allow the product to enter drains.[1]

Workflow for Handling Bis-Cbz-cyclen

References

• 1. macrocyclics.com [macrocyclics.com]
• 2. fishersci.com [fishersci.com]